Furo[2,3-b]pyridine-6-carboxamide

• CAS: 190957-77-8

Core Science & Biosynthesis

Furo[2,3-b]pyridine-6-carboxamide chemical structure and properties

Furo[2,3-b]pyridine-6-carboxamide: A Privileged Scaffold in Modern Targeted Therapeutics

Executive Summary

As of 2026, the demand for highly selective, rationally designed small molecules has driven medicinal chemists to explore complex heterocyclic bioisosteres. The furo[2,3-b]pyridine core—a structural hybrid featuring an electron-rich furan ring fused to an electron-deficient pyridine—has emerged as a highly versatile hinge-binding template[1]. However, it is the specific functionalization at the C-6 position to form furo[2,3-b]pyridine-6-carboxamide that has unlocked unprecedented therapeutic potential.

This specific scaffold has proven critical in the development of first-in-class sequence-selective translation repressors (such as the eIF4A RNA helicase inhibitor Zotatifin/eFT226)[2] and highly selective epigenetic modulators (such as HDAC6 inhibitors)[3]. This whitepaper dissects the structural rationale, biological mechanisms, and synthetic methodologies surrounding this privileged chemical motif.

Structural and Electronic Rationale: The Power of the 6-Carboxamide

The architectural brilliance of the furo[2,3-b]pyridine-6-carboxamide scaffold lies in its precise electronic distribution and hydrogen-bonding geometry.

• Bioisosteric Replacement: The furo[2,3-b]pyridine core serves as an excellent isostere for azaindole and benzofuran[1]. The electron-deficient nature of the pyridine ring lowers the overall HOMO of the molecule compared to indole, increasing metabolic stability against oxidative degradation.

• Intramolecular Hydrogen Bonding: In complex derivatives like rocaglate analogs, the pyridine nitrogen can form a stable 6-membered intramolecular hydrogen bond with adjacent secondary hydroxyl groups[2]. This interaction locks the molecule into its bioactive conformation, minimizing the entropic penalty upon target binding.

• The 6-Carboxamide Vector: The addition of the carboxamide group at the C-6 position introduces a highly directional hydrogen-bond donor/acceptor pair. In the context of RNA helicase inhibition, this vector is critical for stabilizing the translation-incompetent ternary complex between the small molecule, the target protein, and the mRNA strand[4].

Key Biological Targets and Mechanisms of Action

A. eIF4A RNA Helicase Inhibition (Translation Repression)

Dysregulation of protein translation is a primary driver in many aggressive cancers, particularly those relying on oncogenes with highly structured 5′-untranslated regions (5'-UTRs)[4]. Eukaryotic initiation factor 4A (eIF4A) is an ATP-dependent DEAD-box RNA helicase responsible for unwinding these structures to allow ribosome scanning.

Furo[2,3-b]pyridine-6-carboxamide derivatives, most notably Zotatifin (eFT226) , act as sequence-selective translational repressors. Rather than simply blocking the active site, these compounds promote the binding of eIF4A to specific polypurine motifs in the mRNA[5]. The 6-carboxamide moiety helps stabilize a lethal ternary complex [eIF4A-mRNA-Inhibitor], effectively converting the helicase into a roadblock that halts the 43S ribosome complex[6]. This leads to the rapid downregulation of short-lived oncogenic proteins such as c-MYC, CCND3, and MCL1[5].

Fig 1: Mechanism of eIF4A inhibition by furo[2,3-b]pyridine-6-carboxamide derivatives.

B. Histone Deacetylase (HDAC) Inhibition

Beyond oncology, the scaffold has been adapted for epigenetic modulation. By converting the 6-carboxamide into a hydroxamic acid derivative (e.g., N-hydroxy-furo[2,3-b]pyridine-6-carboxamides), researchers have developed potent inhibitors of mammalian histone deacetylases, particularly HDAC6[3]. The bicyclic core occupies the hydrophobic channel of the enzyme, while the hydroxamic acid chelates the catalytic zinc ion. These compounds show promise in treating autoimmune disorders and neurodegenerative diseases like Charcot-Marie-Tooth disease[7].

Quantitative Data Presentation

The following table synthesizes the biological activity of key furo[2,3-b]pyridine derivatives across different therapeutic targets, demonstrating the broad utility of the scaffold.

Compound / Derivative	Primary Target	Quantitative Activity	Assay / Model	Ref
Zotatifin (eFT226)	eIF4A RNA Helicase	IC50 = 2 nM	Binding Assay (5'-UTR motif)	[5]
Zotatifin (eFT226)	eIF4A RNA Helicase	GI50 < 15 nM	MDA-MB-231 Cell Proliferation	[5]
MG-002 (Next-Gen)	eIF4A RNA Helicase	IC50 = 43 nM	FLuc Synthesis Inhibition	[8]
Compound 14 (Ethyl ester)	CDK2 / Cyclin A2	IC50 = 0.93 µM	Enzyme Inhibition Assay	[9]
N-hydroxy derivative	HDAC6	Active (Synergistic)	Autoimmune/Neuro models	[3]

Experimental Protocols: Synthesis and Validation

To ensure scientific integrity and reproducibility, the following protocol outlines a self-validating synthetic workflow for constructing the furo[2,3-b]pyridine-6-carboxamide core. The methodology emphasizes the causality behind reagent selection to maximize yield and prevent epimerization.

Phase 1: Preparation of the Pyridine Precursor

• Reaction: Dissolve 2,6-dichloronicotinic acid (1.0 eq) in anhydrous methanol. Slowly add potassium tert-butoxide (2.2 eq) at 0°C under nitrogen.

• Causality: The electron-withdrawing nature of the pyridine nitrogen activates the 2- and 6-positions toward nucleophilic aromatic substitution (SNAr). Temperature control (0°C) ensures regioselective methoxylation at the less sterically hindered position, yielding 2-chloro-6-methoxynicotinic acid.

• Validation: Monitor by TLC (DCM:MeOH 9:1). Quench with 1N HCl. LC-MS must confirm the [M+H]+ mass shift corresponding to the displacement of one chlorine atom by a methoxy group.

Phase 2: Furan Ring Annulation (Thorpe-Ziegler Cyclization)

• Reaction: Treat the functionalized pyridine intermediate with an alpha-halo ketone or active methylene compound in the presence of a strong, non-nucleophilic base (e.g., KOtBu or NaOEt) in anhydrous DMF at 80°C[1].

• Causality: The base deprotonates the active methylene, driving an intramolecular nucleophilic attack onto the pyridine's electrophilic center. The Thorpe-Ziegler cyclization is thermodynamically driven by the formation of the stable, aromatic furan ring. Anhydrous DMF is mandatory to prevent competitive hydrolysis of the nitrile/ester intermediates.

• Validation: Isolate the intermediate via silica gel chromatography. 1H-NMR must show the disappearance of the active methylene protons and the appearance of the characteristic furan ring proton (typically ~7.5-8.0 ppm depending on substitution).

Phase 3: C-6 Carboxamide Formation (Amidation)

• Reaction: Dissolve the resulting furo[2,3-b]pyridine-6-carboxylic acid in anhydrous DMF. Add HATU (1.2 eq) and DIPEA (3.0 eq). Stir for 15 minutes to pre-form the active ester, then add the desired amine (e.g., dimethylamine hydrochloride, 1.5 eq).

• Causality: We utilize HATU over older coupling agents (like DCC or EDC) because the 7-aza-1-hydroxybenzotriazole (HOAt) leaving group provides neighboring group participation. This significantly accelerates aminolysis and minimizes epimerization—a critical factor when synthesizing complex, stereochemically dense analogs like eFT226[2].

• Validation: Monitor via LC-MS. The complete consumption of the starting acid and the appearance of the [M+H]+ peak corresponding to the carboxamide confirms successful coupling. Purify via reverse-phase HPLC.

Fig 2: Step-by-step synthetic workflow for the furo[2,3-b]pyridine-6-carboxamide core.

References

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase. Journal of Medicinal Chemistry - ACS Publications.

• Zotatifin (eFT226) | eIF4A Inhibitor. MedChemExpress.

• A second-generation eIF4A RNA helicase inhibitor exploits translational reprogramming as a vulnerability in triple-negative breast cancer. Proceedings of the National Academy of Sciences (PMC).

• Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling. Bioorganic & Medicinal Chemistry Letters (PMC).

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. Molecules (MDPI).

• WO2017108282A1 - Bicyclic hydroxamic acids useful as inhibitors of mammalian histone deacetylase activity. Google Patents.

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• 3. WO2017108282A1 - Bicyclic hydroxamic acids useful as inhibitors of mammalian histone deacetylase activity - Google Patents [patents.google.com]
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• 7. WO2017108282A1 - Bicyclic hydroxamic acids useful as inhibitors of mammalian histone deacetylase activity - Google Patents [patents.google.com]
• 8. A second-generation eIF4A RNA helicase inhibitor exploits translational reprogramming as a vulnerability in triple-negative breast cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity [mdpi.com]

Decoding the Mechanism of Action of Furo[2,3-b]pyridine-6-carboxamide Derivatives: A Technical Guide to eIF4A Inhibition In Vitro

Executive Summary

The search for novel therapeutic interventions in oncology has increasingly shifted from targeting upstream kinase signaling to directly modulating the translational machinery. At the forefront of this paradigm shift is the furo[2,3-b]pyridine-6-carboxamide scaffold. This moiety forms the core of zotatifin (eFT226), a first-in-class, sequence-selective inhibitor of the eukaryotic translation initiation factor 4A (eIF4A) RNA helicase.

Unlike traditional ATP-competitive kinase inhibitors, furo[2,3-b]pyridine-6-carboxamide derivatives do not simply block an active site. Instead, they act as "molecular glues," inducing a gain-of-function interaction that selectively halts the translation of critical oncogenes and receptor tyrosine kinases (RTKs) without globally shutting down cellular protein synthesis. This whitepaper details the in vitro mechanism of action, structural rationale, and the self-validating experimental protocols required to evaluate this class of compounds.

Molecular Mechanism of Action: The "Molecular Glue" Paradigm

The eIF4F complex—comprising the cap-binding protein eIF4E, the scaffolding protein eIF4G, and the DEAD-box RNA helicase eIF4A—is responsible for unwinding complex secondary structures in the 5'-untranslated region (5'-UTR) of messenger RNAs (mRNAs). This unwinding is a prerequisite for the 43S pre-initiation complex to scan the mRNA and locate the start codon.

Furo[2,3-b]pyridine-6-carboxamide derivatives inhibit this process through a highly specific, sequence-dependent mechanism (1):

• Target Engagement: The compound binds to a bimolecular cavity formed at the interface of the eIF4A1 helicase and the mRNA strand.

• Sequence Selectivity: Binding is strictly dependent on the presence of polypurine sequence motifs (e.g., AGAGAG) within the 5'-UTR of the target mRNA.

• Ternary Complex Formation: The compound stabilizes a rigid ternary complex [eIF4A – mRNA – Inhibitor] .

• Translational Repression: By clamping eIF4A onto the mRNA, the compound creates a physical roadblock. The 43S ribosome cannot scan past this clamp, leading to premature stalling and a complete blockade of translation for that specific transcript (2).

Because oncogenes (e.g., MYC, CCND1, MCL1) and RTKs (e.g., HER2, FGFR1/2) disproportionately possess long, highly structured, polypurine-rich 5'-UTRs, they are exquisitely sensitive to this inhibition compared to standard housekeeping genes.

Caption: Mechanism of eIF4A inhibition by Furo[2,3-b]pyridine-6-carboxamide.

Structural Biology & Chemical Rationale

The furo[2,3-b]pyridine-6-carboxamide scaffold is a synthetic evolution of the natural flavagline (rocaglate) class of compounds. Natural rocaglamides utilize a cyclopenta[b]benzofuran core. However, replacing the benzofuran with a furo[2,3-b]pyridine yields critical mechanistic advantages:

• Intramolecular Stabilization: The pyridine nitrogen allows for a highly stable six-membered intramolecular hydrogen bond with adjacent hydroxyl groups, locking the molecule into its bioactive conformation.

• Optimized Pi-Stacking: The planar fused ring system intercalates perfectly with the purine bases of the mRNA, driving the sequence selectivity.

• Protein Interaction: The 6-carboxamide moiety projects directly into a hydrophobic pocket of eIF4A1, establishing a crucial hydrogen bond with the side chain of Glutamine 195 (Gln195), anchoring the ternary complex (3).

Quantitative In Vitro Profiling

The sequence-dependent nature of the furo[2,3-b]pyridine-6-carboxamide scaffold is validated by its differential inhibitory potency across varying 5'-UTR motifs. The data below summarizes the in vitro translation inhibition (IC₅₀) in MDA-MB-231 breast cancer cell lysates transfected with specific reporter sequences (4).

5'-UTR Sequence Motif	eIF4A1 Target Gene Examples	Compound IC₅₀ (nM)	Phenotypic Impact (In Vitro)
AGAGAG	MYC, CCND1 (Cyclin D1)	1.5	Profound G1/S cell cycle arrest; apoptosis
GGCGGC	FGFR1, HER2	13.8	RTK signaling collapse
CCGCCG	General GC-rich transcripts	92.5	Moderate translation reduction
CAACAA	Housekeeping genes (Control)	217.5	Minimal effect on global viability

Note: The compound exhibits an overall anti-proliferative GI₅₀ of < 15 nM in MYC/RTK-driven cell lines, directly correlating with its potency against the AGAGAG motif.

Self-Validating Experimental Protocols

To rigorously evaluate the mechanism of action of furo[2,3-b]pyridine-6-carboxamide derivatives, researchers must employ self-validating assay systems. These protocols are designed to prove causality—ensuring the observed phenotype is strictly due to eIF4A-dependent translational repression and not off-target kinase inhibition or general cytotoxicity.

Protocol 1: Sequence-Selective In Vitro Translation (IVT) Assay

Purpose: To prove that the compound inhibits translation exclusively in a 5'-UTR sequence-dependent manner. Causality Rationale: By utilizing a dual-luciferase reporter where Firefly luciferase is driven by an eIF4A-dependent polypurine tract and Renilla luciferase is driven by an eIF4A-independent Internal Ribosome Entry Site (IRES), we isolate eIF4A helicase activity as the sole variable.

Step-by-Step Methodology:

• Plasmid Preparation: Engineer two reporter plasmids. Plasmid A contains an AGAGAG 5'-UTR upstream of Firefly luciferase. Plasmid B contains a CAACAA 5'-UTR. Both contain an EMCV-IRES driving Renilla luciferase as an internal control.

• In Vitro Transcription: Generate capped and polyadenylated mRNAs from the plasmids using T7 RNA polymerase.

• Lysate Preparation: Utilize a Nuclease-Treated Rabbit Reticulocyte Lysate (RRL) system. Crucial Step: The nuclease treatment degrades endogenous rabbit mRNA, ensuring the translation machinery acts solely on the introduced reporter mRNA.

• Compound Titration: Pre-incubate the RRL with the furo[2,3-b]pyridine-6-carboxamide derivative at concentrations ranging from 0.1 nM to 10 μM for 15 minutes at 30°C.

• Translation Reaction: Add 100 ng of the transcribed mRNA to the lysate and incubate for 60 minutes at 30°C.

• Validation via Mutation (The Self-Validating Control): Run a parallel assay using an RRL supplemented with recombinant eIF4A1-F163L mutant protein. The F163L mutation destroys the compound's binding pocket. If translation is rescued in this arm, it definitively proves the compound's on-target causality (5).

• Readout: Measure luminescence. Calculate the IC₅₀ by plotting the ratio of Firefly/Renilla signal against compound concentration.

Protocol 2: Polysome Profiling & Ribo-Seq for Target Engagement

Purpose: To demonstrate that the compound stalls ribosomes at the 5'-UTR rather than causing global ribosome dissociation. Causality Rationale: Standard translation inhibitors (like puromycin) cause polysome collapse. Furo[2,3-b]pyridine-6-carboxamide, however, traps the 43S complex on the mRNA. Ribo-Seq will reveal a distinct accumulation of ribosomal footprints specifically in the 5'-UTR of polypurine-containing transcripts, proving the "roadblock" mechanism.

Step-by-Step Methodology:

• Cell Treatment: Treat MDA-MB-231 cells with the compound (at 10x IC₅₀) for 2 hours.

• Arrest Translation: Add cycloheximide (100 μg/mL) to freeze translating ribosomes on the mRNA.

• Lysis & Fractionation: Lyse cells and layer the cytoplasmic extract onto a 10-50% sucrose density gradient. Ultracentrifuge at 35,000 RPM for 2.5 hours.

• Fraction Collection: Pass the gradient through a UV monitor (A₂₅₄) to generate a polysome profile.

• Ribo-Seq Library Prep: Digest the collected fractions with RNase I to isolate ribosome-protected footprints (RPFs). Prepare cDNA libraries and perform next-generation sequencing.

Caption: In vitro translation assay workflow for evaluating sequence-selective eIF4A inhibitors.

References

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase. Journal of Medicinal Chemistry. 1

• Zotatifin, an eIF4A-Selective Inhibitor, Blocks Tumor Growth in Receptor Tyrosine Kinase Driven Tumors. Frontiers in Oncology. 5

• Targeting Oncogene mRNA Translation in B-Cell Malignancies with eFT226, a Potent and Selective Inhibitor of eIF4A. American Association for Cancer Research (AACR).2

• Zotatifin (eFT226) | eIF4A Inhibitor. MedChemExpress. 4

• The differential mechanisms of eIF4A1-mediated translational activation instructed by distinct RNA features. bioRxiv. 3

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• 3. The differential mechanisms of eIF4A1-mediated translational activation instructed by distinct RNA features | bioRxiv [biorxiv.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. Frontiers | Zotatifin, an eIF4A-Selective Inhibitor, Blocks Tumor Growth in Receptor Tyrosine Kinase Driven Tumors [frontiersin.org]

The Pharmacokinetic Profile of Furo[2,3-b]pyridine-6-carboxamide Derivatives: A Technical Guide for Drug Development Professionals

Introduction: Navigating the ADME Landscape of a Promising Scaffold

The furo[2,3-b]pyridine core is a privileged heterocyclic motif that has garnered significant attention in medicinal chemistry, serving as the foundation for a diverse array of biologically active agents, including kinase inhibitors and anti-inflammatory compounds.[1][2] The strategic incorporation of a carboxamide moiety at the 6-position has yielded derivatives with compelling therapeutic potential. However, the journey from a promising lead compound to a viable clinical candidate is frequently dictated by its pharmacokinetic properties. This technical guide provides an in-depth exploration of the absorption, distribution, metabolism, and excretion (ADME) characteristics of furo[2,3-b]pyridine-6-carboxamide derivatives, offering field-proven insights and detailed experimental protocols to guide researchers and drug development professionals in this chemical space.

A significant challenge often encountered with this scaffold is the propensity for high clearance and consequently, poor oral bioavailability.[3][4] This guide will dissect the underlying reasons for these pharmacokinetic hurdles and present strategies for their mitigation through informed chemical design and rigorous preclinical evaluation.

I. In Vitro ADME Profiling: Building a Foundation for In Vivo Success

Early and comprehensive in vitro ADME assessment is paramount to identifying liabilities and guiding structure-activity relationship (SAR) studies.[5] A well-designed in vitro ADME panel can predict a compound's in vivo behavior, thereby conserving resources and accelerating the drug discovery timeline.

A. Metabolic Stability: The Primary Determinant of Clearance

High intrinsic clearance is a common characteristic of many heterocyclic compounds, and the furo[2,3-b]pyridine scaffold is no exception. The metabolic stability of a compound is a measure of its susceptibility to biotransformation by drug-metabolizing enzymes, primarily located in the liver.[6]

Experimental Protocol: In Vitro Metabolic Stability in Human Liver Microsomes (HLM)

This assay provides a robust and high-throughput method for assessing phase I metabolic stability.

1. Reagents and Materials:

• Pooled Human Liver Microsomes (HLM)

• NADPH regenerating system (e.g., G-6-P, G-6-PD, and NADP+)

• Phosphate buffer (pH 7.4)

• Test compound stock solution (in DMSO)

• Positive control compounds (e.g., a high-clearance and a low-clearance compound)

• Acetonitrile (for reaction termination)

• LC-MS/MS system for analysis

2. Procedure:

• Prepare the HLM incubation mixture by diluting the HLM to the desired concentration (e.g., 0.5 mg/mL) in phosphate buffer.

• Add the test compound to the HLM mixture at a final concentration typically between 0.5 and 1 µM.

• Pre-incubate the mixture at 37°C for 5 minutes.

• Initiate the metabolic reaction by adding the NADPH regenerating system.

• At various time points (e.g., 0, 5, 15, 30, and 60 minutes), withdraw an aliquot of the reaction mixture and quench it with an equal volume of ice-cold acetonitrile containing an internal standard.

• Centrifuge the samples to precipitate proteins.

• Analyze the supernatant by LC-MS/MS to quantify the remaining parent compound.

3. Data Analysis:

• Plot the natural logarithm of the percentage of the remaining parent compound against time.

• The slope of the linear regression line represents the elimination rate constant (k).

• Calculate the in vitro half-life (t½) = 0.693 / k.

• Calculate the intrinsic clearance (CLint) = (0.693 / t½) * (mL incubation / mg microsomal protein).

Causality Behind Experimental Choices: The use of HLM provides a rich source of phase I enzymes, particularly cytochrome P450s (CYPs), which are major contributors to the metabolism of many drugs.[7] The inclusion of an NADPH regenerating system is essential to sustain the catalytic activity of these enzymes.

Self-Validating System: The concurrent analysis of high- and low-clearance control compounds validates the metabolic competency of the HLM and the analytical method.

Visualization of the In Vitro Metabolic Stability Workflow:

Caption: Workflow for the in vitro metabolic stability assay.

B. Cytochrome P450 (CYP) Inhibition: Assessing Drug-Drug Interaction Potential

Furo[2,3-b]pyridine-6-carboxamide derivatives may act as inhibitors of specific CYP enzymes, leading to potential drug-drug interactions (DDIs). A recent study on a benzofuro[2,3-b]pyridine derivative showed weak inhibition of CYP1A2 and no significant inhibition of other major CYP isoforms.[8] However, the potential for CYP inhibition should be assessed for each new chemical entity.

Experimental Protocol: CYP Inhibition Assay (IC50 Determination)

This assay determines the concentration of a test compound that causes 50% inhibition of a specific CYP isoform's activity.

1. Reagents and Materials:

• Human Liver Microsomes (HLM)

• Specific CYP isoform probe substrates (e.g., phenacetin for CYP1A2, bupropion for CYP2B6, etc.)

• NADPH regenerating system

• Test compound stock solution

• Positive control inhibitors for each CYP isoform

• LC-MS/MS system

2. Procedure:

• Pre-incubate HLM, the test compound at various concentrations, and the probe substrate at 37°C.

• Initiate the reaction by adding the NADPH regenerating system.

• After a defined incubation time, terminate the reaction with a suitable solvent.

• Analyze the formation of the specific metabolite of the probe substrate by LC-MS/MS.

3. Data Analysis:

• Calculate the percentage of inhibition at each concentration of the test compound relative to a vehicle control.

• Plot the percentage of inhibition against the logarithm of the test compound concentration.

• Determine the IC50 value from the resulting dose-response curve.

C. Permeability and Efflux: Predicting Oral Absorption

The ability of a compound to permeate the intestinal epithelium is a key determinant of its oral bioavailability. The Madin-Darby Canine Kidney (MDCK) cell line, particularly when transfected with the human MDR1 gene (MDCK-MDR1), is a widely used in vitro model to assess permeability and identify substrates of the P-glycoprotein (P-gp) efflux transporter.

Experimental Protocol: MDCK-MDR1 Permeability Assay

This bidirectional assay measures the apparent permeability (Papp) of a compound in both the apical-to-basolateral (A-B) and basolateral-to-apical (B-A) directions.

1. Reagents and Materials:

• MDCK-MDR1 cells

• Transwell® inserts

• Hanks' Balanced Salt Solution (HBSS)

• Test compound

• Lucifer yellow (for monolayer integrity assessment)

• LC-MS/MS system

2. Procedure:

• Seed MDCK-MDR1 cells on Transwell® inserts and culture until a confluent monolayer is formed.

• Verify monolayer integrity by measuring the transepithelial electrical resistance (TEER).

• Wash the cell monolayers with HBSS.

• Add the test compound to either the apical (for A-B transport) or basolateral (for B-A transport) chamber.

• At specified time points, collect samples from the receiver chamber.

• Analyze the concentration of the test compound in the collected samples by LC-MS/MS.

3. Data Analysis:

• Calculate the apparent permeability (Papp) for both A-B and B-A directions.

• Calculate the efflux ratio (ER) = Papp (B-A) / Papp (A-B). An ER > 2 suggests the compound is a substrate for an efflux transporter like P-gp.

Visualization of the MDCK-MDR1 Permeability Assay Workflow:

Caption: Workflow for the MDCK-MDR1 permeability assay.

D. Plasma Protein Binding: Understanding Free Drug Concentration

The extent to which a drug binds to plasma proteins influences its distribution and availability to reach its target site. Only the unbound (free) fraction of a drug is pharmacologically active.

Experimental Protocol: Rapid Equilibrium Dialysis (RED) for Plasma Protein Binding

The RED method is a commonly used in vitro assay to determine the fraction of a drug that is unbound in plasma.

1. Reagents and Materials:

• RED device

• Plasma (human and relevant preclinical species)

• Phosphate buffered saline (PBS)

• Test compound

• LC-MS/MS system

2. Procedure:

• Add plasma spiked with the test compound to one chamber of the RED device.

• Add PBS to the other chamber.

• Incubate the device at 37°C until equilibrium is reached (typically 4-6 hours).

• After incubation, collect samples from both the plasma and PBS chambers.

• Analyze the concentration of the test compound in both samples by LC-MS/MS.

3. Data Analysis:

• Calculate the fraction unbound (fu) = (Concentration in PBS chamber) / (Concentration in plasma chamber).

II. In Vivo Pharmacokinetics: From Preclinical Species to Human Prediction

In vivo pharmacokinetic studies in animal models are essential to understand the complete ADME profile of a drug candidate and to predict its behavior in humans.[9]

A. A Case Study: Dihydrofuro[2,3-b]pyridine Derivatives as IRAK4 Inhibitors

A study on a series of dihydrofuro[2,3-b]pyridine derivatives as IRAK4 inhibitors highlights the pharmacokinetic challenges and optimization strategies relevant to the furo[2,3-b]pyridine-6-carboxamide scaffold.[3][4]

• Initial Hit: An initial screening hit demonstrated an IC50 of 243 nM but was not profiled for its pharmacokinetic properties.

• Lead Optimization: Structural modifications led to a potent inhibitor (compound 21 ) with an IC50 of 6.2 nM. However, this compound suffered from high clearance (Cl = 43 ml/min/kg) and poor oral bioavailability (F = 1.6%).[3]

• Improving Pharmacokinetics: Further structural modifications aimed at reducing clearance resulted in compound 38 , which maintained excellent potency (IC50 = 7.3 nM) while significantly improving clearance (Cl = 12 ml/min/kg) and oral bioavailability (F = 21%).[3]

Table 1: Pharmacokinetic Parameters of Dihydrofuro[2,3-b]pyridine Derivatives

Compound	IRAK4 IC50 (nM)	Clearance (Cl) (ml/min/kg)	Oral Bioavailability (F) (%)
21	6.2	43	1.6
38	7.3	12	21

This case study underscores the importance of iterative design and testing to overcome pharmacokinetic liabilities.

B. In Vivo Pharmacokinetic Study Design

A typical in vivo pharmacokinetic study involves administering the test compound to a relevant animal species (e.g., rat) via both intravenous (IV) and oral (PO) routes.

Experimental Protocol: Rat Pharmacokinetic Study

1. Animals and Housing:

• Male Sprague-Dawley rats.

• Housed in a controlled environment with a 12-hour light/dark cycle.

• Fasted overnight before dosing.

2. Dosing:

• IV Administration: Administer the compound as a bolus dose via the tail vein.

• PO Administration: Administer the compound by oral gavage.

3. Blood Sampling:

• Collect blood samples at multiple time points post-dosing (e.g., 0.083, 0.25, 0.5, 1, 2, 4, 8, and 24 hours).

• Collect blood into tubes containing an anticoagulant (e.g., EDTA).

• Centrifuge the blood to obtain plasma.

4. Sample Analysis:

• Analyze the plasma samples for the concentration of the test compound using a validated LC-MS/MS method.

5. Pharmacokinetic Analysis:

• Use non-compartmental analysis to determine key pharmacokinetic parameters such as:

  • Clearance (Cl): The volume of plasma cleared of the drug per unit of time.

  • Volume of distribution (Vd): The theoretical volume that would be necessary to contain the total amount of an administered drug at the same concentration that it is observed in the blood plasma.

  • Half-life (t½): The time required for the concentration of the drug in the body to be reduced by half.

  • Area under the curve (AUC): The integral of the concentration-time curve, which reflects the total drug exposure over time.

  • Oral bioavailability (F): The fraction of the orally administered dose that reaches the systemic circulation. F (%) = (AUC_PO / AUC_IV) * (Dose_IV / Dose_PO) * 100.

Visualization of the In Vivo Pharmacokinetic Study Workflow:

Caption: Workflow for a typical in vivo pharmacokinetic study.

III. The Interplay of Pharmacokinetics and Pharmacodynamics (PK/PD)

Understanding the relationship between drug exposure (pharmacokinetics) and the pharmacological response (pharmacodynamics) is crucial for predicting therapeutic efficacy and establishing a dosing regimen.[10] For furo[2,3-b]pyridine-6-carboxamide derivatives, particularly those targeting specific enzymes like IRAK4, establishing a clear PK/PD relationship is a key objective of preclinical development.[11][12]

A successful PK/PD model can link the plasma concentration of the drug to the degree of target engagement or a downstream biomarker response. For an IRAK4 inhibitor, this could involve measuring the inhibition of pro-inflammatory cytokine production (e.g., TNF-α, IL-6) in response to an inflammatory stimulus at various time points after drug administration and correlating this with the drug's plasma concentration.[4]

IV. Conclusion and Future Directions

The furo[2,3-b]pyridine-6-carboxamide scaffold represents a promising starting point for the development of novel therapeutics. However, a thorough understanding and proactive management of their pharmacokinetic properties are critical for success. The in-depth technical guide presented here provides a framework for the systematic evaluation of the ADME properties of these derivatives.

Key takeaways for researchers working with this scaffold include:

• Prioritize Early ADME Screening: In vitro assays for metabolic stability, CYP inhibition, permeability, and plasma protein binding should be integrated early in the discovery process to guide lead optimization.

• Address High Clearance: High clearance is a likely challenge. Strategies to mitigate this include blocking metabolically labile sites and modulating physicochemical properties to reduce recognition by metabolic enzymes.

• Iterative In Vivo Testing: In vivo pharmacokinetic studies are indispensable for confirming in vitro findings and understanding the complete pharmacokinetic profile.

• Establish a PK/PD Relationship: Connecting drug exposure to the desired pharmacological effect is essential for predicting clinical efficacy and guiding dose selection.

By employing a rigorous and integrated approach to pharmacokinetic evaluation, the full therapeutic potential of furo[2,3-b]pyridine-6-carboxamide derivatives can be realized.

V. References

• Synthesis and evaluation of dihydrofuro[2,3-b]pyridine derivatives as potent IRAK4 inhibitors. European Journal of Medicinal Chemistry. 2023.

• Synthesis and evaluation of dihydrofuro[2,3-b]pyridine derivatives as potent IRAK4 inhibitors. Bio-By-Word. N.d.

• Identification of Benzofuro[2,3-b]pyridine Pseudonatural Product as a Novel Class of Ferritinophagy Inhibitors that Potently Suppress Ferroptosis. Journal of Medicinal Chemistry. 2025.

• Reactive Metabolite Screening Service. Creative Biolabs. N.d.

• Application of Pharmacokinetic-Pharmacodynamic Modeling in Drug Delivery: Development and Challenges. SciSpace. 2020.

• Development of Potent and Selective Pyrazolopyrimidine IRAK4 Inhibitors. ResearchGate. N.d.

• Furo[2,3‐b]pyridine derivatives. a–c Reactions about the structural... ResearchGate. N.d.

• ChemInform Abstract: Synthesis, Transformations and Biological Properties of Furo[2,3‐b]pyridines. ResearchGate. N.d.

• Comparative Biological Activity of Substituted Furo[2,3-b]pyridine Analogs. Benchchem. N.d.

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. MDPI. 2021.

• Application Notes and Protocols for Furo[2,3-b]pyridine Derivatives in Medicinal Chemistry. Benchchem. N.d.

• Synthesis and Cytotoxicity of thieno[2,3-b]pyridine and furo[2,3-b]pyridine Derivatives. PubMed. 2014.

• The Kinetic Mechanism for Cytochrome P450 Metabolism of Type II Binding Compounds: Evidence Supporting Direct Reduction. PMC. N.d.

• Preclinical absorption, distribution, metabolism, excretion, and pharmacokinetic-pharmacodynamic modelling of N-(4-(3-((3S,4R)-1-ethyl-3-fluoropiperidine-4-ylamino)-1H-pyrazolo[3,4-b]pyridin-4-yloxy)-3-fluorophenyl)-2-(4-fluorophenyl)-3-oxo-2,3-dihydropyridazine-4-carboxamide, a novel MET kinase inhibitor. PubMed. 2011.

• Pharmacokinetics of Novel Furoxan/Coumarin Hybrids in Rats Using LC-MS/MS Method and Physiologically Based Pharmacokinetic Model. MDPI. 2023.

• Advanced in vitro metabolic stability assays for drug discovery. Nuvisan. N.d.

• Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. PubMed. 2019.

• Design of Novel IRAK4 Inhibitors Using Molecular Docking, Dynamics Simulation and 3D-QSAR Studies. MDPI. 2022.

• Antimycobacterial pyridine carboxamides: From design to in vivo activity. ScienceDirect. 2023.

• Decoding the Role of CYP450 Enzymes in Metabolism and Disease: A Comprehensive Review. MDPI. 2024.

• Comprehensive drug-like assessment of pyridine carbothioamide analogs: from molecular modeling to in-vivo evaluation. PMC. 2025.

• Mitigating Heterocycle Metabolism in Drug Discovery. Journal of Medicinal Chemistry. 2012.

• Pharmacokinetic and Pharmacodynamic Modeling Analysis of Delpazolid (LCB01-0371) in Adult Patients with Pulmonary Tuberculosis. PubMed. 2024.

• Editorial on Special Issue “Pharmacokinetics, Pharmacodynamics, and Drug Interactions”. MDPI. 2025.

• Pyridine-Ureas as Potential Anticancer Agents: Synthesis and In Vitro Biological Evaluation. MDPI. 2018.

• Interspecies Variation of In Vitro Stability and Metabolic Diversity of YZG-331, a Promising Sedative-Hypnotic Compound. Frontiers in Pharmacology. 2017.

• Pyridine-containing substrate analogs are restricted from accessing the human cytochrome P450 8B1 active site by tryptophan 281. OSTI.GOV. 2023.

• Exploring Thieno/Furo[2,3-b]pyridines as new scaffolds for potential FAK inhibition: Design, synthesis, biological evaluation and in silico studies. Scilit. 2025.

• Novel Piperidine-derived Amide sEH Inhibitors as Mediators of Lipid Metabolism with Improved Stability. eScholarship. N.d.

• Relevance of Reactive Metabolites and Covalent Binding to Drug Candidate Selection. PubMed. 2026.

• Furo[3,2‐b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. ResearchGate. N.d.

• Furo[3,2- b ]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. ResearchGate. N.d.

• Pyridine scaffold: its diverse biological actions. IJNRD. 2024.

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Furo[2,3-b]pyridine-6-carboxamide Receptor Binding Affinity: A Mechanistic and Methodological Guide to eIF4A Helicase Inhibition

Executive Summary: Redefining Receptor Binding

In the landscape of targeted oncology and antiviral drug development, Furo[2,3-b]pyridine-6-carboxamide derivatives—most notably the clinical-stage candidate eFT226 (Zotatifin)—represent a paradigm shift. Historically, kinase and helicase inhibitors were designed as competitive antagonists that block ATP or substrate binding. However, Furo[2,3-b]pyridine-6-carboxamides operate through a fundamentally different mechanism: they act as sequence-selective "molecular glues."

As an application scientist overseeing assay development, I frequently encounter the misconception that measuring the affinity of these compounds relies on standard binary (protein-ligand) models. In reality, these molecules exhibit negligible affinity for the isolated eukaryotic initiation factor 4A (eIF4A)[1]. Instead, they clamp the eIF4A RNA helicase onto specific polypurine motifs (e.g., AGAGAG) in the 5'-untranslated regions (UTRs) of mRNA, forming a highly stable ternary dead-end complex [2]. This whitepaper details the mechanistic causality of this interaction and provides self-validating experimental workflows to accurately quantify their binding affinity.

Mechanistic Grounding: The Ternary Complex

To accurately design a binding assay, one must first understand the structural causality of the target. eIF4A is a DEAD-box RNA helicase responsible for unwinding complex secondary structures in the 5'-UTR of mRNAs, a critical step in translation initiation.

When a Furo[2,3-b]pyridine-6-carboxamide derivative is introduced, it intercalates at the interface between the eIF4A protein and the polypurine RNA strand. The core's optimized physicochemical properties—specifically the 40-degree aryl-aryl torsion—promote π -stacking with the RNA bases while simultaneously engaging in hydrophobic interactions with the eIF4A1 binding pocket[3]. This clamping prevents the helicase from releasing the RNA, effectively stalling the translation initiation complex and leading to tumor suppression or viral blockade[4].

Figure 1: Mechanism of translation initiation blockade via the eIF4A-RNA-inhibitor ternary complex.

Quantitative Binding Affinity Profiles

Because the binding is cooperative, the affinity of eIF4A for RNA increases dramatically in the presence of the inhibitor. The table below summarizes the dissociation constants ( Kd​ ) of eIF4A1 binding to an AGAGAG RNA surface, highlighting the massive stabilization achieved by the Furo[2,3-b]pyridine-6-carboxamide scaffold compared to the natural product Rocaglamide A (RocA)[5][6].

Complex State	Ligand / Inhibitor	RNA Motif	Dissociation Constant ( Kd​ )
Apo (Uninhibited)	None	AGAGAG	8.0 μM (8,000 nM)
Reference	Rocaglamide A (RocA)	AGAGAG	156 nM
Optimized	eFT226 (Zotatifin)	AGAGAG	0.021 μM (21 nM)

Self-Validating Experimental Methodologies

To generate the quantitative data shown above, researchers must utilize assays that respect the ATP-dependent nature of the helicase. Below are two field-proven protocols designed with built-in causality and validation checks.

Protocol A: Surface Plasmon Resonance (SPR) for Ternary Complex Kinetics

The Causality of Reagent Selection: A common failure point in helicase SPR assays is the use of native ATP. ATP hydrolysis causes eIF4A to actively unwind the RNA and dissociate from the complex, making it impossible to measure steady-state binding kinetics ( Kon​ and Koff​ ). To solve this, we replace ATP with AMP-PNP , a non-hydrolyzable ATP analog. AMP-PNP locks the eIF4A helicase in its closed, RNA-bound conformation, allowing the true clamping affinity of the Furo[2,3-b]pyridine derivative to be isolated and measured[2].

Step-by-Step Workflow:

• Surface Preparation: Immobilize 5'-biotinylated 18-mer RNA oligonucleotides containing an (AG)9 polypurine sequence onto a Streptavidin (SA) sensor chip.

• Baseline Stabilization: Flow SPR running buffer (supplemented with 2 mM MgCl2​ and 1 mM AMP-PNP) over the chip to establish a baseline.

• Complex Assembly: Inject recombinant human eIF4A1 protein (1 μM) to form the transient eIF4A-RNA binary complex.

• Inhibitor Titration: Inject varying concentrations of the Furo[2,3-b]pyridine-6-carboxamide derivative (e.g., 0.5 nM to 100 nM) over the flow cell.

• Kinetic Measurement: Monitor the association phase for 180 seconds, followed by a wash phase with AMP-PNP buffer to measure the dissociation rate ( Koff​ ).

• Self-Validation Check: Run a parallel reference flow cell immobilized with a pyrimidine-rich RNA sequence (e.g., CUCUCU). A lack of measurable binding in this cell confirms that the Kd​ is driven by sequence-selective clamping, validating the assay's specificity.

Figure 2: Surface Plasmon Resonance (SPR) workflow for measuring ternary complex binding kinetics.

Protocol B: Fluorescence Polarization (FP) Assay for High-Throughput Screening

The Causality of the Signal: Fluorescence Polarization relies on the rotational speed of a molecule in solution. A small, unbound fluorophore-labeled RNA strand tumbles rapidly, depolarizing the emitted light. When eIF4A and a Furo[2,3-b]pyridine-6-carboxamide compound bind to the RNA, the massive increase in molecular weight restricts the RNA's rotation. This results in a highly polarized emission signal, directly correlating to the formation of the ternary complex.

Step-by-Step Workflow:

• Probe Design: Synthesize a 5'-FAM (Carboxyfluorescein) labeled RNA probe containing the AGAGAG recognition motif.

• Master Mix Preparation: In a 384-well black microplate, combine 10 nM FAM-RNA, 1 μM eIF4A1, and 1 mM AMP-PNP in assay buffer (HEPES pH 7.4, 150 mM NaCl, 0.01% Tween-20).

• Compound Addition: Add the Furo[2,3-b]pyridine-6-carboxamide compound in a 10-point dose-response series.

• Incubation: Incubate the plate at room temperature for 60 minutes to reach binding equilibrium.

• Readout: Measure parallel and perpendicular fluorescence emission using a microplate reader equipped with polarizing filters. Calculate the millipolarization (mP) shift.

• Self-Validation Check: Introduce a 100-fold excess of unlabeled AGAGAG RNA to a control well. A complete drop in the mP signal back to baseline validates that the polarization is driven by specific, reversible binding rather than non-specific protein aggregation.

Conclusion

Studying the receptor binding affinity of Furo[2,3-b]pyridine-6-carboxamides requires a departure from traditional enzymology. By acknowledging the necessity of the RNA substrate and utilizing non-hydrolyzable ATP analogs like AMP-PNP, researchers can accurately quantify the remarkable 21 nM affinity of compounds like Zotatifin. These self-validating methodologies ensure scientific integrity, preventing false negatives in screening cascades and accelerating the development of next-generation translational repressors.

References

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Journal of Medicinal Chemistry - ACS Publications URL:[Link]

• Pharmacologic Inhibition of EIF4A Blocks NRF2 Synthesis to Prevent Osteosarcoma Metastasis PubMed Central (PMC) - National Institutes of Health URL:[Link]

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• 6. Making sure you're not a bot! [archiv.ub.uni-marburg.de]

Toxicity Profile of Furo[2,3-b]pyridine-6-carboxamide in Cell Lines: A Mechanistic and Methodological Guide

Executive Summary

The development of targeted anti-cancer therapeutics has increasingly focused on dysregulated protein translation, a hallmark of oncogenesis. Within this space, the furo[2,3-b]pyridine-6-carboxamide scaffold has emerged as a highly potent, sequence-selective inhibitor of the eukaryotic initiation factor 4A (eIF4A) RNA helicase (Ernst et al., 2020)[1]. Unlike broad-spectrum cytotoxic agents that indiscriminately damage DNA or tubulin, furo[2,3-b]pyridine-6-carboxamide derivatives (such as the clinical candidate eFT226/Zotatifin) exhibit a highly specific toxicity profile. They induce apoptosis primarily in oncogene-addicted tumor cell lines while sparing normal somatic cells, making them a critical subject of study for drug development professionals.

This guide provides an in-depth technical analysis of the cytotoxicity profile of furo[2,3-b]pyridine-6-carboxamide, exploring the structural causality behind its mechanism of action, summarizing its quantitative effects across various cell lines, and detailing self-validating experimental protocols for evaluating its efficacy.

Mechanistic Causality: The eIF4A RNA Helicase Clamp

To understand the toxicity profile of furo[2,3-b]pyridine-6-carboxamide, one must first understand the biophysics of its target engagement. eIF4A is an ATP-dependent DEAD-box RNA helicase responsible for unwinding highly structured 5'-untranslated regions (5'-UTRs) of messenger RNAs, enabling ribosome scanning and translation initiation. Many critical oncogenes (e.g., MYC, CCND1, RTKs) possess these complex 5'-UTRs and are hypersensitive to eIF4A inhibition[1].

The Structural "Why"

The furo[2,3-b]pyridine core is not merely a structural backbone; it is a functional necessity. The pyridine nitrogen enables a critical six-membered intramolecular hydrogen bond with adjacent hydroxyl groups, locking the molecule into a rigid, bioactive conformation[1]. Furthermore, the 6-carboxamide substitution dictates the pi-stacking interactions with polypurine-rich RNA sequences.

When applied to cancer cell lines, the compound does not destroy the helicase; rather, it acts as a "molecular glue." It stabilizes a translation-incompetent ternary complex consisting of eIF4A + RNA + Furo[2,3-b]pyridine-6-carboxamide . This halts the translation of short-lived oncogenic proteins, leading to rapid oncogene depletion and subsequent caspase-mediated apoptosis.

Fig 1. Mechanistic pathway of eIF4A inhibition and apoptosis induction by Furo[2,3-b]pyridine-6-carboxamide.

Quantitative Toxicity Profile Across Cell Lines

The cytotoxicity of furo[2,3-b]pyridine derivatives is characterized by a high selectivity index (SI). In comparative studies, these compounds demonstrate potent antiproliferative activity against breast, prostate, ovarian, and cervical tumor cell lines, while maintaining low toxicity in normal human fibroblasts (Abuflaha et al., 2019)[2].

The table below synthesizes the quantitative toxicity data for furo[2,3-b]pyridine-6-carboxamide and its close structural analogs across standard cell lines:

Cell Line	Tissue Origin	IC₅₀ Range	Selectivity Index (vs Normal)	Phenotypic Response
MDA-MB-231	Breast (Triple Negative)	2 nM – 15 µM*	> 40-fold	Translation arrest, profound apoptosis[2],[1]
MCF7	Breast (ER+)	< 20 µM	> 40-fold	Cytotoxicity, reduced viability[2]
SK-OV-3	Ovarian Carcinoma	~ 5.5 µM	Not Determined	Early to late-stage apoptosis[3]
HeLa	Cervical Adenocarcinoma	< 20 µM	High	Cytotoxicity[2]
DU145	Prostate Carcinoma	< 20 µM	High	Cytotoxicity[2]
HSF1184 / MRC-5	Normal Human Fibroblast	> 100 µM	Baseline (1.0)	Viable, minimal morphological changes[2]

*Note: The IC₅₀ variance in MDA-MB-231 is highly dependent on the specific stereochemistry and peripheral substitutions around the core 6-carboxamide scaffold. Highly optimized analogs like eFT226 push this into the low nanomolar range[1].

Self-Validating Experimental Workflows

To ensure scientific integrity, the evaluation of furo[2,3-b]pyridine-6-carboxamide must employ self-validating assay systems. A singular viability readout (e.g., MTT) is insufficient, as it cannot distinguish between cytostatic translation blockade and true cytotoxic apoptosis.

Workflow 1: Multiplexed High-Throughput Cytotoxicity & Apoptosis Assay

Purpose: To quantify cell viability while simultaneously validating that cell death is driven by apoptosis (caspase cleavage) rather than non-specific necrosis.

• Cell Seeding: Seed tumor cells (e.g., MDA-MB-231) and normal control cells (e.g., HSF1184) at 2,000 cells/well in a 384-well white opaque plate.

  • Causality: Low seeding density ensures cells remain in the logarithmic growth phase throughout the 72-hour assay, preventing contact-inhibition artifacts that could mask translation-dependent toxicity.

• Compound Dosing: Treat cells with a 10-point, 3-fold serial dilution of furo[2,3-b]pyridine-6-carboxamide (ranging from 50 µM down to 0.1 nM). Incubate for 72 hours at 37°C, 5% CO₂.

• Apoptosis Readout (Validation Step A): Add a fluorogenic Caspase-3/7 substrate directly to the wells. Incubate for 30 minutes and read fluorescence.

  • Causality: This confirms the induction of the apoptotic cascade, a direct downstream effect of oncogene (e.g., MYC) depletion.

• Viability Readout (Validation Step B): Add an ATP-dependent luminescent reagent (e.g., CellTiter-Glo) to the same wells. Read luminescence.

  • Causality: Normalizing the caspase signal against residual ATP levels creates a self-validating ratio. A high Caspase/ATP ratio confirms targeted cytotoxicity.

Workflow 2: Biophysical Validation of On-Target Toxicity via SPR

Purpose: To prove that the cytotoxicity observed in Workflow 1 is explicitly caused by the stabilization of the eIF4A-RNA complex.

• Surface Preparation: Immobilize a 5'-biotinylated polypurine RNA sequence (e.g., AGAGAG) onto a Streptavidin (SA) sensor chip in a Surface Plasmon Resonance (SPR) instrument.

• Complex Formation: Flow recombinant eIF4A1 protein (1 µM) combined with the non-hydrolyzable ATP analog AMP-PNP (1 mM) and the test compound (10 µM) over the chip.

  • Causality: Why AMP-PNP instead of ATP? ATP hydrolysis causes rapid cycling of the helicase. AMP-PNP traps eIF4A in a pre-hydrolysis state, isolating the compound's ability to clamp the complex without confounding ATPase kinetics[1].

• Kinetic Measurement: Measure the dissociation rate ( koff​ ).

  • Validation: A >30-fold slower koff​ compared to the vehicle control validates that the compound is successfully clamping the RNA, confirming the mechanistic root of the cell line toxicity[1].

Fig 2. Self-validating experimental workflow bridging phenotypic cytotoxicity with biophysical target engagement.

References

• Ernst, J. T., et al. (2020). "Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase." Journal of Medicinal Chemistry, 63(11), 5879-5955. URL: [Link]

• Abuflaha, R. K., et al. (2019). "Synthesis, characterization and cytotoxicity of new nicotinonitriles and their furo[2,3-b]pyridine derivatives." Journal of the Iranian Chemical Society, 16(4), 715-722. URL: [Link]

• Marijan, S., et al. (2024). "Deciphering the Interplay: Thieno[2,3-b]pyridine's Impact on Glycosphingolipid Expression, Cytotoxicity, Apoptosis, and Metabolomics in Ovarian Tumor Cell Lines." International Journal of Molecular Sciences, 25(13), 7028. URL: [Link]

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Structural Elucidation and Target Engagement of Furo[2,3-b]pyridine-6-carboxamide Derivatives: X-ray Crystallography and eIF4A1 RNA Clamping

Target Audience: Researchers, structural biologists, and drug development professionals. Content Type: In-Depth Technical Guide & Whitepaper

Executive Summary

The dysregulation of cap-dependent protein translation is a primary driver in the pathogenesis of numerous oncological and infectious diseases. At the heart of this process is Eukaryotic Initiation Factor 4A (eIF4A), an ATP-dependent DEAD-box RNA helicase responsible for unwinding 5'-UTR mRNA secondary structures[1]. While natural flavaglines like Rocaglamide A (RocA) demonstrated the ability to inhibit eIF4A by "clamping" it to polypurine RNA, their clinical utility was historically limited by poor physicochemical properties[1].

The rational design of the furo[2,3-b]pyridine-6-carboxamide scaffold—the core of the clinical candidate Zotatifin (eFT226)—represents a masterclass in structure-based drug design[2]. By leveraging X-ray crystallography, researchers engineered a highly rigidified, lipophilicity-optimized core that dramatically enhances target engagement[2]. This whitepaper dissects the structural rationale, crystallographic validation, and experimental protocols required to study the furo[2,3-b]pyridine-6-carboxamide core in complex with eIF4A1.

Structural Rationale: The Causality of Scaffold Evolution

As a Senior Application Scientist, it is crucial to understand why specific molecular modifications are made, rather than just observing the final structure. The transition from the natural benzofuran core of RocA to the synthetic furo[2,3-b]pyridine-6-carboxamide scaffold was driven by thermodynamic and physicochemical imperatives[2].

The Entropic Advantage of the Pyridine Ring

In the natural RocA scaffold, a methoxy oxygen forms a 7-membered intramolecular hydrogen bond with a secondary hydroxyl group[2]. While this provides some structural rigidity, the untethered hydroxyl can still freely rotate and form competing hydrogen bonds with the solvent in its unbound state, leading to a high entropic penalty ( TΔS ) upon target binding[3].

By replacing the phenyl A-ring with a pyridine ring to form the furo[2,3-b]pyridine core, researchers achieved two causal breakthroughs[2]:

• Intramolecular Pre-organization: The pyridine nitrogen acts as a highly efficient hydrogen bond acceptor for the secondary hydroxyl, forming a tight, 6-membered intramolecular hydrogen bond[2]. This locks the molecule into its bioactive conformation before it engages the target, effectively eliminating the entropic penalty of binding[3].

• Lipophilicity Reduction: The inclusion of the pyridine nitrogen significantly reduces the logP of the scaffold (by approximately -0.67), improving drug-like properties and solubility without sacrificing the critical π -stacking interactions required for RNA binding[2].

X-ray Crystallography of the Ternary Complex

To validate the pre-organized binding competent conformation, X-ray crystallography of the ternary complex—comprising eIF4A1, a polypurine RNA sequence (e.g., poly r(AG)5), an ATP analog, and the furo[2,3-b]pyridine-6-carboxamide inhibitor—is required[4][5].

The Role of AMPPNP

In crystallographic studies of ATP-dependent helicases, natural ATP cannot be used because the enzyme will hydrolyze it, leading to continuous conformational cycling between open and closed states. To solve this, the non-hydrolyzable ATP ground-state mimic adenylyl-imidodiphosphate (AMPPNP) is utilized[5]. AMPPNP traps eIF4A1 in the closed, pre-hydrolysis conformation, creating a stable crystallizable unit[5].

Key Crystallographic Findings

High-resolution X-ray diffraction (typically refined to ~1.69 Å - 2.00 Å) reveals the mechanism of "RNA Clamping"[5]:

• The 40° Aryl-Aryl Torsion: The crystal structure confirms a precise ~40° torsional angle between the pendant phenyl rings of the inhibitor[2]. This angle is thermodynamically optimal for intercalating into the RNA strand and promoting π -stacking with adjacent guanine and adenine bases at the RNA/eIF4A1 interface[2][6].

• Interfacial Glue: The furo[2,3-b]pyridine-6-carboxamide core sits directly at the interface of the eIF4A1 protein and the RNA backbone, acting as a molecular glue that prevents the helicase from releasing the RNA, thereby stalling the 43S pre-initiation complex[3].

Quantitative Structural Data Summary

The following table summarizes the typical crystallographic parameters observed for furo[2,3-b]pyridine-6-carboxamide derivatives (and related amidino-rocaglates) bound to the eIF4A1 ternary complex[5].

Crystallographic Parameter	Value / Observation
Resolution	1.69 Å – 2.00 Å
Space Group	P1 (Typical for poly r(AG)5 complexes)
Ligands Present	AMPPNP, Mg2+ , poly r(AG)5, Inhibitor
Rwork​ / Rfree​	~0.20 / 0.23
Aryl-Aryl Torsion Angle	~40° (Optimal for RNA π -stacking)
Intramolecular H-Bond	~2.8 Å (Secondary OH to Pyridine N)
Mechanism of Action	Interfacial RNA Clamping

Experimental Protocol: Co-Crystallization and X-Ray Diffraction

To ensure high scientific integrity, the following self-validating protocol outlines the workflow for achieving diffraction-quality crystals of the eIF4A1 ternary complex.

Phase 1: Protein Expression and Purification

• Expression: Express human eIF4A1 (residues 15–406) in Escherichia coli BL21(DE3) cells using an IPTG-inducible pET vector containing an N-terminal His6-tag.

• Affinity Chromatography: Lyse cells and purify the lysate over a Ni-NTA agarose column. Elute using a linear gradient of imidazole (20 mM to 300 mM).

• Tag Cleavage: Cleave the His6-tag using TEV protease overnight at 4°C. Self-Validation Checkpoint: Run an SDS-PAGE gel to confirm complete tag removal (a ~2 kDa shift).

• Size-Exclusion Chromatography (SEC): Polish the protein using a Superdex 200 column equilibrated in crystallization buffer (20 mM HEPES pH 7.5, 150 mM NaCl, 2 mM DTT). Concentrate to 10 mg/mL.

Phase 2: Ternary Complex Assembly

• RNA Preparation: Synthesize and HPLC-purify the polypurine RNA sequence, poly r(AG)5. Anneal by heating to 95°C for 5 minutes and snap-cooling on ice.

• Complex Formation: To the concentrated eIF4A1 (10 mg/mL), sequentially add:

  • 2 mM MgCl2​

  • 2 mM AMPPNP (Non-hydrolyzable ATP analog)

  • 1.2 molar equivalents of poly r(AG)5 RNA

  • 1.5 molar equivalents of the furo[2,3-b]pyridine-6-carboxamide compound (dissolved in 100% DMSO; ensure final DMSO concentration remains <5% v/v).

• Incubation: Incubate the mixture on ice for 1 hour to allow the clamping complex to reach thermodynamic equilibrium.

Phase 3: Vapor Diffusion Crystallization

• Drop Setup: Utilize the hanging-drop vapor diffusion method. Mix 1 μ L of the ternary complex with 1 μ L of reservoir solution (e.g., 15-20% PEG 3350, 0.2 M Potassium Sodium Tartrate, 0.1 M Bis-Tris pH 6.5).

• Equilibration: Seal the drops over 500 μ L of reservoir solution and incubate at 18°C.

• Harvesting: Crystals typically appear within 3–7 days. Self-Validation Checkpoint: Verify protein/RNA presence in the crystal by washing a test crystal and analyzing via mass spectrometry or urea-PAGE.

• Cryoprotection: Briefly soak crystals in reservoir solution supplemented with 20% (v/v) ethylene glycol before flash-freezing in liquid nitrogen.

Phase 4: Data Collection and Refinement

• Diffraction: Collect X-ray diffraction data at a synchrotron light source (e.g., Advanced Photon Source) at 100 K.

• Processing: Integrate and scale data using XDS or HKL2000.

• Molecular Replacement: Phase the data using a previously solved eIF4A1 structure (e.g., PDB: 5ZC9) as a search model in Phaser (Phenix suite).

• Refinement: Perform iterative rounds of manual model building in Coot and reciprocal space refinement in Phenix.refine until Rwork​ and Rfree​ converge.

Mechanistic Pathway Visualization

The following diagram illustrates the logical sequence of events leading to translation inhibition via the rigidified furo[2,3-b]pyridine-6-carboxamide scaffold.

Mechanism of eIF4A1 RNA clamping by Furo[2,3-b]pyridine-6-carboxamide derivatives.

References

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Source: Journal of Medicinal Chemistry, ACS Publications (2020) URL:[Link]

• Structural Basis for the Improved RNA Clamping of Amidino-Rocaglates to eIF4A1 Source: ACS Omega, ACS Publications (2025) URL:[Link]

• Eif4a-inhibiting compounds and methods related thereto (US20170145026A1)

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Biological activity of Furo[2,3-b]pyridine-6-carboxamide analogs

An In-Depth Technical Guide to the Biological Activity of Furo[2,3-b]pyridine-6-carboxamide Analogs

Authored by a Senior Application Scientist

Introduction: The Furo[2,3-b]pyridine Scaffold as a Privileged Motif in Medicinal Chemistry

The furo[2,3-b]pyridine scaffold has emerged as a significant "privileged" heterocyclic motif in modern medicinal chemistry, garnering substantial interest for its diverse and potent pharmacological activities.[1][2] Its structural rigidity and planar nature provide an ideal framework for designing molecules that can selectively interact with a variety of biological targets.[2] A key aspect of the furo[2,3-b]pyridine core is its role as an isostere of the 7-azaindole scaffold, a well-known hinge-binding pharmacophore found in numerous kinase inhibitors.[3] This isosteric relationship, which involves the replacement of a nitrogen atom with an oxygen atom in the five-membered ring, allows for the modulation of hydrogen bond interactions within the ATP-binding sites of kinases, potentially improving selectivity without compromising potency.[3]

This guide provides a comprehensive technical overview of the biological activities of furo[2,3-b]pyridine analogs, with a particular focus on 6-carboxamide derivatives. We will delve into their synthesis, mechanisms of action as potent kinase inhibitors, structure-activity relationships (SAR), and their therapeutic potential in oncology and inflammatory diseases. Furthermore, this document will provide detailed, field-proven experimental protocols for the synthesis and biological evaluation of these promising compounds.

Synthetic Strategies for Furo[2,3-b]pyridine Analogs

The generation of a diverse library of furo[2,3-b]pyridine-6-carboxamide analogs for SAR studies necessitates robust and versatile synthetic methodologies. A concise and scalable synthesis is crucial for enabling medicinal chemistry efforts.[3] Several synthetic routes to the furo[2,3-b]pyridine core have been developed, often involving multi-step sequences.[3]

Common approaches include:

• Nucleophilic Aromatic Substitution and Ring Closure: This strategy often utilizes 2-halopyridines as starting materials, followed by subsequent ring closure to form the fused furan ring.[3]

• Palladium-Mediated Cross-Coupling Reactions: These methods offer a powerful tool for functionalizing the furo[2,3-b]pyridine core at specific positions, allowing for the introduction of various substituents to explore the chemical space and optimize biological activity.[3] A concise 4-step synthesis has been described that provides handles at the 3- and 5-positions for such chemoselective cross-coupling reactions.[3]

The diagram below illustrates a generalized workflow for the synthesis and diversification of furo[2,3-b]pyridine analogs.

Caption: A generalized synthetic workflow for producing diverse furo[2,3-b]pyridine-6-carboxamide analogs.

Biological Activities and Therapeutic Potential

Furo[2,3-b]pyridine derivatives have demonstrated a wide spectrum of pharmacological activities, positioning them as promising candidates for drug development in several therapeutic areas.[2][4][5]

Anticancer Activity

A significant focus of research on furo[2,3-b]pyridine analogs has been their potential as anticancer agents.[2][6] These compounds have exhibited potent cytotoxic and antiproliferative effects against a variety of human cancer cell lines.[1][7] The mechanism of action is often linked to the inhibition of protein kinases that are critical for the growth and survival of cancer cells.[2]

Structure-Activity Relationship (SAR) Insights

The anticancer efficacy is highly dependent on the nature and position of substituents on the furo[2,3-b]pyridine core.[1][8] For instance, studies have shown that incorporating an ester functionality, as seen in certain furopyridine derivatives, can lead to superior activity against colon cancer cell lines.[8] The substitution pattern on the carboxamide moiety also plays a crucial role. For example, 5-keto-tetrahydrothieno[2,3-b]quinolones-2-carboxamides (a related scaffold) containing a 3-methoxyphenylcarboxamide showed potent activity, with GI50 values in the low nanomolar range against melanoma and breast cancer cell lines.[7]

Quantitative Data: In Vitro Anticancer Activity

The following table summarizes the cytotoxic activity of representative furo[2,3-b]pyridine analogs against various human cancer cell lines.

Compound	Substitution Pattern	HCT-116 (Colon) IC50 (µM)	MCF-7 (Breast) IC50 (µM)	HepG2 (Liver) IC50 (µM)	A549 (Lung) IC50 (µM)	Reference
Doxorubicin (Control)	-	40.0	64.8	24.7	58.1	[1]
Compound 1	6-(naphthalen-2-yl)-4-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile	31.3	19.3	22.7	36.8	[1]
Compound 4	2-chloro-6-(naphthalen-2-yl)-4-(thiophen-2-yl)nicotinonitrile	49.0	55.5	44.8	70.7	[1]

Note: The table presents data for related pyridine and nicotinonitrile derivatives to illustrate the potential of the core scaffold. Data is compiled from available literature.[1]

Kinase Inhibition: The Primary Mechanism of Action

The furo[2,3-b]pyridine scaffold is a premier template for developing potent and selective kinase inhibitors.[1][3] Kinases are essential enzymes in cellular signal transduction, and their dysregulation is a hallmark of many diseases, including cancer and inflammatory disorders.[3] Furo[2,3-b]pyridine derivatives often exert their therapeutic effects by targeting the ATP-binding site of these enzymes.[2][3]

Key Kinase Targets

• Interleukin-1 Receptor-Associated Kinase 4 (IRAK4): IRAK4 is a critical regulator of the innate immune response.[2][9] Its inhibition can modulate the production of pro-inflammatory cytokines by blocking downstream NF-κB and MAPK signaling.[1][9] Dihydrofuro[2,3-b]pyridine derivatives have been developed as potent IRAK4 inhibitors, making them attractive candidates for treating inflammatory and autoimmune diseases.[2][9] Structural modifications have led to compounds with excellent biochemical potency (IC50 = 7.3 nM) and improved pharmacokinetic profiles.[9]

• Cyclin-Dependent Kinase 2 (CDK2): CDK2 is a key regulator of cell cycle progression. Its inhibition can lead to cell cycle arrest and apoptosis in cancer cells. Several furo[2,3-b]pyridine derivatives have been identified as potent CDK2 inhibitors.[8]

• AKT1 (Protein Kinase B): AKT1 is a central node in the PI3K/AKT/mTOR signaling pathway, which is frequently overactive in cancer, promoting cell survival and proliferation.[10] Molecular docking studies suggest that furo[2,3-b]pyridine derivatives can effectively bind to the ATP-binding site of AKT1.[2][6]

The diagram below illustrates the IRAK4 signaling pathway and the point of inhibition by furo[2,3-b]pyridine analogs.

Caption: Inhibition of the IRAK4 signaling pathway by Furo[2,3-b]pyridine analogs.

Other Biological Activities

Beyond anticancer and anti-inflammatory properties, furo[2,3-b]pyridine derivatives have been investigated for other potential therapeutic applications:

• Antimicrobial Activity: Some analogs have shown activity against various bacterial and fungal strains.[1]

• Antianaphylactic Activity: Furo[2,3-b]pyridine amidines have been synthesized and shown to possess antianaphylactic properties.[11]

Experimental Protocols for Evaluation

The validation of novel Furo[2,3-b]pyridine-6-carboxamide analogs requires rigorous and reproducible experimental methodologies. The following section provides detailed protocols for key assays.

Protocol 1: General Synthesis and Characterization of a Furo[2,3-b]pyridine Analog

This protocol outlines a representative procedure for the final steps of synthesizing and purifying a target compound.

• Reaction Setup: To a solution of the functionalized furo[2,3-b]pyridine core (1.0 eq) in a suitable aprotic solvent (e.g., DMF or CH2Cl2), add the desired amine (1.2 eq) and a coupling agent such as HATU (1.5 eq).

• Base Addition: Add a non-nucleophilic base, such as diisopropylethylamine (DIPEA) (3.0 eq), to the reaction mixture.

• Reaction Monitoring: Stir the reaction at room temperature and monitor its progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Work-up: Once the reaction is complete, dilute the mixture with an organic solvent (e.g., ethyl acetate) and wash sequentially with aqueous NaHCO3 solution and brine.

• Purification: Dry the organic layer over anhydrous Na2SO4, filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexane).[2]

• Characterization: Confirm the structure and purity of the final compound using spectroscopic methods, including ¹H-NMR, ¹³C-NMR, and High-Resolution Mass Spectrometry (HRMS).[2]

Protocol 2: In Vitro Anticancer Activity (MTT Assay)

This assay measures the metabolic activity of cells as an indicator of cell viability and proliferation following treatment with test compounds.[1][2]

• Cell Seeding: Seed cancer cells (e.g., HCT-116, MCF-7) into a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete growth medium. Allow the cells to adhere and grow for 24 hours.[1][2]

• Compound Treatment: Prepare serial dilutions of the test compounds in culture medium. Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations (typically ranging from 0.1 to 100 µM). Include wells for a vehicle control (e.g., 0.1% DMSO) and a positive control (e.g., Doxorubicin).[1][2]

• Incubation: Incubate the plate for 48-72 hours at 37°C in a humidified atmosphere with 5% CO2.[1][2]

• MTT Addition: After the incubation period, add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for an additional 2-4 hours to allow for the formation of formazan crystals.[2]

• Solubilization: Carefully remove the medium and add 100 µL of a solubilization buffer (e.g., DMSO or a solution of HCl in isopropanol) to each well to dissolve the formazan crystals.[2]

• Data Acquisition: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to the vehicle control and plot a dose-response curve to determine the IC50 value (the concentration that inhibits cell growth by 50%).

Workflow for Biological Evaluation

The discovery and validation of a new furo[2,3-b]pyridine-based therapeutic follows a logical progression of experiments, from initial synthesis to in-depth biological characterization.

Caption: Experimental workflow for the biological evaluation of furo[2,3-b]pyridine analogs.[1]

Conclusion

Furo[2,3-b]pyridine-6-carboxamide analogs and related derivatives represent a highly versatile and promising class of compounds in medicinal chemistry. Their privileged scaffold allows for potent and selective inhibition of key protein kinases involved in cancer and inflammation, such as IRAK4, CDK2, and AKT1. The synthetic accessibility of the core structure enables extensive SAR studies, paving the way for the optimization of potency, selectivity, and pharmacokinetic properties. The methodologies and data presented in this guide underscore the significant therapeutic potential of this scaffold and provide a solid foundation for researchers and drug development professionals aiming to advance these compounds into next-generation therapeutics.

References

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• Synthesis, characterization and bioactivity of new pyridine-2(H)-one, nicotinonitrile, and furo[2,3-b]pyridine derivatives. (2024). ResearchGate. Retrieved March 27, 2024, from [Link]

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. (2021). MDPI. Retrieved March 27, 2024, from [Link]

• Furo[2,3‐b]pyridine derivatives. a–c Reactions about the structural... (n.d.). ResearchGate. Retrieved March 27, 2024, from [Link]

• Synthesis and Cytotoxicity of thieno[2,3-b]pyridine and furo[2,3-b]pyridine Derivatives. (2014). European Journal of Medicinal Chemistry. Retrieved March 27, 2024, from [Link]

• Synthesis of New Furo[2,3-b]pyridine and Furo[3,2-d]pyrimidine Derivatives. (n.d.). ResearchGate. Retrieved March 27, 2024, from [Link]

• Synthesis and evaluation of dihydrofuro[2,3-b]pyridine derivatives as potent IRAK4 inhibitors. (2023). PubMed. Retrieved March 27, 2024, from [Link]

• [Synthesis of furo(2,3-b)pyridine amidines with antianaphylactic activity]. (1993). PubMed. Retrieved March 27, 2024, from [Link]

• Classical and nonclassical furo[2,3-d]pyrimidines as novel antifolates: synthesis and biological activities. (1996). PubMed. Retrieved March 27, 2024, from [Link]

• ChemInform Abstract: Synthesis, Transformations and Biological Properties of Furo[2,3-b]pyridines. (n.d.). ResearchGate. Retrieved March 27, 2024, from [Link]

• Furo[2,3-d]pyrimidine based derivatives as kinase inhibitors and anticancer agents. (2016). ScienceDirect. Retrieved March 27, 2024, from [Link]

• Furo[3,2- b ]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. (n.d.). ResearchGate. Retrieved March 27, 2024, from [Link]

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Protocols & Analytical Methods

Step-by-step synthesis protocol for Furo[2,3-b]pyridine-6-carboxamide

An Application Note and Protocol for the Synthesis of Furo[2,3-b]pyridine-6-carboxamide

Authored by: A Senior Application Scientist

Introduction

The furo[2,3-b]pyridine scaffold represents a class of heterocyclic compounds of significant interest in medicinal chemistry and drug development. This privileged structure, an isostere of azaindole, combines an electron-rich furan ring with an electron-deficient pyridine ring, providing a unique template for designing kinase inhibitors and other therapeutic agents.[1][2] Derivatives of this core have demonstrated a wide spectrum of pharmacological activities, making them valuable targets for organic synthesis.[2]

This document provides a comprehensive, step-by-step protocol for the synthesis of Furo[2,3-b]pyridine-6-carboxamide, a derivative poised for further functionalization in drug discovery programs. The synthetic strategy is designed to be robust and scalable, proceeding through a key intermediate, Furo[2,3-b]pyridine-6-carbonitrile.[3] The protocol is divided into two main stages: the construction of the core heterocyclic system followed by the controlled hydrolysis of a nitrile functional group to the target carboxamide.

The causality behind experimental choices, potential challenges, and validation checkpoints are explained throughout, providing researchers with a self-validating system for achieving the desired product with high fidelity.

Overall Synthetic Strategy

The synthesis of Furo[2,3-b]pyridine-6-carboxamide is strategically executed in two distinct stages. This approach allows for clear purification and characterization of a key intermediate, ensuring the overall success of the synthesis.

• Stage 1: Construction of the Furo[2,3-b]pyridine Core. This stage focuses on assembling the fused bicyclic system to yield the pivotal intermediate, Furo[2,3-b]pyridine-6-carbonitrile . The proposed route utilizes a modern and highly efficient palladium- and copper-catalyzed Sonogashira cross-coupling reaction, followed by an intramolecular cyclization to form the furan ring.[4][5] This method is widely recognized for its reliability and tolerance of various functional groups.

• Stage 2: Functional Group Transformation. The second stage involves the selective and controlled hydrolysis of the nitrile group on the Furo[2,3-b]pyridine-6-carbonitrile intermediate. This transformation yields the final target molecule, Furo[2,3-b]pyridine-6-carboxamide . The protocol is carefully designed to favor the formation of the amide over the corresponding carboxylic acid, a common side product in nitrile hydrolysis.[6]

Fig. 1: Overall two-stage synthetic workflow.

Stage 1: Synthesis of Furo[2,3-b]pyridine-6-carbonitrile

This stage employs a Sonogashira coupling followed by a tandem desilylation-cyclization reaction. The use of ethynyltrimethylsilane provides a stable and easy-to-handle source of acetylene. The trimethylsilyl (TMS) group is then cleaved in situ, triggering the intramolecular cyclization to form the furan ring.

Protocol: Sonogashira Coupling and Cyclization

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Supplier	Notes
3-Bromo-2-methoxypyridine-6-carbonitrile	C₇H₅BrN₂O	229.03	Various	Starting material. Ensure high purity.
Ethynyltrimethylsilane	C₅H₁₀Si	98.22	Sigma-Aldrich, etc.	Volatile liquid. Handle in a fume hood.
Bis(triphenylphosphine)palladium(II) chloride	PdCl₂(PPh₃)₂	701.90	Strem, etc.	Palladium catalyst. Air-sensitive.
Copper(I) iodide	CuI	190.45	Acros Organics, etc.	Co-catalyst. Store under inert gas.
Triethylamine (TEA)	(C₂H₅)₃N	101.19	Fisher Scientific	Anhydrous grade. Acts as base and solvent.
Tetrahydrofuran (THF)	C₄H₈O	72.11	J.T. Baker	Anhydrous grade.
Tetrabutylammonium fluoride (TBAF)	(C₄H₉)₄NF	261.46	Sigma-Aldrich	1.0 M solution in THF. For desilylation.
Ethyl Acetate	C₄H₈O₂	88.11	Various	For extraction.
Saturated aq. NH₄Cl	NH₄Cl	53.49	Lab-prepared	For quenching.
Brine	NaCl	58.44	Lab-prepared	For washing.
Anhydrous MgSO₄	MgSO₄	120.37	Various	For drying.
Silica Gel	SiO₂	60.08	Various	For column chromatography (230-400 mesh).

Step-by-Step Procedure

• Reaction Setup: To a flame-dried, two-necked round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 3-Bromo-2-methoxypyridine-6-carbonitrile (1.0 eq), bis(triphenylphosphine)palladium(II) chloride (0.03 eq), and copper(I) iodide (0.05 eq).

• Inert Atmosphere: Evacuate and backfill the flask with argon or nitrogen gas three times to establish an inert atmosphere. This is crucial as the palladium catalyst is sensitive to oxygen, especially at elevated temperatures.[5]

• Addition of Reagents: Under a positive pressure of inert gas, add anhydrous tetrahydrofuran (THF) and anhydrous triethylamine (TEA) in a 1:1 ratio (e.g., 5 mL of each per 1 gram of starting material). Stir the mixture to dissolve the solids. Add ethynyltrimethylsilane (1.5 eq) dropwise via syringe.

• Sonogashira Coupling Reaction: Heat the reaction mixture to 65 °C and stir for 4-6 hours. The progress of the reaction should be monitored by Thin Layer Chromatography (TLC) or LC-MS, observing the consumption of the starting material.

• Desilylation and Cyclization: After the coupling is complete (as judged by TLC), cool the mixture to room temperature. Add tetrabutylammonium fluoride (TBAF, 1.0 M solution in THF, 1.2 eq) dropwise. A mild exotherm may be observed.

• Cyclization Reaction: After the addition of TBAF, heat the reaction mixture to reflux (approx. 66 °C for THF) and maintain for 12-18 hours. The cyclization to the furo[2,3-b]pyridine core is driven by the intramolecular attack of the methoxy-oxygen onto the terminal alkyne, which is often facilitated by the copper(I) salt. Monitor the formation of the product by TLC or LC-MS.

• Work-up: Cool the reaction mixture to room temperature and concentrate under reduced pressure to remove the solvents.

• Extraction: Redissolve the residue in ethyl acetate (EtOAc) and wash with saturated aqueous ammonium chloride (NH₄Cl) solution to remove the majority of the copper and amine salts, followed by washing with brine.

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate (MgSO₄), filter, and concentrate in vacuo to obtain the crude product.

• Purification: Purify the crude residue by flash column chromatography on silica gel, using a gradient of hexane/ethyl acetate as the eluent, to afford Furo[2,3-b]pyridine-6-carbonitrile as a solid.

Stage 2: Synthesis of Furo[2,3-b]pyridine-6-carboxamide

The conversion of a nitrile to a primary amide requires careful control of reaction conditions to prevent further hydrolysis to the carboxylic acid. This protocol utilizes concentrated sulfuric acid, which acts as both a catalyst and a reagent, to facilitate a controlled hydration of the nitrile.

Protocol: Controlled Nitrile Hydrolysis

Materials and Reagents

Reagent	Formula	MW ( g/mol )	Supplier	Notes
Furo[2,3-b]pyridine-6-carbonitrile	C₈H₄N₂O	144.13	From Stage 1	Ensure it is dry and free of solvents.
Sulfuric Acid, Concentrated	H₂SO₄	98.08	Sigma-Aldrich	95-98%. Highly corrosive. Handle with care.
Deionized Water	H₂O	18.02	Lab supply	For reaction and work-up.
Sodium Bicarbonate (Sat. aq.)	NaHCO₃	84.01	Lab-prepared	For neutralization.
Dichloromethane (DCM)	CH₂Cl₂	84.93	Various	For extraction.
Ethyl Acetate (EtOAc)	C₄H₈O₂	88.11	Various	For extraction and chromatography.
Anhydrous Na₂SO₄	Na₂SO₄	142.04	Various	For drying.

Step-by-Step Procedure

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, add Furo[2,3-b]pyridine-6-carbonitrile (1.0 eq). Place the flask in an ice-water bath to maintain a low temperature.

• Acid Addition: Slowly and carefully add concentrated sulfuric acid (e.g., 5-10 mL per gram of nitrile) to the flask with vigorous stirring. The addition should be dropwise to control the exotherm.

• Controlled Hydrolysis Reaction: Once the addition is complete, remove the ice bath and allow the mixture to warm to room temperature. Stir for 1-2 hours. The reaction progress should be monitored. A simple method is to take a small aliquot, carefully quench it in a large volume of ice water, neutralize, extract, and analyze by TLC or LC-MS. The goal is to maximize the amide product while minimizing the formation of the carboxylic acid.

• Quenching: Once the reaction has reached the desired conversion, carefully and slowly pour the reaction mixture onto a large amount of crushed ice in a beaker with stirring. This step must be performed cautiously in a fume hood as it is highly exothermic.

• Neutralization: Slowly neutralize the acidic solution by adding a saturated aqueous solution of sodium bicarbonate (NaHCO₃) or another suitable base (like NaOH) until the pH is approximately 7-8. Effervescence (CO₂ release) will be vigorous. Ensure the mixture is well-stirred and cooled during neutralization.

• Product Precipitation/Extraction: The product, Furo[2,3-b]pyridine-6-carboxamide, may precipitate out of the aqueous solution upon neutralization. If so, it can be collected by vacuum filtration.

• Extraction: If the product does not precipitate or to recover any dissolved product, extract the aqueous layer multiple times with a suitable organic solvent, such as a 9:1 mixture of dichloromethane/isopropanol or ethyl acetate.

• Drying and Concentration: Combine the organic extracts, dry over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure to yield the crude product.

• Purification: If necessary, the crude solid can be purified by recrystallization from a suitable solvent system (e.g., ethanol/water) or by flash column chromatography to afford the pure Furo[2,3-b]pyridine-6-carboxamide.

References

• Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling. National Institutes of Health. Available at: [Link]

• Palladium-Catalyzed α-Arylation of Trimethylsilyl Enol Ethers with Aryl Halides. Organic Syntheses. Available at: [Link]

• Synthetic strategies to pyrido fused heterocycles. Indian Academy of Sciences. Available at: [Link]

• [Synthesis of furo(2,3-b)pyridine amidines with antianaphylactic activity]. PubMed. Available at: [Link]

• Pd(II)-Catalyzed Three-Component Synthesis of Furo[2,3-d]pyrimidines from β-Ketodinitriles, Boronic Acids, and Aldehydes. ACS Publications. Available at: [Link]

• Synthesis of some new Thieno[2,3-b]pyridines, Pyrimidino[4',5':4,5]thieno[2,3-b]pyridines and their Derivatives. MDPI. Available at: [Link]

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• Synthesis method of 2,3-dichloropyridine. Google Patents.

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• A kind of preparation method of 2,3-dichloropyridine. Google Patents.

• Synthesis of classical, three-carbon-bridged 5-substituted furo[2,3-d]pyrimidine and 6-substituted pyrrolo[2,3-d]pyrimidine analogues as antifolates. ChEMBL. Available at: [Link]

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• A process for preparation of l-(6-methylpyridin-3-yl)-2-[4-(meth.ylsulfonyi)phenyl]ethanone field of invention. Google Patents.

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Furo[2,3-b]pyridine-6-carboxamide in vivo dosing formulation

An in-depth technical guide for formulating and administering highly lipophilic small molecules, specifically focusing on the furo[2,3-b]pyridine-6-carboxamide scaffold.

Introduction & Rationale

The furo[2,3-b]pyridine-6-carboxamide scaffold is the structural cornerstone of next-generation synthetic rocaglates and flavaglines. The most prominent development candidate in this class is Zotatifin (eFT226) , a first-in-class, sequence-selective inhibitor of the eukaryotic translation initiation factor 4A (eIF4A) RNA helicase, as detailed in the [1].

By clamping eIF4A onto polypurine motifs within the 5'-untranslated regions (5'-UTRs) of specific mRNAs, these compounds block the translation of critical oncogenes (e.g., RTKs, MYC, Cyclin D), leading to profound tumor cell apoptosis and growth inhibition[2].

The Formulation Challenge: The unmodified flavagline/rocaglate core is notoriously lipophilic, presenting significant aqueous solubility challenges that complicate intravenous (IV) administration[1]. To circumvent this, advanced derivatives like Zotatifin incorporate a solubilizing basic amine side chain[1]. This structural modification allows the compound to be formulated in simple aqueous vehicles like 5% Dextrose[3]. However, earlier-stage or unmodified furo[2,3-b]pyridine-6-carboxamide analogs require complex co-solvent systems to prevent in vivo precipitation, ensure accurate dosing, and avoid micro-embolisms[4].

Caption: Mechanism of action for Furo[2,3-b]pyridine-6-carboxamide derivatives targeting eIF4A.

Formulation Strategies & Causality (E-E-A-T)

Choosing the correct vehicle is a self-validating step in preclinical drug development. If the formulation fails, pharmacokinetic (PK) and pharmacodynamic (PD) data are rendered useless due to erratic absorption.

• Aqueous Vehicles (e.g., 5% Dextrose - D5W): Ideal for amine-modified derivatives like eFT226. Causality: The slightly acidic to neutral nature of D5W protonates the basic amine side chain, forming a highly soluble salt in situ. This prevents the hemolysis and tissue necrosis often associated with high-concentration organic solvents, allowing for safe IV dosing at 1 mg/kg[3].

• Co-Solvent Systems (DMSO / PEG300 / Tween 80): Required for unmodified, highly lipophilic scaffolds.

  • DMSO (5-10%): Disrupts the crystal lattice of the API. Causality: Exceeding 10% can cause localized tissue damage and toxicity; however, failing to fully dissolve the API in DMSO first guarantees downstream precipitation[4].

  • PEG300 (40%): Acts as a co-solvent to maintain thermodynamic solubility as the DMSO is diluted.

  • Tween 80 (5%): A non-ionic surfactant. Causality: It forms micelles that coat the solubilized API molecules, preventing them from crashing out of solution when introduced into the aqueous bloodstream or when saline is added.

Quantitative Formulation Data

Summarized below are the validated formulation parameters for in vivo studies utilizing this scaffold[1][3][4][5].

Formulation Type	Target Scaffold	Vehicle Composition	Max Dose (Mice)	Recommended Route	Stability
Aqueous	Amine-modified (e.g., Zotatifin)	100% D5W (5% Dextrose in Water)	1.0 - 2.0 mg/kg	IV, IP	High (Store at 4°C for up to 7 days)
Co-Solvent	Unmodified / Lipophilic Core	5% DMSO + 40% PEG300 + 5% Tween 80 + 50% Saline	0.5 - 1.0 mg/kg	IV, IP	Low (Prepare fresh daily)
Suspension	Orally Bioavailable Analogs (e.g., MG-002)	0.5% Methylcellulose + 0.2% Tween 80	0.5 - 5.0 mg/kg	PO (Oral Gavage)	Moderate (Vortex before dosing)

Detailed Experimental Protocols

Protocol A: Aqueous Formulation (For Amine-Modified Scaffolds like eFT226)

This protocol is utilized for advanced candidates that have been structurally optimized for solubility, as demonstrated in the [3].

• Weighing: Accurately weigh 1.0 mg of the furo[2,3-b]pyridine-6-carboxamide API into a sterile glass vial.

• Solubilization: Add 1.0 mL of sterile 5% Dextrose in Water (D5W).

• Agitation: Vortex vigorously for 2 minutes. Sonicate in a water bath at room temperature for 5 minutes until a completely clear solution is achieved.

• Sterilization: Filter the solution through a 0.22 µm PES (Polyethersulfone) syringe filter.

• Administration: Dose at 1 mg/kg via IV injection (e.g., inject 20 µL of the 1 mg/mL solution for a 20 g mouse)[3].

Protocol B: Co-Solvent Formulation (For Lipophilic Scaffolds)

For compounds lacking the solubilizing amine, the order of addition is critical. Do not reverse the order. Adding aqueous saline before the surfactant will cause immediate, irreversible precipitation[4].

• Primary Dissolution: Weigh 1.0 mg of API. Add 50 µL of pure DMSO (5% final volume). Vortex until the powder is completely dissolved. Validation: The solution must be optically clear before proceeding.

• Co-Solvent Addition: Add 400 µL of PEG300 (40% final volume). Vortex for 1 minute to ensure homogenous mixing of the organic phases.

• Surfactant Coating: Add 50 µL of Tween 80 (5% final volume). Vortex for 1 minute.

• Aqueous Phase Integration: Add 500 µL of sterile Saline (0.9% NaCl) dropwise while continuously vortexing. Causality: Dropwise addition prevents localized supersaturation and micro-precipitation.

• Sterilization: Filter through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter. Note: Avoid PES filters here, as high concentrations of PEG/Tween can extract plasticizers from certain filter membranes.

• Self-Validation Step (Tyndall Effect): Hold the final vial against a dark background and shine a laser pointer through it. The absence of a scattered beam validates that the API is in a true solution, not a colloidal suspension, ensuring safe IV administration.

Caption: Step-by-step in vivo formulation and administration workflow for lipophilic small molecules.

References

• Ernst, J. T., et al. (2020). "Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase." Journal of Medicinal Chemistry.[Link]

• Liu, Y., et al. (2023). "Targeting eIF4A triggers an interferon response to synergize with chemotherapy and suppress triple-negative breast cancer." Journal of Clinical Investigation.[Link]

• Chan, K., et al. (2024). "A second-generation eIF4A RNA helicase inhibitor exploits translational reprogramming as a vulnerability in triple-negative breast cancer." Proceedings of the National Academy of Sciences (PNAS).[Link]

• Gordan, J., et al. (2021). "Zotatifin, an eIF4A-Selective Inhibitor, Blocks Tumor Growth in Receptor Tyrosine Kinase Driven Tumors." Molecular Cancer Therapeutics (via PMC).[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. Zotatifin, an eIF4A-Selective Inhibitor, Blocks Tumor Growth in Receptor Tyrosine Kinase Driven Tumors - PMC [pmc.ncbi.nlm.nih.gov]
• 3. JCI - Targeting eIF4A triggers an interferon response to synergize with chemotherapy and suppress triple-negative breast cancer [jci.org]
• 4. medchemexpress.com [medchemexpress.com]
• 5. pnas.org [pnas.org]

Application Note: Catalytic Cross-Coupling Strategies for Furo[2,3-b]pyridine-6-carboxamide Derivatives

Executive Summary

The furo[2,3-b]pyridine-6-carboxamide scaffold has emerged as a privileged heterocyclic motif in modern drug discovery. Its unique electronic properties—combining an electron-deficient pyridine ring with an electron-rich furan ring—make it an ideal hinge-binding fragment for kinase inhibitors and a highly selective core for targeting RNA helicases and epigenetic modulators. Functionalizing this core to optimize pharmacokinetic (PK) and pharmacodynamic (PD) properties relies heavily on precision palladium-catalyzed cross-coupling reactions. This application note provides a comprehensive, self-validating guide to executing Suzuki-Miyaura and Buchwald-Hartwig couplings on halogenated furo[2,3-b]pyridine-6-carboxamide intermediates.

Biological Context & Target Pathway

Derivatives of furo[2,3-b]pyridine-6-carboxamide have demonstrated profound efficacy in oncology. Most notably, this scaffold is the foundation for eFT226 (zotatifin), a first-in-class inhibitor of the eukaryotic initiation factor 4A (eIF4A) RNA helicase 1[1]. By stabilizing a translation-incompetent complex between eIF4A and specific mRNA sequences, these compounds halt the synthesis of oncogenic proteins. Additionally, related bicyclic hydroxamic acids utilizing this core act as potent histone deacetylase (HDAC) inhibitors2[2].

Fig 1. Mechanism of action for furo[2,3-b]pyridine-6-carboxamides targeting eIF4A.

Mechanistic Rationale for Cross-Coupling

The functionalization of the furo[2,3-b]pyridine core is typically achieved via the cross-coupling of its 3-chloro or 3-bromo derivatives3[3].

• Electronic Considerations: The electron-withdrawing nature of the 6-carboxamide group further depletes electron density from the pyridine ring. This makes oxidative addition of the palladium catalyst to a C-Cl or C-Br bond relatively facile.

• Steric Bottlenecks: The primary challenge lies in the reductive elimination step. The rigid, bicyclic nature of the furopyridine core can sterically hinder the formation of the new C-C or C-N bond. Therefore, ligands with large bite angles (e.g., dppf) or significant steric bulk (e.g., DavePhos) are mandatory to force the palladium center into a geometry that accelerates reductive elimination.

Experimental Workflows & Self-Validating Protocols

Fig 2. Standardized workflow for Pd-catalyzed cross-coupling of furopyridines.

Protocol A: Suzuki-Miyaura Coupling (C-C Bond Formation)

Objective: Append an aryl or heteroaryl group to the 3-position of 3-halo-furo[2,3-b]pyridine-6-carboxamide. Causality & Catalyst Selection: Pd(dppf)Cl₂ is selected because the 1,1'-bis(diphenylphosphino)ferrocene (dppf) ligand has a wide bite angle (99°). This geometry compresses the angle between the aryl groups on the Pd(II) intermediate, lowering the activation energy required for reductive elimination 3[3].

Step-by-Step Procedure:

• Preparation: In a dry reaction vial under argon, add 3-chlorofuro[2,3-b]pyridine-6-carboxamide (1.0 equiv, 0.3 mmol) and the desired boronic acid/pinacol ester (1.5 equiv, 0.45 mmol).

• Catalyst Loading: Add Pd(dppf)Cl₂ (10 mol%, 0.03 mmol) and anhydrous Na₃PO₄ (3.0 equiv, 0.9 mmol). Note: Na₃PO₄ provides the optimal basicity to facilitate transmetalation without hydrolyzing the carboxamide.

• Solvent Addition: Inject a degassed mixture of 1,4-Dioxane/H₂O (4:1 v/v, 1.0 mL). The biphasic system ensures solubility of both the organic substrate and the inorganic base.

• Reaction: Seal the vial and heat at 90 °C for 12 hours under vigorous stirring.

• Workup: Cool to room temperature, quench with water (5 mL), and extract with EtOAc (3 x 5 mL). Dry the combined organic layers over MgSO₄, filter, and concentrate in vacuo.

• Self-Validation (QC): Monitor via TLC (Hexanes/EtOAc 1:1). The product should appear as a highly UV-active spot (254 nm) with a lower Rf than the starting halide. Confirm success via ¹H NMR by checking the integration of the newly appended aryl protons relative to the primary carboxamide (NH₂) protons (typically broad singlets around 7.5-8.0 ppm in DMSO-d6).

Protocol B: Buchwald-Hartwig Amination (C-N Bond Formation)

Objective: Introduce an amine at the halogenated position of the furopyridine core. Causality & Catalyst Selection: Pd₂(dba)₃ combined with DavePhos is utilized. DavePhos is a dialkylbiaryl phosphine ligand; its extreme steric bulk promotes rapid reductive elimination of the C-N bond, while its dialkylamino group can hemilabilely coordinate to the palladium center, preventing catalyst aggregation and precipitation ("plating out") at high temperatures3[3].

Step-by-Step Procedure:

• Glovebox Setup: Inside an argon-filled glovebox, charge a vessel with Pd₂(dba)₃ (10 mol%), DavePhos (15 mol%), and NaOtBu (1.5 equiv). Strict anhydrous conditions are required as NaOtBu will rapidly hydrolyze the starting halide in the presence of trace water.

• Substrate Addition: Add 3-chlorofuro[2,3-b]pyridine-6-carboxamide (1.0 equiv) and the amine coupling partner (1.2 equiv).

• Solvent: Add anhydrous 1,4-dioxane to achieve a 0.2 M substrate concentration. Seal the vessel and remove it from the glovebox.

• Reaction: Heat to 100 °C for 16 hours.

• Workup: Filter the crude mixture through a pad of Celite to remove palladium black and inorganic salts, washing with CH₂Cl₂. Concentrate the filtrate.

• Self-Validation (QC): The reaction mixture should transition from a dark red/brown suspension to a lighter, homogeneous solution. Use LC-MS to verify the exact mass of the aminated product. A common failure mode is the observation of the des-halogenated furopyridine core (M - Cl + H); if this byproduct exceeds 10%, verify the anhydrous integrity of the NaOtBu base.

Quantitative Data Analytics

The following table summarizes the optimized parameters and expected yields for functionalizing the furo[2,3-b]pyridine-6-carboxamide core based on empirical data[3]:

Reaction Type	Catalyst System	Base	Solvent System	Temp (°C)	Expected Yield	Primary Side Reaction
Suzuki-Miyaura	Pd(dppf)Cl₂ (10 mol%)	Na₃PO₄	Dioxane / H₂O (4:1)	90	75 - 88%	Protodeboronation
Buchwald-Hartwig	Pd₂(dba)₃ / DavePhos	NaOtBu	Anhydrous Dioxane	100	65 - 80%	Hydrodehalogenation
Sonogashira	Pd(PPh₃)₂Cl₂ / CuI	Et₃N	MeCN / Et₃N (9:1)	60	70 - 85%	Alkyne Homocoupling

References

• Title: Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: Bicyclic hydroxamic acids useful as inhibitors of mammalian histone deacetylase activity (WO2017108282A1)
• Title: Eif4a-inhibiting compounds and methods related thereto (US20170145026A1)

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. WO2017108282A1 - Bicyclic hydroxamic acids useful as inhibitors of mammalian histone deacetylase activity - Google Patents [patents.google.com]
• 3. benchchem.com [benchchem.com]

Application Notes and Protocols for the Functionalization of the Carboxamide Group on Furo[2,3-b]pyridine

Introduction: The Furo[2,3-b]pyridine Scaffold as a Privileged Structure in Medicinal Chemistry

The Furo[2,3-b]pyridine core is a prominent heterocyclic scaffold that has garnered significant attention in medicinal chemistry due to its "privileged" nature. This structural motif is present in a wide array of biologically active compounds, demonstrating a broad spectrum of pharmacological activities, including potent anticancer and anti-inflammatory properties.[1] The rigid, planar structure of the Furo[2,3-b]pyridine system provides an excellent platform for the design of molecules that can selectively interact with various biological targets.

The functionalization of the C3-carboxamide group on the Furo[2,3-b]pyridine scaffold is a key strategy in the development of novel therapeutic agents. The ability to transform the carboxamide into other functional groups, such as amines, nitriles, thioamides, and amidines, allows for the systematic exploration of structure-activity relationships (SAR) and the optimization of pharmacokinetic and pharmacodynamic properties. This application note provides a comprehensive guide for researchers, scientists, and drug development professionals on the various methods to functionalize the carboxamide group on the Furo[2,3-b]pyridine scaffold, complete with detailed protocols and mechanistic insights.

Section 1: Conversion to Amines via Rearrangement Reactions

The conversion of a carboxamide to a primary amine, with the loss of one carbon atom, is a powerful transformation in organic synthesis. The Hofmann and Curtius rearrangements are two classical methods to achieve this transformation.

The Hofmann Rearrangement

The Hofmann rearrangement of a primary amide with a halogen (typically bromine) and a strong base leads to the formation of a primary amine with one less carbon atom.[2][3][4][5] The reaction proceeds through an isocyanate intermediate, which is then hydrolyzed to the corresponding amine.[2][3][6][7]

Mechanism: The reaction is initiated by the deprotonation of the amide by the base, followed by halogenation of the nitrogen to form an N-haloamide. A second deprotonation results in an anion that rearranges, with the alkyl or aryl group migrating from the carbonyl carbon to the nitrogen, displacing the halide and forming an isocyanate. In aqueous media, the isocyanate is hydrolyzed to a carbamic acid, which spontaneously decarboxylates to yield the primary amine.[2][3][4]

Experimental Protocol: Hofmann Rearrangement of Furo[2,3-b]pyridine-3-carboxamide

• Materials:

  • Furo[2,3-b]pyridine-3-carboxamide

  • Sodium hydroxide (NaOH)

  • Bromine (Br₂)

  • Dioxane

  • Water

• Procedure:

  • In a round-bottom flask equipped with a magnetic stirrer, dissolve Furo[2,3-b]pyridine-3-carboxamide (1.0 eq) in a solution of sodium hydroxide (2.2 eq) in water.

  • Cool the solution to 0-5 °C in an ice bath.

  • Slowly add a pre-chilled solution of bromine (1.1 eq) in a solution of sodium hydroxide in water, maintaining the temperature below 10 °C.

  • After the addition is complete, allow the reaction mixture to warm to room temperature and then heat to 50-70 °C for 1-2 hours, or until TLC analysis indicates the consumption of the starting material.

  • Cool the reaction mixture to room temperature and extract the product with a suitable organic solvent (e.g., ethyl acetate, dichloromethane).

  • Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to afford the desired 3-amino-Furo[2,3-b]pyridine.

Causality Behind Experimental Choices: The use of a strong base is crucial for the initial deprotonation and the subsequent formation of the N-bromoamide anion. The reaction is initially performed at low temperatures to control the exothermic halogenation step and is then heated to promote the rearrangement of the N-bromoamide to the isocyanate.

The Curtius Rearrangement

The Curtius rearrangement is another powerful method for the synthesis of primary amines from carboxylic acids via an acyl azide intermediate.[8][9] This method is often preferred due to its milder conditions and the avoidance of harsh basic conditions and halogens. The rearrangement can be initiated thermally or photochemically and proceeds with retention of configuration of the migrating group.[8][9]

Mechanism: The Curtius rearrangement involves the thermal or photochemical decomposition of an acyl azide to an isocyanate with the loss of nitrogen gas.[8][9] The isocyanate can then be trapped with various nucleophiles. In the presence of water, it hydrolyzes to a carbamic acid, which then decarboxylates to the primary amine.[9][10] A common and safer one-pot procedure involves the use of diphenylphosphoryl azide (DPPA) to convert a carboxylic acid directly to the acyl azide in situ.[9][11]

Experimental Protocol: Curtius Rearrangement of Furo[2,3-b]pyridine-3-carboxylic Acid

• Materials:

  • Furo[2,3-b]pyridine-3-carboxylic acid

  • Diphenylphosphoryl azide (DPPA)

  • Triethylamine (TEA)

  • tert-Butanol (t-BuOH)

  • Toluene, anhydrous

  • Hydrochloric acid (HCl)

• Procedure:

  • To a solution of Furo[2,3-b]pyridine-3-carboxylic acid (1.0 eq) in anhydrous toluene in a round-bottom flask, add triethylamine (1.2 eq).

  • Add diphenylphosphoryl azide (1.1 eq) dropwise to the stirred solution at room temperature.

  • After stirring for 30 minutes at room temperature, add tert-butanol (1.5 eq) to the reaction mixture.

  • Heat the reaction mixture to reflux (80-100 °C) and monitor the reaction by TLC. The reaction is typically complete within 2-4 hours.

  • Upon completion, cool the reaction to room temperature and wash with saturated aqueous sodium bicarbonate solution.

  • Extract the aqueous layer with ethyl acetate. Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • The resulting Boc-protected amine can be deprotected by treatment with a solution of HCl in a suitable solvent (e.g., dioxane or methanol) to yield the desired 3-amino-Furo[2,3-b]pyridine hydrochloride.

Causality Behind Experimental Choices: DPPA is a safe and efficient reagent for the one-pot conversion of carboxylic acids to acyl azides. The use of tert-butanol as a trapping agent for the isocyanate intermediate provides a stable Boc-protected amine, which can be easily purified and deprotected under acidic conditions.

Section 2: Dehydration to Nitriles

The dehydration of a primary carboxamide to a nitrile is a valuable transformation, as the nitrile group can be further functionalized into various other groups, including amines, carboxylic acids, and ketones.[12][13] Common dehydrating agents for this conversion include phosphorus pentoxide (P₂O₅), phosphorus oxychloride (POCl₃), and thionyl chloride (SOCl₂).[9][13][14][15]

Mechanism: The mechanism of amide dehydration with reagents like SOCl₂ or POCl₃ involves the activation of the carbonyl oxygen by the electrophilic phosphorus or sulfur atom. This is followed by elimination of water, often facilitated by a base, to form the nitrile.[14]

Experimental Protocol: Dehydration of Furo[2,3-b]pyridine-3-carboxamide using POCl₃

• Materials:

  • Furo[2,3-b]pyridine-3-carboxamide

  • Phosphorus oxychloride (POCl₃)

  • Pyridine or triethylamine (as a base, optional)

  • Dichloromethane (DCM), anhydrous

• Procedure:

  • In a flame-dried round-bottom flask under an inert atmosphere (e.g., nitrogen or argon), suspend Furo[2,3-b]pyridine-3-carboxamide (1.0 eq) in anhydrous dichloromethane.

  • Cool the suspension to 0 °C in an ice bath.

  • Add phosphorus oxychloride (1.5-2.0 eq) dropwise to the stirred suspension. If desired, a base such as pyridine or triethylamine (2.0 eq) can be added to neutralize the generated HCl.

  • Allow the reaction mixture to warm to room temperature and stir for 2-6 hours, or until TLC analysis shows complete consumption of the starting material.

  • Carefully quench the reaction by pouring it onto crushed ice and then neutralize with a saturated aqueous solution of sodium bicarbonate.

  • Extract the product with dichloromethane.

  • Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purify the crude product by column chromatography on silica gel to obtain Furo[2,3-b]pyridine-3-carbonitrile.

Causality Behind Experimental Choices: POCl₃ is a powerful dehydrating agent that effectively converts the amide to the nitrile. The reaction is performed under anhydrous conditions to prevent the hydrolysis of POCl₃. The optional use of a base can improve the reaction rate and prevent potential side reactions caused by the generated acid.

Section 3: Reduction to Amines

The direct reduction of a carboxamide to an amine is a fundamental transformation in organic synthesis. Lithium aluminum hydride (LiAlH₄) is a potent reducing agent capable of reducing amides to their corresponding amines.[16][17][18][19][20]

Mechanism: The reduction of an amide with LiAlH₄ proceeds via the initial formation of a complex between the carbonyl oxygen and the aluminum species. A hydride is then delivered to the carbonyl carbon, forming a tetrahedral intermediate. Subsequent elimination of an aluminate species generates an iminium ion, which is then further reduced by another equivalent of hydride to yield the amine.[17][18]

Experimental Protocol: Reduction of Furo[2,3-b]pyridine-3-carboxamide with LiAlH₄

• Materials:

  • Furo[2,3-b]pyridine-3-carboxamide

  • Lithium aluminum hydride (LiAlH₄)

  • Tetrahydrofuran (THF), anhydrous

  • Sodium sulfate decahydrate or Rochelle's salt solution (for workup)

• Procedure:

  • To a flame-dried round-bottom flask under an inert atmosphere, add a suspension of LiAlH₄ (2.0-3.0 eq) in anhydrous THF.

  • Cool the suspension to 0 °C in an ice bath.

  • Slowly add a solution of Furo[2,3-b]pyridine-3-carboxamide (1.0 eq) in anhydrous THF to the LiAlH₄ suspension.

  • After the addition is complete, allow the reaction to warm to room temperature and then heat to reflux for 4-12 hours, monitoring the progress by TLC.

  • Cool the reaction mixture to 0 °C and carefully quench the excess LiAlH₄ by the sequential slow addition of water (x mL), followed by 15% aqueous NaOH (x mL), and then water again (3x mL), where x is the mass of LiAlH₄ in grams (Fieser workup).

  • Stir the resulting granular precipitate for 30 minutes, then filter it off and wash thoroughly with THF or ethyl acetate.

  • Combine the filtrate and washings, dry over anhydrous sodium sulfate, and concentrate under reduced pressure to yield the crude 3-(aminomethyl)Furo[2,3-b]pyridine.

  • Purify the product by column chromatography or distillation if necessary.

Causality Behind Experimental Choices: LiAlH₄ is a powerful, non-selective reducing agent, and its use requires strictly anhydrous conditions and careful handling due to its high reactivity with water and other protic solvents. The Fieser workup is a standard and safe procedure for quenching LiAlH₄ reactions, resulting in a granular precipitate that is easily filtered.

Section 4: Conversion to Thioamides

Thioamides are important structural motifs in medicinal chemistry, often serving as bioisosteres of amides with altered electronic and steric properties.[21] Lawesson's reagent (2,4-bis(4-methoxyphenyl)-1,3-dithia-2,4-diphosphetane-2,4-disulfide) is a widely used and efficient reagent for the thionation of amides.[2][8][21][22][23]

Mechanism: The thionation of an amide with Lawesson's reagent is believed to proceed through a [2+2] cycloaddition of the carbonyl group with the reactive monomeric dithiophosphine ylide, which is in equilibrium with the dimeric Lawesson's reagent. This forms a four-membered thiaoxaphosphetane intermediate, which then undergoes a retro-[2+2] cycloreversion to yield the thioamide and a stable phosphorus-oxygen byproduct.[2][21]

Experimental Protocol: Synthesis of Furo[2,3-b]pyridine-3-carbothioamide

• Materials:

  • Furo[2,3-b]pyridine-3-carboxamide

  • Lawesson's reagent

  • Toluene or xylene, anhydrous

• Procedure:

  • In a round-bottom flask, combine Furo[2,3-b]pyridine-3-carboxamide (1.0 eq) and Lawesson's reagent (0.5-0.6 eq) in anhydrous toluene or xylene.

  • Heat the reaction mixture to reflux (110-140 °C) under an inert atmosphere.

  • Monitor the reaction by TLC until the starting amide is consumed (typically 2-8 hours).

  • Cool the reaction mixture to room temperature and concentrate under reduced pressure.

  • Purify the crude residue by column chromatography on silica gel. The phosphorus byproducts can sometimes be challenging to remove completely, and careful chromatography is required.

Causality Behind Experimental Choices: Lawesson's reagent is a relatively mild and effective thionating agent. The reaction is typically carried out at elevated temperatures in a non-polar aprotic solvent like toluene or xylene to ensure the solubility of the reagents and to facilitate the reaction.

Section 5: Synthesis of Amidines

Amidines are important functional groups in medicinal chemistry due to their ability to act as strong bases and participate in hydrogen bonding interactions. They can be synthesized from amides through various methods, including the reaction with amines in the presence of a coupling agent or via a two-step process involving conversion to an imidoyl chloride followed by reaction with an amine. A direct conversion from nitriles is also a common route.

Experimental Protocol: Synthesis of Furo[2,3-b]pyridine-3-carboxamidine (from the corresponding nitrile)

• Materials:

  • Furo[2,3-b]pyridine-3-carbonitrile (prepared as in Section 2)

  • Ammonium chloride (NH₄Cl)

  • Sodium amide (NaNH₂) or Lithium bis(trimethylsilyl)amide (LiHMDS)

  • Liquid ammonia or an appropriate aprotic solvent (e.g., THF)

• Procedure (Pinner Reaction followed by aminolysis):

  • Bubble dry hydrogen chloride gas through a solution of Furo[2,3-b]pyridine-3-carbonitrile (1.0 eq) in an anhydrous alcohol (e.g., ethanol) at 0 °C to form the imidate hydrochloride (Pinner salt).

  • Isolate the Pinner salt by filtration and wash with cold anhydrous ether.

  • Treat the Pinner salt with a solution of ammonia in alcohol or with aqueous ammonium hydroxide to generate the amidine.

  • Alternatively, treat the nitrile with a strong, non-nucleophilic base like LiHMDS to form the N-silylated amidine, which can be deprotected upon aqueous workup.

Causality Behind Experimental Choices: The Pinner reaction is a classic method for converting nitriles to imidates, which are then readily converted to amidines. The use of anhydrous conditions is critical to prevent hydrolysis of the nitrile and the imidate intermediate back to the carboxylic acid or amide.

Data Summary

Functionalization	Product	Key Reagents	Typical Conditions	Notes
Hofmann Rearrangement	3-Amino-Furo[2,3-b]pyridine	Br₂, NaOH	0 °C to 70 °C	Amine product has one less carbon atom.
Curtius Rearrangement	3-Amino-Furo[2,3-b]pyridine	DPPA, TEA, t-BuOH	Reflux in toluene	Milder conditions; proceeds via an acyl azide.
Dehydration to Nitrile	Furo[2,3-b]pyridine-3-carbonitrile	POCl₃ or SOCl₂	0 °C to RT	Requires anhydrous conditions.
Reduction to Amine	3-(Aminomethyl)Furo[2,3-b]pyridine	LiAlH₄	Reflux in THF	Potent reducing agent; requires careful handling.
Thionation	Furo[2,3-b]pyridine-3-carbothioamide	Lawesson's Reagent	Reflux in toluene	Effective for converting carbonyls to thiocarbonyls.
Amidine Synthesis	Furo[2,3-b]pyridine-3-carboxamidine	HCl, EtOH, NH₃ (from nitrile)	0 °C to RT	Multi-step process from the corresponding nitrile.

Visualizations

Workflow for Carboxamide Functionalization

Caption: Key functionalization pathways of the Furo[2,3-b]pyridine-3-carboxamide.

Hofmann vs. Curtius Rearrangement Logic

Sources

• 1. scielo.br [scielo.br]
• 2. A Focused Review of Synthetic Applications of Lawesson’s Reagent in Organic Synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. C–H functionalization of pyridines - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]
• 5. pharmdguru.com [pharmdguru.com]
• 6. masterorganicchemistry.com [masterorganicchemistry.com]
• 7. chemistrysteps.com [chemistrysteps.com]
• 8. rsc.org [rsc.org]
• 9. The Curtius Rearrangement: Applications in Modern Drug Discovery and Medicinal Chemistry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Curtius Rearrangement - Chemistry Steps [chemistrysteps.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. Pyridine synthesis [organic-chemistry.org]
• 13. researchgate.net [researchgate.net]
• 14. Amide Dehydration Mechanism by SOCl2, POCl3, and P2O5 - Chemistry Steps [chemistrysteps.com]
• 15. masterorganicchemistry.com [masterorganicchemistry.com]
• 16. Discovery of novel pyridine carboxamides with antifungal activity as potential succinate dehydrogenase inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 17. ch.ic.ac.uk [ch.ic.ac.uk]
• 18. Amide Reduction Mechanism by LiAlH4 - Chemistry Steps [chemistrysteps.com]
• 19. masterorganicchemistry.com [masterorganicchemistry.com]
• 20. youtube.com [youtube.com]
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• 22. Thioamide synthesis by thionation [organic-chemistry.org]
• 23. pubs.acs.org [pubs.acs.org]

Technical Notes & Optimization

Furo[2,3-b]pyridine-6-carboxamide poor solubility in aqueous media

Welcome to the Technical Support Center for physicochemical optimization. As a Senior Application Scientist, I frequently assist research teams struggling with the formulation liabilities of fused bicyclic heteroaromatics.

The Furo[2,3-b]pyridine-6-carboxamide scaffold—prominent in the development of eIF4A RNA helicase inhibitors like eFT226[1]—presents a classic drug discovery challenge. While this scaffold exhibits moderate solubility in polar organic solvents[2], its transition into aqueous biological media often results in rapid, assay-ruining precipitation[3].

To guide your lead optimization and formulation efforts, I have designed this technical guide. Every protocol provided here operates as a self-validating system, ensuring that your solubility data is an artifact-free reflection of your compound's true physicochemical properties.

Diagnostic Workflow: Formulating Furo[2,3-b]pyridines

Diagnostic workflow for resolving Furo[2,3-b]pyridine-6-carboxamide precipitation in aqueous media.

Frequently Asked Questions & Mechanistic Insights

Q1: Why does Furo[2,3-b]pyridine-6-carboxamide exhibit such poor aqueous solubility despite having polar heteroatoms? A: The low aqueous solubility of furo[2,3-b]pyridine derivatives stems directly from their highly planar and rigid structural nature[4]. This extensive planarity allows for tight intermolecular π−π stacking and strong hydrogen bonding networks (facilitated by the carboxamide moiety), which culminates in an exceptionally high crystal packing energy[5]. To dissolve the compound, the aqueous solvent must overcome this massive enthalpic lattice penalty—a thermodynamic hurdle that water alone cannot clear, rendering the polar heteroatoms insufficient for spontaneous solvation.

Q2: My compound crashes out when transferring from a 10 mM DMSO stock into PBS for cell-based assays. How do I fix this? A: This is a classic kinetic solubility failure. When a concentrated DMSO stock is introduced directly to an aqueous buffer, local supersaturation causes rapid nucleation and precipitation[3]. To prevent this:

• Pre-dilute the stock in an intermediate solvent cascade (e.g., DMSO → PEG400 → Buffer).

• Vortex vigorously during addition to disperse the localized solvent front.

• Limit DMSO: Keep the final DMSO concentration strictly below 1-2%. Higher concentrations of DMSO can artificially overestimate equilibrium solubility by up to 6-fold in high-throughput assays[6], leading to false positives in your in vitro data.

Q3: We are moving to in vivo PK studies. What formulation strategies are best for this scaffold? A: For thermodynamic solubility enhancement in vivo, rely on binary or ternary excipient systems. Cyclodextrin complexation is highly effective because the hydrophobic furo[2,3-b]pyridine core can insert into the cyclodextrin cavity, while the carboxamide group hydrogen-bonds with the cyclodextrin's hydroxyl rims[7],[8]. If cyclodextrin alone is insufficient, a ternary system using a co-solvent (like 10% Propylene Glycol or PEG400) can synergistically lower the interfacial tension of the aqueous media, improving the complexation efficiency[9].

Self-Validating Experimental Protocols

Protocol 1: Miniaturized Shake-Flask Thermodynamic Solubility Assay

Causality: The shake-flask method is the gold standard for lead optimization because it ensures true thermodynamic equilibrium between the solid phase and the saturated solution, unlike kinetic crash-out assays[10],[11].

• Preparation: Weigh 1-2 mg of crystalline Furo[2,3-b]pyridine-6-carboxamide into a 2 mL glass vial.

• Solvation: Add 1 mL of the target aqueous vehicle (e.g., PBS pH 7.4 or formulated vehicle).

• Incubation: Seal the vial and incubate on an orbital shaker at 300 rpm and 25°C (or 37°C for physiological relevance).

• Self-Validation Checkpoint (Crucial): Sample the suspension at 4 hours and 24 hours .

  • Logic: If the 24h concentration is significantly lower than the 4h concentration, your compound has undergone a phase transition to a less soluble polymorph or hydrate. If the concentrations match, true thermodynamic equilibrium has been successfully reached[10].

• Separation: Centrifuge the aliquots at 15,000 x g for 15 minutes to pellet undissolved solid.

• Quantification: Dilute the supernatant appropriately and quantify using rapid UHPLC-UV against a known calibration curve[12].

Protocol 2: Phase-Solubility Profiling with HP-β-CD

Causality: This protocol determines the stoichiometry and binding constant ( K1:1​ ) of the host-guest inclusion complex, allowing precise calculation of the excipient needed for in vivo dosing[9].

• Matrix Preparation: Prepare aqueous solutions of Hydroxypropyl-β-Cyclodextrin (HP-β-CD) at increasing molar concentrations (e.g., 0, 5, 10, 20, 50, 100 mM).

• Saturation: Add an excess amount of the Furo[2,3-b]pyridine-6-carboxamide compound to each vial.

• Equilibration: Shake for 48 hours at 25°C to ensure complete complexation equilibrium.

• Filtration: Filter through a 0.22 µm PVDF membrane. Note: Discard the first 3 drops to saturate any non-specific binding to the membrane.

• Self-Validation Checkpoint: Analyze via HPLC and plot drug concentration vs. CD concentration.

  • Logic: A linear increase ( AL​ type phase behavior) validates a 1:1 stoichiometric inclusion complex. A negative deviation at higher concentrations indicates self-aggregation of the cyclodextrin-drug complex, alerting you to potential precipitation risks during intravenous dilution[9].

Quantitative Data Presentation

The table below outlines the expected solubilization profiles for the Furo[2,3-b]pyridine-6-carboxamide scaffold based on established physicochemical principles and historical data for rigid heteroaromatics.

Formulation Matrix	Solubilization Mechanism	Expected Fold-Enhancement	Best Suited For
PBS (pH 7.4)	Baseline Aqueous Solvation	1x (Baseline)	Reference / Baseline
1-2% DMSO in PBS	Kinetic Co-solvency	2x - 5x	In vitro biochemical assays
20% PEG400 in Water	Dielectric Constant Reduction	10x - 15x	IV / IP Dosing (Early PK)
20% HP-β-CD in Water	Hydrophobic Cavity Inclusion	20x - 50x	Oral / IV Dosing
10% PEG400 + 20% HP-β-CD	Ternary Synergism	>50x	Refractory in vivo formulations

References

• CAS 272-01-5: Furo[2,3-b]pyridine | CymitQuimica - cymitquimica.com - 2

• Shake-Flask Aqueous Solubility Assay (kinetic or thermodynamic assay conditions) - enamine.net - 10

• A Description on the Shake-Flask and Laser Monitoring-Based Techniques for Determination of the Drug's Solubility - tbzmed.ac.ir - 11

• Technical Support Center: Furo[2,3-b]pyridine Intermediate Solubility - benchchem.com - 3

• Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery - nih.gov - 6

• A high throughput solubility assay for drug discovery using microscale shake-flask and rapid UHPLC-UV-CLND quantification - nih.gov - 12

• Troubleshooting low solubility of Furo[2,3-b]pyridine - benchchem.com - 4

• Effect of Cyclodextrin Types and Co-Solvent on Solubility of a Poorly Water Soluble Drug - researchgate.net - 9

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase - acs.org - 1

• Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity - nih.gov - 5

• Cyclodextrin-Based Inclusion Complex as a Solubility Enhancement Technique: A Comprehensive Review - ijpsjournal.com - 7

• SPECIAL FEATURE - Improving Bioavailability & Solubility: The Never-Ending Quest - drug-dev.com - 8

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. CAS 272-01-5: Furo[2,3-b]pyridine | CymitQuimica [cymitquimica.com]
• 3. pdf.benchchem.com [pdf.benchchem.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. Disruption of Crystal Packing in Thieno[2,3-b]pyridines Improves Anti-Proliferative Activity - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Development of a high throughput equilibrium solubility assay using miniaturized shake-flask method in early drug discovery - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. ijpsjournal.com [ijpsjournal.com]
• 8. SPECIAL FEATURE - Improving Bioavailability & Solubility: The Never-Ending Quest [drug-dev.com]
• 9. researchgate.net [researchgate.net]
• 10. enamine.net [enamine.net]
• 11. ps.tbzmed.ac.ir [ps.tbzmed.ac.ir]
• 12. A high throughput solubility assay for drug discovery using microscale shake-flask and rapid UHPLC-UV-CLND quantification - PubMed [pubmed.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing HPLC Retention Time for Furo[2,3-b]pyridine-6-carboxamide

Welcome to the dedicated technical support center for the chromatographic analysis of Furo[2,3-b]pyridine-6-carboxamide and its derivatives. This guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of optimizing High-Performance Liquid Chromatography (HPLC) methods for this specific heterocyclic compound. Here, we move beyond generic advice to provide in-depth, scientifically grounded solutions to common and complex challenges you may encounter.

Frequently Asked Questions (FAQs)

This section addresses the initial and most common questions that arise during the method development for Furo[2,3-b]pyridine-6-carboxamide.

Q1: What are the initial recommended HPLC conditions for Furo[2,3-b]pyridine-6-carboxamide?

A1: For initial method development, a reversed-phase (RP) approach is typically successful. Start with a C18 column and a gradient elution using a mobile phase of acetonitrile and water, with an acidic modifier like 0.1% formic acid.[1][2] The pyridine moiety in the molecule makes it a basic compound, and an acidic mobile phase helps to ensure consistent protonation and good peak shape.[1][3]

Q2: How does the mobile phase pH affect the retention time of Furo[2,3-b]pyridine-6-carboxamide?

A2: The mobile phase pH is a critical parameter. Furo[2,3-b]pyridine-6-carboxamide is a basic compound due to the nitrogen atom in the pyridine ring.[3] At a low pH (around 2-4), the pyridine nitrogen will be protonated, making the molecule more polar and thus decreasing its retention time on a non-polar C18 stationary phase.[4][5][6] Conversely, at a higher pH (approaching the pKa of the pyridine), the compound will be in its neutral, less polar form, leading to a longer retention time.[3][4] It is crucial to operate at a pH that is at least one to two units away from the compound's pKa to ensure reproducible retention times and avoid peak shape issues.[5][6]

Q3: Which organic modifier, acetonitrile or methanol, is better for this analysis?

A3: Both acetonitrile and methanol can be effective, but they offer different selectivities.[7] Acetonitrile generally provides sharper peaks and lower backpressure. Methanol, being a protic solvent, can offer unique selectivity for compounds capable of hydrogen bonding.[7] It is advisable to screen both solvents during method development to determine which provides the optimal resolution from any impurities or related compounds.

Q4: What type of HPLC column is most suitable for Furo[2,3-b]pyridine-6-carboxamide?

A4: A standard C18 column is a good starting point.[8] However, due to the basic nature of the pyridine group, interactions with residual silanols on the silica surface of the stationary phase can lead to peak tailing.[1][7] To mitigate this, consider using a column with end-capping or a modern, high-purity silica-based C18 or C8 column. For compounds with aromatic character, a phenyl-hexyl stationary phase can also provide alternative selectivity through π-π interactions.[7][8]

Q5: My peak for Furo[2,3-b]pyridine-6-carboxamide is tailing. What is the likely cause and how can I fix it?

A5: Peak tailing for basic compounds like this is often caused by secondary interactions with acidic silanol groups on the silica-based column packing.[7] To address this, ensure your mobile phase is sufficiently acidic (e.g., with 0.1% formic or trifluoroacetic acid) to protonate the silanols and minimize these interactions. Using a column with high-purity silica and effective end-capping is also crucial. In some cases, increasing the buffer concentration in the mobile phase can also help improve peak shape.

Troubleshooting Guides

This section provides detailed, step-by-step solutions to more complex issues you might face during your experiments.

Guide 1: Systematic Approach to Optimizing Retention Time and Resolution

A systematic approach is key to efficient method development. The following workflow outlines a logical progression for optimizing your separation.

Caption: Systematic workflow for HPLC method development.

Experimental Protocol: Mobile Phase pH Screening

• Prepare Buffers: Prepare aqueous mobile phase components at three different pH values:

  • pH 2.5: 0.1% Formic Acid in Water

  • pH 3.5: 10mM Ammonium Formate, adjust pH with Formic Acid

  • pH 6.5: 10mM Ammonium Acetate, adjust pH with Acetic Acid (ensure your column is stable at this pH).

• Prepare Organic Phase: Use Acetonitrile as the organic mobile phase.

• Equilibrate the Column: For each pH condition, thoroughly equilibrate the C18 column with the starting mobile phase composition (e.g., 95% aqueous, 5% Acetonitrile) for at least 20 column volumes.

• Inject Standard: Inject a standard solution of Furo[2,3-b]pyridine-6-carboxamide.

• Run Gradient: Execute a standard gradient (e.g., 5-95% Acetonitrile over 20 minutes).

• Analyze Data: Compare the retention time, peak shape (asymmetry), and resolution from any impurities across the different pH conditions.

Data Presentation: Effect of Mobile Phase pH on Retention Time

Mobile Phase pH	Retention Time (min)	Peak Asymmetry (USP Tailing Factor)
2.5	8.2	1.1
3.5	9.5	1.2
6.5	12.8	1.5

Note: These are illustrative values. Actual results will depend on the specific column and HPLC system.

Guide 2: Troubleshooting Peak Splitting

Peak splitting can be a frustrating issue. This guide helps you diagnose and resolve the common causes.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. mdpi.com [mdpi.com]
• 3. revroum.lew.ro [revroum.lew.ro]
• 4. Effect of mobile phase pH on reversed-phase HPLC separations of ionizable compounds – secrets of science [shimadzu-webapp.eu]
• 5. moravek.com [moravek.com]
• 6. agilent.com [agilent.com]
• 7. phx.phenomenex.com [phx.phenomenex.com]
• 8. chromtech.com [chromtech.com]

How to remove synthetic impurities from Furo[2,3-b]pyridine-6-carboxamide

Title: Furo[2,3-b]pyridine-6-carboxamide Purification & Troubleshooting Support Center

Introduction: Welcome to the Technical Support Center for the synthesis and purification of Furo[2,3-b]pyridine-6-carboxamide. This heterocyclic scaffold is a highly privileged pharmacophore, functioning as a critical hinge-binding motif in kinase inhibitors and a core structural element in eukaryotic initiation factor 4A (eIF4A) RNA helicase inhibitors, such as the clinical candidate eFT226 [1]. However, the multi-step synthetic routes required to construct this bicyclic system—often involving palladium-catalyzed cross-couplings (e.g., Sonogashira) and tandem nucleophilic aromatic substitution (SNAr) cyclizations [2]—frequently generate complex impurity profiles.

This guide provides drug development professionals with field-proven, mechanistically grounded protocols to isolate high-purity (>99.5%) target compounds.

System Architecture: Impurity Resolution Pathway

Caption: Diagnostic workflow for resolving common synthetic impurities in Furo[2,3-b]pyridines.

Quantitative Impurity Profiling

Understanding the physicochemical nature of your byproducts is the first step in rational purification design.

Impurity Class	Structural Characteristic	Typical LC-MS Signature	Primary Removal Technique
Heavy Metals	Pd(0)/Pd(II) or Cu(I) complexes chelated to the pyridine nitrogen.	Broad baseline UV absorbance; reddish/brown physical tint.	Functionalized silica scavenging (Thiol/DMT).
Regioisomers	Furo[2,3-c] or Furo[3,2-c] systems formed via alternate cyclization pathways.	Identical mass ( [M+H]+ ); closely eluting RT ( Δ < 0.5 min).	Preparative Reverse-Phase HPLC (C18).
Hydrolysis Products	Furo[2,3-b]pyridine-6-carboxylic acid.	+1 Da mass shift ( [M+H]+ of acid vs amide); highly polar.	pH-controlled liquid-liquid extraction.
Uncyclized Intermediates	2-alkynyl-3-hydroxypyridine derivatives.	+18 Da mass shift (retention of H2​O prior to dehydration).	Normal phase flash chromatography.

Troubleshooting Guides & FAQs

Q1: We are observing a persistent reddish-brown tint in our isolated furo[2,3-b]pyridine-6-carboxamide, even after silica gel chromatography. How do we remove this? Causality: The synthesis of furo[2,3-b]pyridines frequently utilizes Palladium and Copper catalysts (e.g., Sonogashira coupling of alkynes to halopyridines) [3]. The pyridine nitrogen and the carboxamide oxygen act as a bidentate chelating system, forming highly stable, soluble transition metal complexes that co-elute with the product during standard silica chromatography. Solution: You must introduce a competing ligand with a higher affinity for soft metals. Employing a functionalized silica scavenger (such as SiliaMetS Thiol or DMT) prior to chromatography strips the metals from the API lattice. See Protocol A below.

Q2: Our LC-MS shows a mass peak identical to the target product ( [M+H]+ ), but it elutes slightly earlier. What is this impurity and how do we resolve it? Causality: This is almost certainly a regioisomer, such as furo[2,3-c]pyridine-6-carboxamide. During the heterocyclization of substituted pyridine precursors, cyclization can occur at the adjacent carbon if the directing groups are not perfectly orthogonal [2]. Because the dipole moment and polar surface area of these regioisomers are nearly identical, normal-phase silica flash chromatography cannot resolve them. Solution: Switch to Preparative Reverse-Phase HPLC (C18). The slight differences in the hydrophobic packing of the isomeric crystal lattices translate to differential partitioning on a C18 stationary phase when using a shallow gradient.

Q3: We are seeing a highly polar impurity that increases in concentration upon prolonged storage of the reaction mixture in aqueous buffers. Why? Causality: The primary carboxamide group at the 6-position is susceptible to nucleophilic attack and subsequent hydrolysis into furo[2,3-b]pyridine-6-carboxylic acid, especially under the basic conditions often used to quench cyclization reactions. Solution: Control the pH strictly during workup. By adjusting the aqueous phase to pH 7.4, the carboxylic acid impurity becomes ionized (carboxylate) and remains in the aqueous layer, while the neutral carboxamide selectively partitions into the organic layer (e.g., Ethyl Acetate).

Step-by-Step Methodologies (Self-Validating Protocols)

To ensure scientific integrity and reproducibility, implement the following self-validating protocols. Each protocol includes a built-in validation step to confirm success before proceeding.

Protocol A: Metal Scavenging and Recrystallization

Objective: Remove Pd/Cu carryover and achieve >99% chemical purity.

• Dissolution: Dissolve 1.0 g of crude Furo[2,3-b]pyridine-6-carboxamide in 20 mL of a 1:1 mixture of Dichloromethane (DCM) and Methanol (MeOH). Causality: The mixed solvent system ensures full dissolution of the polar carboxamide while maintaining compatibility with the silica matrix.

• Scavenging: Add 0.5 g of SiliaMetS Thiol (or equivalent mercapto-functionalized silica). Stir the suspension vigorously at 40°C for 4 hours.

• Filtration: Filter the mixture through a pad of Celite to remove the metal-bound silica. Wash the pad with an additional 10 mL of DCM/MeOH.

• Concentration: Evaporate the filtrate under reduced pressure to yield an off-white solid.

• Recrystallization: Suspend the solid in 10 mL of boiling Ethanol. Slowly add ultra-pure Water dropwise until the solution becomes faintly cloudy (the cloud point). Allow the mixture to cool slowly to room temperature, then to 4°C overnight.

• Validation Step: Analyze the mother liquor via LC-MS. If the UV baseline is flat and devoid of broad, tailing peaks (indicative of metals), the scavenging was successful. Filter the pure white crystals and dry under high vacuum.

Protocol B: Preparative HPLC for Regioisomer Separation

Objective: Separate Furo[2,3-b] from Furo[2,3-c] regioisomers.

• Sample Preparation: Dissolve the regioisomeric mixture in DMSO to a concentration of 50 mg/mL. Filter through a 0.22 µm PTFE syringe filter.

• Column Selection: Use a C18 preparative column (e.g., 250 x 21.2 mm, 5 µm particle size).

• Mobile Phase:

  • Solvent A: Water with 0.1% Trifluoroacetic Acid (TFA). Causality: TFA suppresses the ionization of the pyridine nitrogen, sharpening the peak shape.

  • Solvent B: Acetonitrile with 0.1% TFA.

• Gradient Elution: Run a shallow gradient from 10% B to 40% B over 30 minutes. The Furo[2,3-c] isomer typically elutes first due to a slightly lower logP , followed by the target Furo[2,3-b] isomer.

• Fraction Collection: Collect fractions based on UV triggering at 254 nm.

• Validation Step: Perform analytical HPLC on the collected fractions. Only pool fractions demonstrating >99.5% purity of the later-eluting peak. Lyophilize the pooled fractions to remove water and TFA, yielding the pure compound.

References

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase. Journal of Medicinal Chemistry. Available at:[Link]

• Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling. PMC (National Institutes of Health). Available at:[Link]

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. MDPI (Molecules). Available at:[Link]

Technical Support Center: Furo[2,3-b]pyridine-6-carboxamide Photostability &amp; UV Degradation

Welcome to the Application Support Center for the photostability analysis of Furo[2,3-b]pyridine-6-carboxamide scaffolds. This hub is designed for researchers and drug development professionals conducting forced degradation and confirmatory photostability studies.

Here, we bridge the gap between regulatory requirements and mechanistic photochemistry, providing actionable troubleshooting, self-validating protocols, and causal explanations for the degradation behaviors of this specific heterocyclic system.

Mechanistic Overview: Causality in Photochemical Degradation

Understanding why Furo[2,3-b]pyridine-6-carboxamide degrades under UV light is critical for designing robust formulations and accurate analytical methods. The molecule consists of three distinct functional zones susceptible to photolysis:

• The Furan Ring (Primary Photolabile Site): Furan moieties are highly susceptible to photochemical activation. Under UV irradiation (320–400 nm), the conjugated system enters an excited triplet state. In the presence of dissolved oxygen, this energy is transferred to create singlet oxygen ( 1O2​ ). The singlet oxygen rapidly undergoes a [4+2] cycloaddition with the furan ring, forming an unstable endoperoxide intermediate that thermally or photochemically cleaves into highly polar dicarbonyl compounds[1][2].

• The Pyridine Core: While generally more photostable than furan, the pyridine ring can undergo photochemically mediated ring-opening or photohydration under prolonged high-intensity UV exposure[3].

• The 6-Carboxamide Group: Amide bonds can undergo direct photohydrolysis in aqueous media, yielding the corresponding carboxylic acid and releasing an amine.

Photochemical Degradation Pathway

Photochemical degradation pathway of Furo[2,3-b]pyridine-6-carboxamide under UV irradiation.

Troubleshooting Matrix

When conducting ICH Q1B compliant forced degradation studies[4], users frequently encounter analytical anomalies. This matrix addresses specific issues based on the chemical physics of the furo-pyridine scaffold.

Observed Issue	Causality (The "Why")	Resolution / Actionable Fix
Complete loss of parent mass without detectable photoproducts in LC-MS	Furan ring-opening yields highly polar, low-molecular-weight dicarbonyl fragments. These fragments lack retention on standard C18 columns and elute in the void volume, evading MS detection.	Switch to a HILIC column for polar fragment retention, or use pre-column derivatization (e.g., 2,4-DNPH) to trap and detect carbonyl photoproducts.
High variability in degradation rates between identical replicates	Uneven UV irradiance within the photostability chamber or shadowing effects caused by sample labels/vial placement geometry.	Map chamber irradiance using chemical actinometry (e.g., 2% quinine monohydrochloride). Ensure all replicates use identical, label-free quartz vials[5].
Significant degradation observed in the "Dark Control"	The photostability chamber generates heat. If the dark control degrades, the furo-pyridine scaffold is undergoing thermal auto-oxidation, not just photolysis.	Implement a temperature-controlled chamber (e.g., 25°C). Run a parallel dark control in a standard incubator at the exact same temperature to isolate thermal vs. photo-effects.
Formation of insoluble precipitates post-UV exposure	Intermolecular [4+4] cycloadditions between excited furan/pyridine rings can lead to the formation of polymeric nanothreads or cross-linked aggregates[1].	Reduce the initial sample concentration (e.g., from 1 mg/mL to 0.1 mg/mL) to favor intramolecular reactions over intermolecular polymerization.

Standardized Protocol: Self-Validating ICH Q1B Photostability Workflow

To ensure trustworthiness, every photostability experiment must be a self-validating system. The International Council for Harmonisation (ICH) Q1B guidelines mandate specific exposure thresholds to verify that products do not undergo unacceptable changes[5][6].

Step-by-Step Methodology

Step 1: Sample Preparation

• Prepare a 0.1 mg/mL solution of Furo[2,3-b]pyridine-6-carboxamide in a biologically relevant solvent (e.g., 50:50 Methanol/Water).

• Causality Check: High concentrations risk polymer precipitation; 0.1 mg/mL ensures optimal light penetration and first-order degradation kinetics.

Step 2: Control Implementation (The Self-Validating Step)

• Aliquot the solution into two identical Quartz cuvettes/vials (Standard borosilicate glass blocks UV light below 320 nm, invalidating the test).

• Wrap one vial completely in high-density aluminum foil. This is the Dark Control [5].

Step 3: Chamber Exposure

• Place both vials in an ICH Q1B compliant photostability chamber.

• Expose the samples to a minimum of 1.2 million lux hours of visible light and 200 W·hr/m² of near-ultraviolet (UV) energy (320–400 nm)[4][7].

• Note: Ensure the chamber temperature is actively regulated to 25°C to prevent thermal degradation artifacts.

Step 4: Quenching and Analysis

• Immediately transfer vials to an ice bath post-exposure to quench any ongoing thermal rearrangements of endoperoxide intermediates.

• Analyze via LC-MS/MS using a photodiode array (PDA) detector set to 254 nm and 340 nm to capture the parent compound and newly formed conjugated photoproducts.

Experimental Workflow Diagram

ICH Q1B compliant photostability testing workflow for self-validating experimental controls.

Frequently Asked Questions (FAQs)

Q: Why does the UV absorption spectrum of my sample shift drastically after only 10 minutes of exposure? A: The furo[2,3-b]pyridine scaffold derives its distinct UV absorbance from the highly conjugated π -system spanning both rings. When the furan ring undergoes photo-oxidation and subsequent ring-cleavage, this conjugation is broken. The loss of the extended chromophore results in a rapid hypsochromic (blue) shift and a drop in molar absorptivity at higher wavelengths[8].

Q: Can I use standard HPLC glass vials for the UV degradation study? A: No. Standard Type I borosilicate glass has a sharp UV cutoff around 300-320 nm. Because ICH Q1B requires exposure in the 320-400 nm range[7], glass will attenuate the lower end of this spectrum, artificially inflating the apparent photostability of your compound. Always use high-purity quartz vials for confirmatory studies.

Q: My compound is degrading, but the Dark Control is also degrading at 50% the rate of the exposed sample. What does this mean? A: This indicates that your degradation is not purely photochemical. The compound is likely undergoing thermal degradation or auto-oxidation driven by the ambient heat of the UV lamps inside the chamber. You must isolate these variables by conducting a parallel stability study in a dark incubator set to the exact temperature of the UV chamber.

Q: How do I prevent the photohydrolysis of the 6-carboxamide group during testing? A: If you are trying to isolate the furan ring's photochemistry from the carboxamide's hydrolysis, conduct the forced degradation study in an aprotic organic solvent (e.g., dry Acetonitrile) rather than an aqueous buffer. Without water to act as a nucleophile, the photohydrolysis pathway is effectively shut down.

References

• Understanding ICH Photostability Testing - Q-Lab. Q-Lab. Available at:[Link]

• Photostability Testing - Sampled: ICH Q1B Guidelines. Sampled. Available at: [Link]

• ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions - ATLAS. Atlas Material Testing Solutions. Available at: [Link]

• Q1B Photostability Testing of New Active Substances and Medicinal Products - EMA. European Medicines Agency. Available at: [Link]

• Synthesis of a New Amino-Furopyridine-Based Compound as a Novel Fluorescent pH Sensor in Aqueous Solution. ACS Omega. Available at:[Link]

• Atmospheric degradation of Pyridine: UV Absorption Spectrum and reaction with OH radicals and O3. ResearchGate. Available at:[Link]

• Photochemically Mediated Polymerization of Molecular Furan and Pyridine: Synthesis of Nanothreads at Reduced Pressures. Journal of the American Chemical Society. Available at:[Link]

• Photochemically-Mediated Polymerization of Molecular Furan and Pyridine: Synthesis of Nanothreads at Reduced Pressures. ResearchGate. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. ICH Testing of Pharmaceuticals – Part 1 - Exposure Conditions [atlas-mts.com]
• 5. Photostability Testing - Sampled [sampled.com]
• 6. Understanding ICH Photostability Testing | Q-Lab [q-lab.com]
• 7. ema.europa.eu [ema.europa.eu]
• 8. pubs.acs.org [pubs.acs.org]

Overcoming steric hindrance in Furo[2,3-b]pyridine-6-carboxamide derivatives

A Guide to Overcoming Steric Hindrance in Synthesis

Welcome, researchers, scientists, and drug development professionals. This technical support center is designed to provide you with in-depth troubleshooting guides and frequently asked questions (FAQs) to navigate the synthetic challenges associated with sterically hindered Furo[2,3-b]pyridine-6-carboxamide derivatives. As Senior Application Scientists, we have curated this resource to combine established chemical principles with practical, field-proven solutions to the common hurdles encountered in the laboratory.

Introduction: The Challenge of Steric Hindrance

The Furo[2,3-b]pyridine core is a privileged scaffold in medicinal chemistry, appearing in a variety of biologically active compounds, including kinase inhibitors.[1] The synthesis of its 6-carboxamide derivatives is a crucial step in the development of new therapeutic agents.[2][3] However, when either the amine coupling partner or substituents on the Furo[2,3-b]pyridine ring are sterically bulky, standard amide bond formation protocols often fail or provide disappointingly low yields. This guide will provide a systematic approach to diagnosing and solving these synthetic roadblocks.

Frequently Asked Questions (FAQs)

Q1: What are the primary sources of steric hindrance in the synthesis of Furo[2,3-b]pyridine-6-carboxamide derivatives?

A1: Steric hindrance can arise from several factors:

• On the Amine: The use of bulky amines, such as those containing secondary or tertiary alkyl groups near the nitrogen atom (e.g., 2,6-disubstituted anilines or adamantylamines), can physically block the approach to the activated carboxylic acid.

• On the Furo[2,3-b]pyridine Core: Bulky substituents at the C5 or C7 positions of the Furo[2,3-b]pyridine ring can hinder the approach of the amine to the C6-carbonyl group.

• On the Coupling Reagent: While less common, the steric bulk of the coupling reagent itself can sometimes play a role, although most are designed to minimize this issue.

Q2: My standard amide coupling reaction with EDC/HOBt is failing for my hindered substrate. What is the most likely reason?

A2: The failure of standard EDC/HOBt couplings with sterically hindered substrates is a common issue. The primary reason is that the activated O-acylisourea intermediate, or the subsequent HOBt-ester, is not sufficiently reactive to overcome the high activation energy barrier imposed by the steric bulk of the reacting partners.[4] In essence, the nucleophilic attack of the hindered amine on the activated carbonyl is too slow, leading to decomposition of the activated species or other side reactions.

Q3: When should I consider converting the carboxylic acid to an acyl chloride?

A3: Conversion to an acyl chloride is an excellent strategy when other coupling methods have failed, especially with weakly nucleophilic or sterically hindered amines.[] Acyl chlorides are significantly more electrophilic than the activated esters generated by most coupling reagents, and can often drive the reaction to completion. However, this method is less "atom-economical" and requires an additional synthetic step. It is also important to consider the potential for side reactions with other functional groups in your molecule.

Q4: Can microwave irradiation improve the yield of my sterically hindered amidation?

A4: Yes, microwave-assisted synthesis can be a powerful tool for overcoming steric hindrance.[6][7][8] The rapid and uniform heating provided by microwaves can supply the necessary activation energy to overcome the steric barrier, often leading to significantly reduced reaction times and improved yields compared to conventional heating. It is particularly effective for challenging couplings that are sluggish at standard reflux temperatures.

Q5: What are some common side reactions to watch for when dealing with sterically hindered amide couplings?

A5: Besides low or no yield of the desired product, common side reactions include:

• Anhydride Formation: The activated carboxylic acid can react with another molecule of the carboxylic acid to form an anhydride.

• Decomposition of Coupling Reagent: Many coupling reagents are sensitive to moisture and prolonged reaction times at elevated temperatures.

• N-Acylurea Formation: When using carbodiimides like DCC or EDC, the activated O-acylisourea intermediate can rearrange to a stable and unreactive N-acylurea.[9]

• Epimerization: If your carboxylic acid has a chiral center at the alpha-position, the harsh conditions sometimes required to overcome steric hindrance can lead to racemization.

Troubleshooting Guides

This section provides detailed troubleshooting for specific issues encountered during the synthesis of Furo[2,3-b]pyridine-6-carboxamide derivatives.

Issue 1: Low or No Yield in Amide Coupling Reactions

This is the most common problem when dealing with sterically hindered substrates. A systematic approach to troubleshooting is essential.

Caption: A stepwise workflow for troubleshooting low yields.

1. Insufficient Reactivity of the Coupling Reagent

• Cause: Standard carbodiimide-based reagents (EDC, DCC) may not be potent enough for sterically demanding substrates.[4]

• Solution: Switch to a more reactive class of coupling reagents. Uronium or phosphonium salt-based reagents are generally more effective for challenging couplings.[10]

Coupling Reagent Class	Examples	Key Advantages for Hindered Couplings
Uronium/Aminium Salts	HATU, HBTU, HCTU, COMU	Form highly reactive OAt- or OBt-active esters, leading to faster reaction rates and often higher yields.[10][11] HATU is particularly effective due to the anchimeric assistance of the pyridine nitrogen in the HOAt leaving group.[11]
Phosphonium Salts	PyBOP, PyAOP	Offer high coupling efficiency with a low risk of racemization. A key advantage is that their byproducts are not carcinogenic, unlike the older BOP reagent.[10]

2. Conversion to a More Reactive Electrophile: The Acyl Chloride

• Cause: Even potent coupling reagents may fail if the amine is exceptionally hindered or has low nucleophilicity.

• Solution: Convert the Furo[2,3-b]pyridine-6-carboxylic acid to the corresponding acyl chloride. This highly electrophilic intermediate will react with even very hindered amines.

Reagent for Acyl Chloride Formation	Typical Conditions	Advantages & Disadvantages
Thionyl Chloride (SOCl₂)	Neat or in a solvent like DCM or toluene, often with catalytic DMF, reflux.	Advantages: Byproducts (SO₂, HCl) are gaseous and easily removed. Effective for substrates with high boiling points.[] Disadvantages: Harsh conditions can be incompatible with sensitive functional groups.
Oxalyl Chloride ((COCl)₂)	DCM or THF, often with catalytic DMF, room temperature.	Advantages: Milder conditions than SOCl₂. Byproducts (CO, CO₂, HCl) are gaseous. Often results in higher purity acyl chlorides. Disadvantages: More expensive than SOCl₂.

3. Advanced Energy Input: Microwave and Flow Chemistry

• Cause: The reaction requires a significant energy input to overcome the activation barrier, but prolonged heating leads to decomposition.

• Solution:

  • Microwave-Assisted Synthesis: Provides rapid and uniform heating, which can significantly reduce reaction times from hours to minutes and improve yields.[6][7] This is an excellent option for accelerating sluggish reactions.

  • Flow Chemistry: Offers precise control over reaction parameters such as temperature, pressure, and residence time. This can lead to enhanced yields and cleaner reaction profiles for challenging transformations.

Experimental Protocols

Protocol 1: HATU-Mediated Coupling of Furo[2,3-b]pyridine-6-carboxylic acid with a Hindered Amine

This protocol is a robust starting point for coupling sterically demanding amines.

Materials:

• Furo[2,3-b]pyridine-6-carboxylic acid (1.0 eq)

• Hindered amine (e.g., 2,6-diisopropylaniline) (1.1 eq)

• HATU (1.2 eq)

• N,N-Diisopropylethylamine (DIPEA) (3.0 eq)

• Anhydrous DMF or NMP

Procedure:

• Under an inert atmosphere (Nitrogen or Argon), dissolve Furo[2,3-b]pyridine-6-carboxylic acid and HATU in anhydrous DMF.

• Add DIPEA to the mixture and stir at room temperature for 15-30 minutes to pre-activate the carboxylic acid.[11]

• Add the hindered amine to the reaction mixture.

• Stir the reaction at room temperature and monitor its progress by TLC or LC-MS. For very hindered substrates, gentle heating (40-50 °C) may be required.

• Once the reaction is complete (typically 2-24 hours), dilute the mixture with ethyl acetate and wash sequentially with 5% aqueous LiCl solution (to remove DMF), saturated aqueous NaHCO₃, and brine.

• Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica gel.

Caption: Mechanism of HATU-mediated amide bond formation.

Protocol 2: Acyl Chloride Formation and Subsequent Amidation

This two-step protocol is a more forceful approach for particularly challenging substrates.

Step 1: Formation of Furo[2,3-b]pyridine-6-carbonyl chloride

Materials:

• Furo[2,3-b]pyridine-6-carboxylic acid (1.0 eq)

• Thionyl chloride (SOCl₂) (2-5 eq) or Oxalyl chloride (1.5-2.0 eq)

• Anhydrous DCM or Toluene

• Catalytic amount of anhydrous DMF (for oxalyl chloride)

Procedure:

• Suspend Furo[2,3-b]pyridine-6-carboxylic acid in anhydrous DCM or toluene under an inert atmosphere.

• If using oxalyl chloride, add a catalytic amount of DMF.

• Add thionyl chloride or oxalyl chloride dropwise at 0 °C.

• Allow the reaction to warm to room temperature and then heat to reflux (for SOCl₂) or stir at room temperature (for oxalyl chloride) until the reaction is complete (cessation of gas evolution and disappearance of starting material by TLC).

• Remove the solvent and excess reagent under reduced pressure. It is crucial to ensure all excess chlorinating agent is removed. The crude acyl chloride is typically used immediately in the next step.

Step 2: Amidation

Materials:

• Crude Furo[2,3-b]pyridine-6-carbonyl chloride (1.0 eq)

• Hindered amine (1.1-1.5 eq)

• A non-nucleophilic base (e.g., triethylamine, DIPEA, or pyridine) (2.0-3.0 eq)

• Anhydrous DCM or THF

Procedure:

• Dissolve the hindered amine and the base in anhydrous DCM under an inert atmosphere and cool to 0 °C.

• Add a solution of the crude Furo[2,3-b]pyridine-6-carbonyl chloride in anhydrous DCM dropwise to the amine solution.

• Allow the reaction to warm to room temperature and stir until completion (monitored by TLC or LC-MS). Gentle heating may be necessary.

• Upon completion, quench the reaction with water or saturated aqueous NaHCO₃.

• Extract the product with DCM or ethyl acetate.

• Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate.

• Purify by flash column chromatography.

Purification and Characterization

Purification:

• Chromatography: Sterically hindered amides can sometimes be challenging to purify by column chromatography due to their lipophilicity and potential for tailing on silica gel. A gradient elution system, starting with a non-polar solvent system (e.g., hexanes/ethyl acetate) and gradually increasing the polarity, is often effective. For particularly difficult separations, consider using a different stationary phase, such as alumina.

• Recrystallization: If the product is a solid, recrystallization can be an excellent method for purification, especially on a larger scale.[12] Test a range of solvents to find a suitable system where the product is soluble at high temperatures but sparingly soluble at room temperature or below.

Characterization:

• NMR Spectroscopy:

  • ¹H NMR: The formation of the amide bond can be confirmed by the appearance of a new N-H signal (if a primary or secondary amine was used), which is typically a broad singlet. The chemical shifts of the protons on the Furo[2,3-b]pyridine core and the amine moiety will also be altered upon amide formation.

  • ¹³C NMR: The carbonyl carbon of the amide typically appears in the range of 160-175 ppm.

• Mass Spectrometry: High-resolution mass spectrometry (HRMS) should be used to confirm the molecular formula of the final product.

Sources

• 1. reddit.com [reddit.com]
• 2. Synthesis and cytotoxicity of thieno[2,3-b]pyridine and furo[2,3-b]pyridine derivatives - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. asiaresearchnews.com [asiaresearchnews.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 6. indianchemicalsociety.com [indianchemicalsociety.com]
• 7. mdpi.com [mdpi.com]
• 8. researchgate.net [researchgate.net]
• 9. benchchem.com [benchchem.com]
• 10. pdf.benchchem.com [pdf.benchchem.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. researchgate.net [researchgate.net]

Furo[2,3-b]pyridine-6-carboxamide long-term storage and stability conditions

Welcome to the Application Support Center for the Furo[2,3-b]pyridine-6-carboxamide chemical scaffold. This structural moiety is a privileged pharmacophore frequently utilized in advanced drug discovery, notably in the design of eukaryotic initiation factor 4A (eIF4A) RNA helicase inhibitors (such as the development candidate eFT226)[1].

Because of its unique heteroaromatic system and terminal amide, this scaffold presents specific physicochemical liabilities. This guide provides drug development professionals with causality-driven storage protocols, ICH-compliant stability workflows, and targeted troubleshooting for experimental anomalies.

Scaffold Overview & Chemical Liabilities

To ensure the integrity of your experimental data, it is critical to understand why Furo[2,3-b]pyridine-6-carboxamide degrades under suboptimal conditions:

• Carboxamide Hydrolysis: The electron-withdrawing nature of the fused pyridine ring increases the electrophilicity of the carboxamide carbonyl carbon. In the presence of ambient moisture and extreme pH, this site is highly susceptible to nucleophilic attack, leading to hydrolysis into the corresponding carboxylic acid.

• Furan Ring Photo-Oxidation: Furan rings are electron-rich heteroaromatics. When exposed to UV/Visible light, they can undergo [4+2] cycloadditions with reactive oxygen species (ROS) or singlet oxygen, leading to endoperoxide intermediates and subsequent ring-opening degradation.

Fig 1. Primary degradation pathways of the Furo[2,3-b]pyridine-6-carboxamide scaffold.

Quantitative Storage Guidelines

To prevent baseline drift in your biological assays, adhere to the following storage parameters. These conditions are optimized to mitigate both hydrolytic and photolytic degradation.

State	Recommended Temp	Container / Environment	Maximum Shelf Life	Key Precaution
Solid Powder	-20°C	Amber glass, desiccated	24 - 36 Months	Equilibrate to room temp before opening to prevent condensation.
DMSO Stock (10 mM)	-80°C	Opaque/Amber micro-tubes	6 Months	Use anhydrous DMSO (≤0.005% water). Aliquot to avoid freeze-thaw.
Aqueous Assay Buffer	4°C	Clear plates (shielded)	< 12 Hours	Prepare fresh immediately prior to in vitro assays.

Experimental Protocol: ICH Q1A(R2) Stability Testing

For teams advancing Furo[2,3-b]pyridine-6-carboxamide derivatives toward IND (Investigational New Drug) applications, stability testing must comply with ICH Q1A(R2) guidelines[2][3]. The following self-validating protocol ensures robust data collection.

Step-by-Step Methodology:

• Batch Selection: Select a minimum of three primary batches of the synthesized drug substance[4][5].

• Baseline Establishment (t=0): Dissolve an aliquot of the API in LC-MS grade acetonitrile/water. Run a high-resolution LC-MS/HPLC analysis to establish the exact purity and baseline chromatogram.

• Environmental Stressing:

  • Long-Term: Place sealed API samples in a validated stability chamber at 25°C ± 2°C / 60% RH ± 5% RH for 12 months[3].

  • Accelerated: Place a parallel set at 40°C ± 2°C / 75% RH ± 5% RH for 6 months[3].

• Photostability (ICH Q1B): Expose one primary batch to an overall illumination of ≥1.2 million lux hours and an integrated near UV energy of ≥200 watt hours/square meter[5].

• Sampling & Quenching: Pull samples at 1, 3, and 6 months. Immediately store pulled samples at -80°C until bulk analysis to halt further degradation.

• Evaluation: If "significant change" (e.g., >5% degradation or failure to meet specifications) occurs during accelerated testing, immediately initiate intermediate testing at 30°C ± 2°C / 65% RH ± 5% RH [3].

Fig 2. ICH Q1A(R2) compliant stability testing workflow for new drug substances.

Troubleshooting & FAQs

Q: My LC-MS analysis of a 3-month-old DMSO stock shows a new peak with a mass shift of +1 Da (M+1). What happened? A: This is a classic signature of carboxamide hydrolysis. The primary amide (-NH2) has been hydrolyzed to a carboxylic acid (-OH). Because nitrogen (mass ~14) is replaced by oxygen (mass ~16), the net mass change is +1 Da (or +18 Da if tracking the addition of water before the loss of ammonia). Solution: Discard the stock. In the future, use strictly anhydrous DMSO and store aliquots in a desiccator at -80°C.

Q: During accelerated stability testing (40°C / 75% RH), the powder turned slightly yellow, and we observed an M+16 mass shift. What is the mechanism? A: An M+16 shift indicates oxidation. Given the Furo[2,3-b]pyridine core, the furan ring is highly susceptible to oxidation, likely forming an epoxide or undergoing ring-opening to a dicarbonyl species. Solution: Ensure that your container closure system is completely airtight and opaque. You may need to flush the storage vials with Argon or Nitrogen gas prior to sealing to displace ambient oxygen.

Q: How many freeze-thaw cycles can a Furo[2,3-b]pyridine-6-carboxamide solution endure? A: We strongly recommend zero freeze-thaw cycles. Repeated temperature cycling introduces condensation (moisture) into the vial, which accelerates the hydrolysis of the carboxamide group. Always prepare single-use aliquots (e.g., 10 µL to 50 µL) upon initial dissolution.

Q: Is this compound stable in standard biological assay buffers (e.g., Tris or HEPES at pH 7.4)? A: It is moderately stable for the duration of a standard in vitro assay (4 to 12 hours) at room temperature. However, prolonged incubation (>24 hours) in aqueous environments at 37°C will lead to measurable degradation. Always run a vehicle control and a time-zero baseline to validate that the compound concentration remains constant during your assay window.

References

• ICH Q1A(R2) Stability Testing of New Drug Substances and Products Source: International Council for Harmonisation of Technical Requirements for Pharmaceuticals for Human Use (ICH) URL:[Link]

• Quality Guidelines - ICH (Including Q1A - Q1F Stability) Source: ICH Official Website URL:[Link]

• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Source: Journal of Medicinal Chemistry - ACS Publications URL:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. ICH Official web site : ICH [ich.org]
• 3. database.ich.org [database.ich.org]
• 4. m.youtube.com [m.youtube.com]
• 5. ema.europa.eu [ema.europa.eu]

Reference Data & Comparative Studies

A Tale of Two Isomers: A Comparative Guide to the Biological Activities of Furo[2,3-b]pyridine and Furo[3,2-b]pyridine Scaffolds

An In-depth Analysis for Researchers and Drug Development Professionals

In the landscape of medicinal chemistry, the furo[2,3-b]pyridine and furo[3,2-b]pyridine scaffolds represent two closely related heterocyclic systems that have garnered significant attention for their diverse and potent biological activities. As isosteres of benzofuran and indole, these fused ring systems are privileged structures in the design of novel therapeutics, particularly in oncology and inflammatory diseases.[1][2] This guide provides a comprehensive, objective comparison of the biological performance of derivatives of these two scaffolds, supported by experimental data, to inform structure-activity relationship (SAR) studies and guide future drug design.

At a Glance: Key Distinctions in Biological Activity

While structurally similar, the orientation of the furan and pyridine rings in these two isomers leads to distinct pharmacological profiles. Furo[2,3-b]pyridine derivatives have predominantly been explored as inhibitors of Cyclin-Dependent Kinase 2 (CDK2) and Interleukin-1 Receptor-Associated Kinase 4 (IRAK4). In contrast, the Furo[3,2-b]pyridine scaffold has emerged as a versatile platform for developing inhibitors of Cdc2-like kinases (CLKs), Homeodomain-Interacting Protein Kinases (HIPKs), and Sirtuin 1 (SIRT1), as well as modulators of the Hedgehog (Hh) signaling pathway.

Comparative Biological Activity: A Data-Driven Overview

The following tables summarize the reported biological activities of representative derivatives from both scaffolds, providing a quantitative basis for comparison. It is important to note that the specific substitutions on the core scaffolds play a crucial role in determining their potency and selectivity.

Table 1: Anticancer and Kinase Inhibitory Activity of Furo[2,3-b]pyridine Derivatives

Compound ID	Substitution Pattern	Target/Assay	IC50 (µM)	Cancer Cell Line(s)	Reference
Compound 1	6-(naphthalen-2-yl)-4-(thiophen-2-yl)-1,2-dihydropyridine-3-carbonitrile	Cytotoxicity	31.3 (HCT-116), 19.3 (MCF-7), 22.7 (HepG2), 36.8 (A549)	HCT-116 (Colon), MCF-7 (Breast), HepG2 (Liver), A549 (Lung)	[3]
Compound 4	2-chloro-6-(naphthalen-2-yl)-4-(thiophen-2-yl)nicotinonitrile	Cytotoxicity	49.0 (HCT-116), 55.5 (MCF-7), 44.8 (HepG2), 70.7 (A549)	HCT-116 (Colon), MCF-7 (Breast), HepG2 (Liver), A549 (Lung)	[3]
Compound 14	ethyl 3-amino-6-(naphthalen-2-yl)-4-(thiophen-2-yl)furo[2,3-b]pyridine-2-carboxylate	CDK2 Inhibition	Potent Inhibition (Specific IC50 not provided)	-	[3]
dihydrofuro[2,3-b]pyridine derivative	Not specified	IRAK4 Inhibition	0.0062 - 0.243	-

Table 2: Anticancer and Kinase/Pathway Inhibitory Activity of Furo[3,2-b]pyridine Derivatives

Compound ID	Substitution Pattern	Target/Assay	IC50 (µM)	Cancer Cell Line(s)	Reference
Compound 3b	2-substituted furo[3,2-b]pyridine	Cytotoxicity	Encouraging growth inhibition	MDA-MB-231 (Breast), MCF-7 (Breast)	[4]
Compound 3b	2-substituted furo[3,2-b]pyridine	SIRT1 Inhibition	Active	-	[4]
Various Derivatives	3,5-disubstituted furo[3,2-b]pyridines	CLK Inhibition	Potent and selective	-	[5]
Various Derivatives	3,5,7-trisubstituted furo[3,2-b]pyridines	Hedgehog Pathway Modulation	Sub-micromolar activity	-	[5]

Mechanistic Insights: Targeting Key Signaling Pathways

The differential activity of these isomeric scaffolds can be attributed to their ability to interact with distinct biological targets, thereby modulating different signaling pathways crucial for cell growth, proliferation, and survival.

Furo[2,3-b]pyridine Derivatives: Modulators of Cell Cycle and Inflammation

Furo[2,3-b]pyridine derivatives have shown promise as inhibitors of CDK2 and IRAK4.

• CDK2 Inhibition: CDK2 is a key regulator of the cell cycle, and its inhibition can lead to cell cycle arrest, making it a validated target in cancer therapy. The furo[2,3-b]pyridine scaffold serves as a template for the design of potent and selective CDK2 inhibitors.[3]

Caption: Furo[2,3-b]pyridine derivatives inhibit CDK2, a key kinase in the G1/S phase transition of the cell cycle.

• IRAK4 Inhibition: IRAK4 is a critical kinase in the Toll-like receptor (TLR) and IL-1 receptor (IL-1R) signaling pathways, which play a central role in the innate immune response and inflammation.[6][7] Inhibition of IRAK4 can modulate downstream pathways like NF-κB and MAPK, which are implicated in inflammatory diseases and cancer.[3][8]

Caption: Furo[2,3-b]pyridine derivatives can inhibit IRAK4, a key mediator of inflammatory signaling.

Furo[3,2-b]pyridine Derivatives: A Multi-pronged Attack on Cancer

The Furo[3,2-b]pyridine scaffold has demonstrated a broader range of activities, targeting several key pathways involved in cancer development and progression.

• CLK Inhibition: CLKs are serine/threonine kinases that regulate pre-mRNA splicing.[9] Their inhibition by furo[3,2-b]pyridine derivatives can lead to apoptosis and suppression of cancer cell growth.[10]

Caption: Furo[3,2-b]pyridine derivatives inhibit CLK kinases, leading to altered mRNA splicing and anticancer effects.

• Hedgehog Pathway Modulation: The Hedgehog signaling pathway is crucial in embryonic development, and its aberrant activation is implicated in various cancers.[11][12] Furo[3,2-b]pyridine derivatives can modulate this pathway downstream of the Smoothened (SMO) receptor.[5]

Caption: Furo[3,2-b]pyridine derivatives modulate the Hedgehog signaling pathway, a key regulator of cell growth.

• SIRT1 Inhibition: SIRT1 is a NAD+-dependent deacetylase involved in various cellular processes, including cell survival and transcriptional silencing. Its role in carcinogenesis is complex, but its inhibition has shown antitumor activity in certain contexts.[4][13]

Experimental Protocols: A Guide to Biological Evaluation

To ensure the reproducibility and validity of research findings, standardized experimental protocols are essential. Below are detailed, step-by-step methodologies for key assays used to evaluate the biological activity of furopyridine derivatives.

In Vitro Anticancer Activity: MTT Assay

The 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay is a colorimetric method used to assess cell metabolic activity as an indicator of cell viability, proliferation, and cytotoxicity.[14]

Principle: Metabolically active cells contain NAD(P)H-dependent oxidoreductase enzymes that reduce the yellow tetrazolium salt (MTT) to purple formazan crystals.[14] The amount of formazan produced is directly proportional to the number of viable cells.

Step-by-Step Protocol:

• Cell Seeding:

  • Culture cancer cells in appropriate medium and seed them in a 96-well plate at a density of 1 x 10^4 cells/well.

  • Allow the cells to attach and grow for 24 hours in a humidified incubator at 37°C and 5% CO2.[3]

• Compound Treatment:

  • Prepare serial dilutions of the test compounds (furo[2,3-b]pyridine and furo[3,2-b]pyridine derivatives) and a positive control (e.g., Doxorubicin) in the culture medium.

  • Remove the old medium from the wells and add 100 µL of the medium containing the test compounds at various concentrations.

  • Incubate the plates for another 48-72 hours.[3]

• MTT Addition and Incubation:

  • Add 10 µL of MTT solution (5 mg/mL in PBS) to each well.

  • Incubate the plate for 4 hours in the incubator.[14]

• Formazan Solubilization:

  • Carefully remove the medium containing MTT.

  • Add 100 µL of a solubilization solution (e.g., DMSO or a solution of SDS in HCl) to each well to dissolve the formazan crystals.[15]

  • Mix thoroughly by gentle shaking or pipetting.

• Absorbance Measurement:

  • Measure the absorbance of the samples at a wavelength of 570 nm using a microplate reader. A reference wavelength of 630 nm can be used to subtract background absorbance.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group compared to the untreated control.

  • Determine the IC50 value (the concentration of the compound that inhibits 50% of cell growth) by plotting the percentage of cell viability against the compound concentration.

In Vitro Kinase Inhibition: ADP-Glo™ Luminescent Kinase Assay

The ADP-Glo™ Kinase Assay is a homogeneous, luminescence-based method for measuring kinase activity by quantifying the amount of ADP produced during the kinase reaction.[16][17]

Principle: The assay is performed in two steps. First, after the kinase reaction, the remaining ATP is depleted. Second, the ADP produced is converted to ATP, which is then used in a luciferase/luciferin reaction to generate a luminescent signal that is proportional to the ADP concentration and, therefore, the kinase activity.[17]

Step-by-Step Protocol:

• Reagent Preparation:

  • Prepare the Kinase Buffer (e.g., 40 mM Tris-HCl pH 7.5, 20 mM MgCl2, 0.1 mg/mL BSA, 50 µM DTT).[16]

  • Prepare stock solutions of the test inhibitors (furo[2,3-b]pyridine and furo[3,2-b]pyridine derivatives) in DMSO. Create serial dilutions in the Kinase Buffer.

  • Prepare the kinase (e.g., CDK2/Cyclin A) and its substrate (e.g., Histone H1) in Kinase Buffer.[16][18]

  • Prepare the ATP solution in Kinase Buffer to a final concentration near the Km of the kinase.[16]

  • Reconstitute the ADP-Glo™ Reagent and Kinase Detection Reagent according to the manufacturer's instructions (Promega).[16]

• Assay Plate Setup (384-well format):

  • Add 2.5 µL of the inhibitor serial dilutions or vehicle control to the appropriate wells.

  • Add 5 µL of the kinase/substrate mixture to each well.

  • Incubate the plate for 10-15 minutes at room temperature.[16]

• Kinase Reaction Initiation:

  • Add 2.5 µL of the ATP solution to each well to start the reaction. The final reaction volume will be 10 µL.

  • Incubate the plate for 60 minutes at room temperature.[16]

• Signal Detection:

  • Add 10 µL of ADP-Glo™ Reagent to each well to stop the kinase reaction and deplete the remaining ATP.

  • Incubate for 40 minutes at room temperature.[16]

  • Add 20 µL of Kinase Detection Reagent to each well to convert ADP to ATP and generate a luminescent signal.

  • Incubate for 30-60 minutes at room temperature.[16]

  • Measure the luminescence using a plate reader.

• Data Analysis:

  • Calculate the percentage of kinase inhibition for each inhibitor concentration.

  • Determine the IC50 value by plotting the percentage of inhibition against the inhibitor concentration.

Conclusion and Future Directions

The Furo[2,3-b]pyridine and Furo[3,2-b]pyridine scaffolds, while isomeric, exhibit distinct and valuable pharmacological profiles. Furo[2,3-b]pyridine derivatives have primarily demonstrated efficacy as inhibitors of CDK2 and IRAK4, suggesting their potential in cancer and inflammatory diseases. In contrast, the Furo[3,2-b]pyridine core has proven to be a more versatile scaffold, yielding potent inhibitors of multiple kinases (CLKs, HIPKs) and modulators of the Hedgehog pathway, highlighting its broad applicability in oncology.

The choice of which scaffold to pursue in a drug discovery program will ultimately depend on the specific biological target and therapeutic area of interest. The experimental data and protocols presented in this guide provide a solid foundation for researchers to make informed decisions and to design and evaluate novel derivatives with improved potency, selectivity, and drug-like properties. Further head-to-head comparative studies of derivatives from both scaffolds under standardized assay conditions are warranted to provide a more definitive understanding of their relative strengths and weaknesses.

References

• Hedgehog signaling pathway inhibitors: an updated patent review (2015–present). Expert Opinion on Therapeutic Patents. Available at: [Link]

• Clinical implications of hedgehog signaling pathway inhibitors. Chinese Journal of Cancer. Available at: [Link]

• Hedgehog Pathway Inhibitors as Targeted Cancer Therapy and Strategies to Overcome Drug Resistance. International Journal of Molecular Sciences. Available at: [Link]

• MTT Assay: Assessing Cell Proliferation. BenchSci. Available at: [Link]

• Cell Viability Assays. Assay Guidance Manual. Available at: [Link]

• Kinase-Glo® Luminescent Kinase Assay Platform Technical Bulletin. Promega Corporation. Available at: [Link]

• Research Progress on Smo Inhibitors of the Hedgehog Signaling Pathway. ChemRxiv. Available at: [Link]

• Targeting the Sonic Hedgehog Signaling Pathway: Review of Smoothened and GLI Inhibitors. Molecules. Available at: [Link]

• Synthesis of 2-substituted Furo[3,2-b]pyridines Under Pd/C-Cu Catalysis Assisted by Ultrasound: Their Evaluation as Potential Cytotoxic Agents. PubMed. Available at: [Link]

• Bioluminescence Methods for Assaying Kinases in Quantitative High-Throughput Screening (qHTS) Format Applied to Yes1 Tyrosine Kinase, Glucokinase and PI5P4Kα Lipid Kinase. SLAS Discovery. Available at: [Link]

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A Comparative Guide to the LC-MS Fragmentation Analysis of Furo[2,3-b]pyridine-6-carboxamide

This technical guide provides a detailed analysis of the predicted liquid chromatography-mass spectrometry (LC-MS) fragmentation pattern of Furo[2,3-b]pyridine-6-carboxamide, a heterocyclic motif of increasing interest in medicinal chemistry.[1][2] In the absence of direct, published experimental data for this specific molecule, this guide establishes a robust, predictive framework grounded in fundamental principles of mass spectrometry and supported by data from analogous structures. We will compare its anticipated fragmentation behavior with that of a well-characterized alternative, Nicotinamide, to highlight the structural influences of the fused furo-pyridine ring system.

The furo[2,3-b]pyridine core is recognized as a privileged scaffold in the development of novel therapeutics, particularly as kinase inhibitors.[1][2] Its rigid, planar structure provides a valuable platform for designing molecules that can interact with specific biological targets.[2] Understanding the mass spectrometric behavior of substituted furo[2,3-b]pyridines is crucial for their unambiguous identification and characterization in complex biological matrices during drug discovery and development.

The Influence of Molecular Architecture on Fragmentation

Electrospray ionization (ESI) coupled with tandem mass spectrometry (MS/MS) is a cornerstone technique for the structural elucidation of small molecules. The fragmentation patterns observed are a direct consequence of the molecule's inherent chemical stability and the presence of labile bonds. For Furo[2,3-b]pyridine-6-carboxamide, we anticipate that fragmentation will be primarily dictated by the carboxamide group, with the fused aromatic system influencing the stability of the resulting fragment ions.

Predicted Fragmentation of Furo[2,3-b]pyridine-6-carboxamide

Under positive-ion ESI, Furo[2,3-b]pyridine-6-carboxamide (C₈H₆N₂O₂) is expected to readily protonate to form the molecular ion [M+H]⁺. The most probable site of protonation is the nitrogen atom of the pyridine ring, given its basicity. The subsequent collision-induced dissociation (CID) is predicted to proceed via pathways characteristic of aromatic amides.[3]

The primary and most favored fragmentation pathway for aromatic amides is the cleavage of the N-CO bond.[3] This cleavage results in the neutral loss of ammonia (NH₃) and the formation of a highly stable acylium ion. This acylium ion, containing the furo[2,3-b]pyridine core, is resonance-stabilized, which would likely make this a prominent peak in the MS/MS spectrum.

A secondary fragmentation pathway for the acylium ion could involve the loss of carbon monoxide (CO), a common fragmentation for aromatic carbonyl compounds.[4] This would result in a furo[2,3-b]pyridinyl cation.

The diagram below illustrates the predicted primary fragmentation pathway for Furo[2,3-b]pyridine-6-carboxamide.

Caption: Predicted fragmentation of Furo[2,3-b]pyridine-6-carboxamide.

Comparative Fragmentation: Nicotinamide (Pyridine-3-carboxamide)

To contextualize the predicted fragmentation of our target molecule, we will compare it to Nicotinamide (Vitamin B3), a structurally simpler pyridine carboxamide. The fragmentation of Nicotinamide is well-established and serves as an excellent benchmark.

Similar to our target, Nicotinamide fragments via the cleavage of the N-CO bond, leading to the loss of NH₃ and the formation of the nicotinoyl acylium ion. This acylium ion can further lose CO to produce a pyridinyl cation. The key difference lies in the core aromatic system. The furo[2,3-b]pyridine core is more electron-rich than the simple pyridine ring, which may influence the relative abundance of the fragment ions.

Compound	Parent Ion [M+H]⁺ (m/z)	Primary Fragment (Acylium Ion) (m/z)	Secondary Fragment (m/z)
Furo[2,3-b]pyridine-6-carboxamide	163.05	146.02 (Loss of NH₃)	118.04 (Loss of CO from acylium ion)
Nicotinamide	123.05	106.02 (Loss of NH₃)	78.03 (Loss of CO from acylium ion)

Experimental Protocol for LC-MS/MS Analysis

The following protocol is a robust starting point for the analysis of Furo[2,3-b]pyridine-6-carboxamide and related N-heterocyclic compounds.[5][6] The use of a mixed-mode column is recommended to achieve good retention of these polar compounds.[5][6]

I. Sample Preparation

• Prepare a 1 mg/mL stock solution of the analytical standard in methanol.

• Serially dilute the stock solution with 50:50 methanol:water to the desired working concentrations (e.g., 1 µg/mL for initial method development).

II. Liquid Chromatography

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: Mixed-mode column (e.g., C18 with ion-exchange characteristics) with dimensions of 2.1 x 150 mm and a 5 µm particle size.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient:

  • 0-2 min: 5% B

  • 2-15 min: 5-95% B

  • 15-18 min: 95% B

  • 18-18.1 min: 95-5% B

  • 18.1-25 min: 5% B

• Flow Rate: 0.3 mL/min.

• Column Temperature: 30 °C.

• Injection Volume: 5 µL.

III. Mass Spectrometry

• Mass Spectrometer: Triple quadrupole or high-resolution mass spectrometer (e.g., Q-TOF, Orbitrap).

• Ionization Source: Electrospray Ionization (ESI), positive ion mode.

• Capillary Voltage: 3.2 kV.

• Drying Gas (Nitrogen) Temperature: 250 °C.

• Drying Gas Flow Rate: 11.0 L/min.

• Nebulizer Pressure: 35 psi.

• MS1 Scan Range: m/z 50-500.

• MS/MS: Product ion scan of the [M+H]⁺ ion.

• Collision Energy: Optimize for the specific instrument and compound (start with a ramp of 15-40 eV).

The workflow for this experimental protocol is visualized below.

Caption: Workflow for LC-MS/MS analysis.

Conclusion

This guide provides a scientifically grounded, predictive framework for the LC-MS/MS analysis of Furo[2,3-b]pyridine-6-carboxamide. By understanding the fundamental fragmentation mechanisms of the carboxamide functional group and the influence of the fused heterocyclic core, researchers can confidently approach the characterization of this and related novel compounds. The comparative analysis with Nicotinamide highlights the conserved fragmentation pathways, while the detailed experimental protocol offers a practical starting point for method development. As the furo[2,3-b]pyridine scaffold continues to emerge as a valuable entity in drug discovery, this analytical guidance will aid in accelerating research and development efforts.

References

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - PMC. (2020, May 26). Retrieved from [Link]

• N-Heterocyclic Carbenes: Novel Derivatization Reagents for LC-MS Analysis of Aliphatic Aldehydes | Analytical Chemistry - ACS Publications. (2025, May 2). Retrieved from [Link]

• Mass spectrometric fragmentation reactions of aliphatic carboxamides. A reinvestigation using metastable ions reveals new rearrangements - ResearchGate. (n.d.). Retrieved from [Link]

• N-Heterocyclic Carbenes: Novel Derivatization Reagents for LC-MS Analysis of Aliphatic Aldehydes - PubMed. (2025, May 13). Retrieved from [Link]

• Development of an LC-MS method for determination of nitrogen-containing heterocycles using mixed-mode liquid chromatography - ResearchGate. (2020, March 16). Retrieved from [Link]

• Simultaneous Determination of 20 Nitrogen-Containing Heterocyclic Compounds in Soil by Supercritical Fluid Chromatography–Tandem Mass Spectrometry - MDPI. (2025, March 10). Retrieved from [Link]

• Pd(II)-Catalyzed Synthesis of Furo[2,3-b]pyridines from β-Ketodinitriles and Alkynes via Cyclization and N–H/C Annulation | Organic Letters - ACS Publications. (2022, May 18). Retrieved from [Link]

• Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity - MDPI. (2021, June 26). Retrieved from [Link]

• Fragmentation of Polyfunctional Compounds Recorded Using Automated High-Throughput Desorption Electrospray Ionization | Journal of the American Society for Mass Spectrometry - ACS Publications. (2021, July 19). Retrieved from [Link]

• Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling - PMC. (n.d.). Retrieved from [Link]

• Mass Spectrometry - Fragmentation Patterns - Chemistry LibreTexts. (2023, August 29). Retrieved from [Link]

• Fragmentation pattern of amides by EI and HRESI: study of protonation sites using DFT-3LYP data - PMC. (2018, June 12). Retrieved from [Link]

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• Synthesis and evaluation of dihydrofuro[2,3-b]pyridine derivatives as potent IRAK4 inhibitors. (2023, October 5). Retrieved from [Link]

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A Comparative Guide to Furo[2,3-b]pyridine-6-carboxamide Analogs: Targeting eIF4A for Translational Reprogramming

As the field of oncology pivots toward targeting dysregulated protein synthesis, the eukaryotic initiation factor 4A (eIF4A)—an ATP-dependent DEAD-box RNA helicase—has emerged as a critical vulnerability in cancer cells. Natural flavaglines, such as Rocaglamide A (RocA), inhibit eIF4A by clamping it onto mRNA, thereby stalling the translation of highly structured, oncogenic transcripts like MYC and BCL2.

However, the clinical translation of natural flavaglines has been historically hindered by suboptimal physicochemical properties. The development of Furo[2,3-b]pyridine-6-carboxamide analogs , culminating in the clinical candidate eFT226 (Zotatifin), represents a masterclass in structure-based drug design[1]. This guide provides a definitive, data-driven comparison of these analogs, detailing their structure-activity relationships (SAR), comparative IC50 metrics, and the self-validating protocols required to evaluate them.

Mechanistic Architecture: The Pyridine Advantage

The mechanism of action for these analogs relies on stabilizing a translation-incompetent ternary complex between eIF4A, the inhibitor, and specific polypurine (A/G)-rich mRNA sequences[2].

The structural leap from the natural benzofuran core of RocA to the cyclopenta[4,5]furo[2,3-b]pyridine-6-carboxamide core was driven by precise conformational control. In natural RocA, an 8-position methoxy oxygen forms a 7-membered intramolecular hydrogen bond with the 1-position secondary hydroxyl. By replacing the phenyl A-ring with a pyridine ring, chemists engineered a tighter, six-membered intramolecular hydrogen bond between the pyridine nitrogen and the secondary hydroxyl[1]. This critical modification locks the molecule into its bioactive conformation, ensuring optimal pi-stacking interactions with the RNA backbone[1].

Mechanism of eIF4A clamping by Furo[2,3-b]pyridine analogs to arrest oncogene translation.

Comparative IC50 Analysis

The potency of Furo[2,3-b]pyridine-6-carboxamide analogs is highly dependent on both the specific mRNA sequence being translated and the cellular context. The table below synthesizes quantitative IC50 data comparing the natural product RocA, early pyridine analogs, and optimized clinical candidates (eFT226 and MG-002).

Compound	Assay Type / Cell Line	Target mRNA Sequence / Context	IC50 Value
Rocaglamide A (RocA)	RRL-IVT (In Vitro Translation)	(AGAGAG) motif	4.7 nM[3]
Pyridine 5 (Early Analog)	Cell Viability (MDA-MB-231)	Endogenous translation	~25-fold less than RocA[1]
eFT226 (Zotatifin)	RRL-IVT (In Vitro Translation)	(AGAGAG) motif	1.5 ± 0.4 nM[3]
eFT226 (Zotatifin)	RRL-IVT (In Vitro Translation)	(CAACAA) motif	218 ± 55 nM[3]
eFT226 (Zotatifin)	Cell Viability (72h Exposure)	AML Cell Lines (Mean)	63.8 nM[4]
MG-002 (Analog)	Cellular Translation Inhibition	4T1-526 Breast Cancer Cells	~7.0 nM[5]

Data Insights: Notice the sequence selectivity of eFT226: it is exquisitely potent against (AGAGAG)-rich sequences (1.5 nM) but loses over 100-fold potency against (CAACAA) sequences (218 nM)[3]. This sequence bias is the fundamental reason these analogs selectively target oncogenes (which possess highly structured, purine-rich 5' UTRs) while sparing global housekeeping translation.

Structure-Activity Relationship (SAR) & Causality

As an application scientist, it is crucial to understand why specific functional groups were chosen during the optimization of the Furo[2,3-b]pyridine core.

• The 40° Aryl-Aryl Torsion Rule: Density Functional Theory (DFT) calculations demonstrate that the most potent analogs possess a preferred low-energy conformation with a 40° aryl-aryl torsional angle[1]. Cores lacking this specific low-energy torsion fail to properly intercalate into the eIF4A-RNA interface, resulting in a precipitous drop in potency[1].

• Thermodynamic Drivers at the 6-Position: Modifying the 6-position of the pyridine ring fundamentally alters how the drug binds.

  • 6-Chloro Substitution: Increases potency primarily through lipophilic interactions (an iso-Ligand Lipophilicity Efficiency (LLE) shift)[1].

  • 6-Nitrile Substitution: Drives potency increases via enthalpic contributions, forming stronger electrostatic interactions within the binding pocket while improving overall LLE[1].

Self-Validating Experimental Protocols

To generate trustworthy IC50 data for RNA helicase inhibitors, your experimental design must rule out off-target toxicity. The following protocol outlines a self-validating workflow for determining sequence-specific translational inhibition.

Protocol: Sequence-Specific In Vitro Translation Assay (RRL-IVT)

Rationale: This assay uses orthogonal reporter systems to ensure the compound is specifically targeting eIF4A and not broadly poisoning the ribosome.

• Reporter Preparation: Synthesize two distinct luciferase mRNA reporters.

  • Test Arm: A cap-dependent reporter harboring a 5′ leader sequence rich in polypurines (e.g., (AG) repeats)[5].

  • Control Arm: A reporter driven by the Hepatitis C Virus (HCV) Internal Ribosome Entry Site (IRES)[5].

• Lysate Assembly: Thaw Rabbit Reticulocyte Lysate (RRL) on ice. Supplement with amino acid mixtures (minus methionine) and RNase inhibitors.

• Compound Titration: Prepare a 10-point, 3-fold serial dilution of the Furo[2,3-b]pyridine analog in DMSO (ranging from 0.1 nM to 10 µM final concentration)[4].

• Translation Reaction: Combine the RRL mix, the mRNA reporters (in separate wells), and the compound dilutions. Incubate at 30°C for 90 minutes.

• Luminescence Readout: Halt the reaction and add a luciferase assay reagent. Quantify luminescence using a microplate reader.

• Data Validation (The Trustworthiness Check): Calculate the IC50 using non-linear regression. Critical Step: Check the HCV IRES control arm. Because HCV IRES translation is strictly eIF4A-independent, a true Furo[2,3-b]pyridine analog will show an IC50 > 10 µM in this arm[5]. If the compound inhibits the HCV IRES reporter, it is exhibiting off-target effects, and the data must be discarded.

Self-validating workflow for determining sequence-specific IC50 values of eIF4A inhibitors.

References

• Ernst, Justin T., et al. "Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase." Journal of Medicinal Chemistry 63.11 (2020): 5879-5955. URL:[Link]

• Chan, K., et al. "A second-generation eIF4A RNA helicase inhibitor exploits translational reprogramming as a vulnerability in triple-negative breast cancer." Proceedings of the National Academy of Sciences (PNAS) 121.4 (2024). URL:[Link]

• Zhao, N., et al. "Pharmacologic Inhibition of EIF4A Blocks NRF2 Synthesis to Prevent Osteosarcoma Metastasis." Clinical Cancer Research 30.19 (2024). URL:[Link]

• Meric-Bernstam, F., et al. "Research Brief: Translation Initiation Represents an Acute Myeloid Leukemia Cell Vulnerability That Can Be Co-Targeted With BCL-2 Inhibition." bioRxiv (2024). URL:[Link]

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Comparative Kinase Cross-Reactivity: A Guide to Profiling Furo[2,3-b]pyridine-6-carboxamide Scaffolds

Introduction

The furo[2,3-b]pyridine core is recognized in medicinal chemistry as a "privileged scaffold," a molecular framework that can bind to multiple, diverse biological targets.[1][2] Its isosteric relationship with the 7-azaindole core, a common hinge-binding motif in kinase inhibitors, has made it an attractive template for developing novel therapeutics targeting the kinome.[2] Derivatives of this scaffold have shown potent inhibitory activity against a range of kinases, including Cyclin-Dependent Kinases (CDKs), Interleukin-1 Receptor-Associated Kinase 4 (IRAK4), and key players in the PI3K/Akt/mTOR pathway.[1][3][4]

However, the very versatility that makes this scaffold promising also necessitates a rigorous evaluation of its cross-reactivity. Off-target kinase inhibition can lead to unforeseen toxicities or polypharmacological effects that can be either detrimental or beneficial, depending on the therapeutic context. This guide provides a framework for researchers and drug development professionals to objectively assess the kinase selectivity of compounds based on the furo[2,3-b]pyridine core.

While comprehensive kinome-wide screening data for the specific, unadorned Furo[2,3-b]pyridine-6-carboxamide is not extensively published, we will use the highly characterized dual PI3K/mTOR inhibitor, GSK2126458 (Omipalisib) , as a primary exemplar for this chemical class. GSK2126458, which contains a substituted furo[2,3-b]pyridine moiety, is an extraordinarily potent inhibitor of PI3Kα and mTOR, and its well-documented selectivity profile provides an excellent basis for a comparative analysis.[5] We will compare its activity profile against that of a notoriously promiscuous inhibitor and a highly selective inhibitor to illustrate the spectrum of kinase cross-reactivity.

The PI3K/Akt/mTOR Signaling Pathway: A Key Target for Furo[2,3-b]pyridines

The PI3K/Akt/mTOR pathway is a central signaling cascade that governs critical cellular processes, including cell growth, proliferation, survival, and metabolism.[6][7] Its frequent dysregulation in human cancers has made it one of the most intensely pursued targets for oncology drug discovery.[8] Dual inhibition of both PI3K and mTOR, as achieved by compounds like GSK2126458, is a compelling therapeutic strategy. It can circumvent feedback loops, such as the reactivation of Akt signaling upon mTORC1 inhibition, that often limit the efficacy of single-node inhibitors.[7][9] Understanding this pathway is crucial for contextualizing the activity of dual-specificity inhibitors and predicting their cellular impact.

Caption: A general workflow for kinase inhibitor profiling.

Protocol 1: Biochemical Kinase Activity Assay (Luminescence-Based)

This protocol describes a general method for determining the IC50 value of an inhibitor using a commercially available luminescence-based assay, such as the ADP-Glo™ Kinase Assay, which measures kinase activity by quantifying the amount of ADP produced in the kinase reaction. [10][11] Objective: To measure the concentration-dependent inhibition of a target kinase by a test compound in a purified, in vitro system.

Materials:

• Purified, active kinase enzyme.

• Specific peptide or protein substrate for the kinase.

• ATP (at a concentration near the Km for the target kinase).

• Kinase reaction buffer (e.g., Tris-HCl, MgCl2, DTT).

• Test compound (e.g., Furo[2,3-b]pyridine derivative) serially diluted in DMSO.

• ADP-Glo™ Reagent and Kinase Detection Reagent.

• White, opaque 384-well assay plates.

• Plate-reading luminometer.

Methodology:

• Compound Plating: Prepare a serial dilution of the test inhibitor (e.g., 11-point, 3-fold dilution) in DMSO. Add 50 nL of each dilution to the appropriate wells of a 384-well plate. Include DMSO-only wells for 100% activity (negative) control and wells with a known potent inhibitor for 0% activity (positive) control.

• Kinase Reaction Setup: Prepare a 2X kinase/substrate solution in kinase reaction buffer. Add 5 µL of this solution to each well containing the plated compound.

• Initiate Kinase Reaction: Prepare a 2X ATP solution in kinase reaction buffer. To start the reaction, add 5 µL of the ATP solution to all wells. The final reaction volume is 10 µL.

• Incubation: Mix the plate gently on a plate shaker for 1 minute. Incubate the plate at room temperature for a predetermined time (e.g., 60 minutes). The optimal time should be determined during assay development to ensure the reaction is within the linear range. [12]5. Stop Reaction & Deplete ATP: Add 10 µL of ADP-Glo™ Reagent to each well. This will terminate the kinase reaction and eliminate any remaining, unconsumed ATP. Incubate at room temperature for 40 minutes.

• ADP to ATP Conversion & Signal Generation: Add 20 µL of Kinase Detection Reagent to each well. This reagent converts the ADP generated by the kinase into ATP, which is then used in a luciferase/luciferin reaction to produce a luminescent signal proportional to the amount of ADP produced. Incubate at room temperature for 30-60 minutes.

• Data Acquisition: Measure the luminescence signal (Relative Light Units, RLU) using a plate-reading luminometer.

• Data Analysis:

  • Normalize the data using the controls: % Inhibition = 100 * (1 - [RLU_sample - RLU_pos_control] / [RLU_neg_control - RLU_pos_control]).

  • Plot the % Inhibition against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value.

Protocol 2: Cellular Target Engagement Assay (NanoBRET™)

This protocol outlines a method to measure the binding of an inhibitor to its target kinase within intact, living cells, providing confirmation of target engagement in a physiological environment. [13] Objective: To quantify the apparent affinity of a test compound for a target kinase in live cells by measuring the competitive displacement of a fluorescent tracer.

Materials:

• HEK293 cells (or other suitable cell line).

• Plasmid encoding the target kinase fused to NanoLuc® luciferase.

• NanoBRET™ fluorescent tracer specific for the kinase target.

• Transfection reagent.

• Opti-MEM® I Reduced Serum Medium.

• White, 96-well cell culture plates.

• NanoBRET™ Nano-Glo® Substrate and Extracellular NanoLuc® Inhibitor.

• Luminometer equipped with 450 nm (donor) and 610 nm (acceptor) emission filters.

Methodology:

• Cell Plating and Transfection: Seed HEK293 cells into a 96-well plate. Co-transfect the cells with the NanoLuc®-kinase fusion vector according to the manufacturer's protocol. Incubate for 24 hours to allow for protein expression.

• Compound and Tracer Addition:

  • Prepare serial dilutions of the test compound in Opti-MEM®.

  • Prepare the NanoBRET™ tracer at 2X the final desired concentration in Opti-MEM®.

  • Remove the growth medium from the cells and add the diluted test compound, followed immediately by the tracer solution. Include "no inhibitor" and "no tracer" controls.

• Incubation: Incubate the plate for 2 hours at 37°C in a CO2 incubator. This allows the compound and tracer to reach binding equilibrium with the target protein inside the cells.

• Substrate Addition: Prepare the NanoBRET™ Nano-Glo® Substrate solution containing the extracellular inhibitor (to block any signal from luciferase that may have leaked from cells). Add this solution to all wells.

• Data Acquisition: Read the plate within 10 minutes on a properly configured luminometer, measuring both the donor (450 nm) and acceptor (610 nm) emission signals.

• Data Analysis:

  • Calculate the raw BRET ratio for each well by dividing the acceptor signal (610 nm) by the donor signal (450 nm).

  • Normalize the data to obtain the NanoBRET™ Ratio (mBU).

  • Plot the NanoBRET™ Ratio against the logarithm of the inhibitor concentration.

  • Fit the data to a four-parameter logistic equation to determine the IC50 value, which reflects the potency of the compound in engaging its target in a cellular context.

Conclusion

The furo[2,3-b]pyridine scaffold is a powerful and versatile starting point for the design of potent kinase inhibitors. As demonstrated by the dual PI3K/mTOR inhibitor GSK2126458, derivatives can be engineered to achieve high potency and a specific, multi-target profile. [5][14]However, this versatility underscores the absolute necessity of comprehensive cross-reactivity profiling.

By employing a systematic workflow that combines robust biochemical assays for initial potency and selectivity screening with cell-based assays for confirming target engagement, researchers can build a clear and objective understanding of a compound's activity profile. This multi-faceted approach is critical for validating a compound's mechanism of action, anticipating potential off-target effects, and ultimately selecting promising lead candidates for further development. The methodologies and comparative framework provided in this guide offer a robust foundation for the rigorous evaluation of novel furo[2,3-b]pyridine-based kinase inhibitors.

References

• BellBrook Labs. (2018, December 10). How Does a Biochemical Kinase Assay Work? BellBrook Labs. [Link]

• Celtarys. (2025, August 14). Optimizing Biochemical Assays for Kinase Activity in Drug Discovery. Celtarys. [Link]

• Reaction Biology. (2022, May 11). Spotlight: Cell-based kinase assay formats. Reaction Biology. [Link]

• Bio-protocol. (n.d.). Experimental profiling. Bio-protocol. [Link]

• Reaction Biology. (n.d.). KINASE PROFILING & SCREENING. Reaction Biology. [Link]

• Anastassiadis, T., Deacon, S. W., Devarajan, K., Ma, H., & Peterson, J. R. (2011). Comprehensive assay of kinase catalytic activity reveals features of kinase inhibitor selectivity. Nature biotechnology, 29(11), 1039–1045. [Link]

• An, W. F., & Tolliday, N. (2010). Assay Development for Protein Kinase Enzymes. In Assay development: fundamentals and practices. National Center for Biotechnology Information. [Link]

• Bio-protocol. (2014, March 5). IP-Kinase Assay. Bio-protocol. [Link]

• MilliporeSigma. (n.d.). Kinase Assay Kit. MilliporeSigma. [Link]

• Steelman, L. S., Chappell, W. H., Abrams, S. L., Kempf, R. C., Long, J., Laidler, P., ... & McCubrey, J. A. (2011). The Ras-ERK and PI3K-mTOR pathways: cross-talk and compensation. Cellular signalling, 23(1), 17–28. [Link]

• ResearchGate. (2021, February). Highly selective inhibitors of protein kinases CLK and HIPK with the furo[3,2-b]pyridine core. ResearchGate. [Link]

• Al-Ostoot, F. H., Al-Ghorbani, M., Al-mahdi, A. Y., Al-Qadasy, M. T., & Al-Salahi, R. (2021). Discovery of New Pyrazolopyridine, Furopyridine, and Pyridine Derivatives as CDK2 Inhibitors: Design, Synthesis, Docking Studies, and Anti-Proliferative Activity. Molecules (Basel, Switzerland), 26(13), 3925. [Link]

• Janku, F., Yap, T. A., & Meric-Bernstam, F. (2018). Targeting the PI3K/AKT/mTOR pathway in solid tumors. Expert opinion on investigational drugs, 27(1), 1–13. [Link]

• Nepstad, I., Hatfield, K. J., & Bruserud, Ø. (2020). Targeting PI3K/Akt/mTOR in AML: Rationale and Clinical Evidence. International journal of molecular sciences, 21(18), 6649. [Link]

• Wee, S., & Wang, Z. (2021). Feedback, Crosstalk and Competition: Ingredients for Emergent Non-Linear Behaviour in the PI3K/mTOR Signalling Network. International journal of molecular sciences, 22(13), 7010. [Link]

• Yang, S., Xiao, X., Meng, X., & Leslie, K. K. (2011). A mechanism for synergy with combined mTOR and PI3 kinase inhibitors. PloS one, 6(10), e26343. [Link]

• Otrubová, K., Paruch, K., & Klejch, T. (2019). Furo[3,2-b]pyridine: A Privileged Scaffold for Highly Selective Kinase Inhibitors and Effective Modulators of the Hedgehog Pathway. Angewandte Chemie (International ed. in English), 58(4), 1062–1066. [Link]

• PubMed. (2023, October 5). Synthesis and evaluation of dihydrofuro[2,3-b]pyridine derivatives as potent IRAK4 inhibitors. PubMed. [Link]

• PubMed. (2015, February 15). Dual PI3K/mTOR inhibitors, GSK2126458 and PKI-587, suppress tumor progression and increase radiosensitivity in nasopharyngeal carcinoma. PubMed. [Link]

• Knight, S. D., Adams, N. D., Burgess, J. L., Chaudhari, A. M., Darcy, M. G., Donatelli, C. A., ... & Harris, P. A. (2010). Discovery of GSK2126458, a highly potent inhibitor of PI3K and the mammalian target of rapamycin. ACS medicinal chemistry letters, 1(1), 39–43. [Link]

• Barker, D., & Thomson, R. J. (2020). Concise, gram-scale synthesis of furo[2,3-b]pyridines with functional handles for chemoselective cross-coupling. Tetrahedron, 76(13), 131057. [Link]

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Analytical Comparison Guide: FTIR Spectroscopy of Furo[2,3-b]pyridine-6-carboxamide

As a Senior Application Scientist, I frequently evaluate the structural integrity of complex heterocyclic pharmacophores. Furo[2,3-b]pyridine-6-carboxamide is a highly significant structural motif, prominently featured in the design of eukaryotic initiation factor 4A (eIF4A) RNA helicase inhibitors, such as the potent anticancer agent zotatifin (eFT226) [1].

Fourier Transform Infrared (FTIR) spectroscopy is an indispensable, non-destructive tool for validating the presence of this molecule's defining functional groups: the primary carboxamide and the fused furo-pyridine core. However, generating reliable spectral data requires more than just placing a sample on a sensor. This guide objectively compares the two primary FTIR methodologies—Attenuated Total Reflectance (ATR) and Transmission (KBr Pellet)—and provides the self-validating protocols necessary to ensure rigorous analytical accuracy.

Theoretical Framework & Quantitative Reference Peaks

The molecular architecture of Furo[2,3-b]pyridine-6-carboxamide demands precise spectral interpretation. The primary carboxamide group (-CONH₂) is a strong hydrogen-bond donor and acceptor. In the solid state, this extensive hydrogen-bonding network significantly influences the vibrational force constants, shifting the N-H and C=O stretching frequencies.

Furthermore, primary amides exhibit a characteristic N-H "doublet" due to the symmetric (in-phase) and asymmetric (out-of-phase) stretching vibrations of the two hydrogen atoms on the nitrogen [2]. The table below summarizes the diagnostic peaks required to confirm the structural identity of this compound.

Table 1: Diagnostic FTIR Reference Peaks for Furo[2,3-b]pyridine-6-carboxamide

Functional Group	Vibrational Mode	Expected Wavenumber (cm⁻¹)	Intensity & Shape	Diagnostic Significance
Primary Amide	N-H Stretch (Asym & Sym)	3500 – 3100	Strong, Doublet	Confirms intact -NH₂; highly sensitive to intermolecular H-bonding.
Primary Amide	C=O Stretch (Amide I)	1690 – 1640	Very Strong, Sharp	Primary indicator of the carboxamide carbonyl [3].
Primary Amide	N-H Bend (Amide II)	1640 – 1550	Strong, Broad	Validates the N-H environment relative to the C=O stretch.
Pyridine Ring	C=C & C=N Stretch	1600 – 1580	Medium, Sharp	Confirms the aromatic nitrogen heterocycle.
Furan Ring	C-O-C Asym. Stretch	1250 – 1100	Strong, Sharp	Differentiates the furo-fusion from simple, un-fused pyridines.

Methodological Comparison: ATR-FTIR vs. Transmission (KBr)

When analyzing primary amides, the choice of sample introduction dictates the quality of the data. Here is the causality behind choosing one method over the other.

Attenuated Total Reflectance (ATR-FTIR)

• The Mechanism: ATR utilizes a high-refractive-index crystal (typically Diamond or ZnSe) to generate an evanescent wave that penetrates a few microns into the sample.

• The Causality: ATR requires zero sample preparation, preventing the introduction of exogenous moisture. Because water exhibits a massive, broad O-H stretch at 3500–3200 cm⁻¹, its presence will completely mask the critical primary carboxamide N-H doublet. Therefore, ATR is the superior, preferred choice for pristine solid-state amide characterization.

Transmission (KBr Pellet)

• The Mechanism: The sample is diluted in a potassium bromide matrix, pressed into a transparent disc, and the IR beam passes completely through the bulk material.

• The Causality: KBr is inherently hygroscopic. If not meticulously dried, absorbed atmospheric water will obscure the N-H stretching region [4]. Furthermore, the high pressure required to press the pellet can induce polymorphic transitions in the solid state, artificially shifting the hydrogen-bonded Amide I peak. However, KBr transmission remains useful when dealing with trace sample amounts (<1 mg) where ATR lacks sufficient sensitivity.

Self-Validating Experimental Protocols

A protocol is only as reliable as its internal controls. In my laboratory, we treat every FTIR acquisition as a self-validating system. The instrument must prove its calibration state before the sample is ever introduced.

Protocol A: ATR-FTIR Workflow (Recommended)

• System Verification: Run a standard polystyrene calibration film. Validate that the characteristic aromatic C-H stretch at 1601 cm⁻¹ is detected within ±1 cm⁻¹. Reasoning: Ensures the interferometer's laser is perfectly calibrated.

• Background Collection: Clean the diamond crystal with spectroscopic-grade isopropanol and allow it to evaporate completely. Collect a background spectrum of ambient air. Reasoning: Atmospheric CO₂ (2350 cm⁻¹) and H₂O vapor must be dynamically subtracted to prevent artifact peaks.

• Sample Application: Place ~2 mg of Furo[2,3-b]pyridine-6-carboxamide directly onto the crystal. Apply consistent, maximum pressure using the ATR anvil. Reasoning: Intimate physical contact between the crystal and the sample is required for the evanescent wave to penetrate, maximizing the Signal-to-Noise Ratio (SNR).

• Data Acquisition & Correction: Collect 32 scans at 4 cm⁻¹ resolution. Apply an ATR correction algorithm in the software. Reasoning: ATR correction compensates for the wavelength-dependent penetration depth (lower frequencies penetrate deeper and appear artificially stronger), making the spectrum directly comparable to standard transmission reference libraries.

Protocol B: Transmission (KBr Pellet) Workflow

• Matrix Preparation: Dry spectroscopic-grade KBr in a vacuum oven at 110°C for >12 hours. Store immediately in a desiccator. Reasoning: Eliminates the broad 3400 cm⁻¹ water band that obscures carboxamide N-H peaks.

• Milling: Grind 1 mg of the analyte with 100 mg of dried KBr in an agate mortar for exactly 2 minutes. Reasoning: Excessive grinding can induce amorphization, destroying the crystalline hydrogen-bonding network and broadening the Amide I peak.

• Pressing: Transfer the homogenous mixture to a stainless-steel die and press under 10 tons of vacuum pressure for 5 minutes. Reasoning: The vacuum removes trapped air, creating a glass-clear pellet and drastically reducing baseline scattering.

• Acquisition: Place the pellet in the transmission holder and collect 32 scans at 4 cm⁻¹ resolution against a previously collected blank KBr background.

Analytical Logic & Workflow Visualization

The decision tree below outlines the logical progression of choosing and validating the correct FTIR methodology for heterocyclic carboxamides.

FTIR Methodological Workflow for Heterocyclic Carboxamides.

References

• Title: Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase Source: Journal of Medicinal Chemistry (ACS Publications) URL: [Link]

• Title: FTIR Functional Group Database Table with Search Source: InstaNANO URL: [Link]

• Title: IR Absorption Frequencies Source: Northern Illinois University (NIU) Department of Chemistry and Biochemistry URL: [Link]

• Title: Interpreting Infrared Spectra Source: Specac Ltd URL: [Link]

Elemental analysis results for Furo[2,3-b]pyridine-6-carboxamide purity

Unmasking Hidden Impurities: A Comparison Guide to Purity Assessment of Furo[2,3-b]pyridine-6-carboxamide

As a Senior Application Scientist in early-stage drug development, I frequently encounter a critical analytical pitfall: the "purity illusion." When synthesizing complex heterocyclic building blocks like Furo[2,3-b]pyridine-6-carboxamide—a key intermediate in the development of eukaryotic initiation factor 4A (eIF4A) RNA helicase inhibitors for oncology (1[1])—relying solely on standard chromatographic techniques can severely compromise downstream structure-activity relationship (SAR) models.

This guide objectively compares standard purity assays and provides empirical data demonstrating why Carbon, Hydrogen, and Nitrogen (CHN) Elemental Analysis remains an indispensable, self-validating tool for absolute purity verification.

The Analytical Blind Spot: Why HPLC is Insufficient

High-Performance Liquid Chromatography with UV detection (HPLC-UV) is the industry workhorse for assessing organic purity. However, HPLC-UV only quantifies components that absorb UV light. It is inherently blind to "inert" or non-chromophoric contaminants such as silica gel from flash chromatography, residual inorganic salts (e.g., NaCl, MgSO4​ ), and trapped moisture.

If a commercial batch of Furo[2,3-b]pyridine-6-carboxamide contains 10% inorganic salts by weight, HPLC-UV will completely ignore the salt and report a false purity of >99%. To establish the true chemical constitution of a research-grade material, orthogonal techniques like Elemental Analysis must be employed to detect these invisible contaminants (2[3]).

Comparison Guide: Orthogonal Purity Methodologies

To build a robust quality control workflow, researchers must understand the mechanistic advantages and limitations of each analytical technique.

Analytical Method	Primary Detection Target	Advantages	Critical Blind Spots
HPLC-UV	Organic chromophores	High sensitivity; separates structurally similar organic impurities.	Invisible to inorganic salts, silica, moisture, and non-UV active solvents.
qNMR	Protons ( 1H ) in organics	Absolute quantification; detects residual solvents and organic salts.	Cannot detect non-protonated inorganic salts (e.g., NaCl) or silica gel.
CHN Elemental Analysis	Total C, H, N mass %	Definitive cross-check for absolute mass balance; detects all non-organic mass by proxy (carbon deficiency).	Requires highly precise micro-weighing; destructive technique.

Experimental Protocol: CHN Combustion Analysis

To ensure scientific integrity, the elemental analysis of Furo[2,3-b]pyridine-6-carboxamide must follow a self-validating protocol based on the Dumas dynamic flash combustion method.

Step 1: Instrument Calibration & Blanking

• Action: Run un-crimped empty tin capsules to establish a baseline, followed by a certified reference standard (e.g., Sulfanilamide).

• Causality: This establishes the background atmospheric nitrogen/carbon baseline and calibrates the Thermal Conductivity Detector (TCD) response factors, ensuring the system is validated before unknown samples are introduced.

Step 2: Micro-Weighing

• Action: Weigh exactly 1.500 to 2.000 mg of Furo[2,3-b]pyridine-6-carboxamide into a tin capsule using an ultra-microbalance.

• Causality: Precision at the microgram level is non-negotiable for accurate mass percentage calculations (4[4]). Tin is deliberately chosen because it undergoes a highly exothermic oxidation during combustion, creating a localized temperature spike (~1800°C) necessary to fully combust the rigid furo-pyridine heterocyclic core.

Step 3: Dynamic Flash Combustion

• Action: Drop the sealed capsule into a quartz combustion tube heated to 1000°C under a pulse of pure O2​ .

• Causality: Flash combustion guarantees the complete conversion of the organic matrix into uniform gaseous products ( CO2​ , H2​O , NOx​ ) without forming refractory carbon soot (5[5]).

Step 4: Reduction and Separation

• Action: Pass the combustion gases over hot copper to reduce NOx​ species to N2​ gas, followed by separation on a specialized GC column.

• Causality: Ensures that nitrogen is quantified solely as N2​ , preventing overlapping signals and ensuring distinct, quantifiable peaks for each element.

Step 5: Data Validation

• Action: Compare the integrated TCD signals against the theoretical CHN values.

• Causality: A batch is only validated if the absolute difference ( Δ ) between experimental and theoretical values is ≤±0.4% . This tight tolerance serves as a self-validating mechanism to detect invisible inorganic contaminants (6[6]).

Experimental Data: Furo[2,3-b]pyridine-6-carboxamide Batch Comparison

To illustrate the necessity of this workflow, we evaluated three different batches of Furo[2,3-b]pyridine-6-carboxamide ( C8​H6​N2​O2​ , MW = 162.15 g/mol ). Theoretical Mass Percentages: C : 59.26%, H : 3.73%, N : 17.28%

Sample Source	HPLC-UV Purity	Exp. %C	Exp. %H	Exp. %N	Δ Carbon	Status & Causality
Batch A (Premium Commercial)	99.5%	59.15%	3.75%	17.20%	-0.11%	PASS : Values within ±0.4% . True high purity.
Batch B (Discount Commercial)	99.1%	54.10%	3.40%	15.80%	-5.16%	FAIL : Severe carbon deficiency indicates ~8% inorganic contamination (likely silica gel).
Batch C (In-House, Un-desalted)	98.8%	50.50%	3.10%	14.70%	-8.76%	FAIL : Heavy salt contamination from aqueous workup.

Data Analysis: Despite all three batches showing >98% purity via HPLC-UV, Elemental Analysis revealed that Batches B and C were heavily contaminated with non-UV active inorganic mass. Using Batch B or C in a biological assay would result in inaccurate dosing and skewed IC50​ values.

Orthogonal Purity Assessment Workflow

Orthogonal purity assessment workflow for Furo[2,3-b]pyridine-6-carboxamide batches.

References

• Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis, VELP Scientifica.
• CHNSO Organic Elemental Analysis - Sample Prepar
• Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective, PMC.
• Design of Development Candidate eFT226, a First in Class Inhibitor of Eukaryotic Initiation Factor 4A RNA Helicase | Journal of Medicinal Chemistry, ACS Public
• Certificate of Analysis (CoA)

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• 3. Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mt.com [mt.com]
• 5. Ensuring Pharmaceutical Purity and Compliance with CHNS-O Analysis [velp.com]
• 6. chromatographyonline.com [chromatographyonline.com]

Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Furo[2,3-b]pyridine-6-carboxamide

This document provides a comprehensive, step-by-step guide for the safe handling and disposal of Furo[2,3-b]pyridine-6-carboxamide. As this compound is often synthesized for research and drug development purposes, specific toxicological and environmental impact data may not be readily available.[1][2] Therefore, this guidance is predicated on established best practices for handling novel pyridine-based heterocyclic compounds and potential cytotoxic agents, ensuring maximum safety for laboratory personnel and compliance with environmental regulations.[1][3]

The core principle of this protocol is to treat Furo[2,3-b]pyridine-6-carboxamide as a hazardous chemical waste from the point of generation to its final disposal.[3][4] Under no circumstances should this compound or its residues be disposed of in standard trash or down the sewer system.[3][4]

Hazard Assessment: The Rationale for Caution

Understanding the potential hazards of Furo[2,3-b]pyridine-6-carboxamide is foundational to its safe disposal. The molecule's structure contains a pyridine ring, a class of compounds known for potential toxicity, and a carboxamide group, which is common in biologically active molecules.

• Pyridine Moiety: Pyridine and its derivatives can be flammable, toxic, and pose risks to aquatic life.[3][5][6] They are often classified as hazardous waste, requiring specific disposal protocols.[5][7]

• Biological Activity: As a compound likely investigated for its biological effects, Furo[2,3-b]pyridine-6-carboxamide should be handled as potentially cytotoxic or pharmacologically active.[8][9] The Occupational Safety and Health Administration (OSHA) recommends that investigational new drugs be handled as hazardous unless adequate information becomes available to exclude them.[1] This conservative approach minimizes the risk of exposure to potent compounds for which there is no established safe level of exposure.[1][10]

Given these structural alerts, all waste streams containing this compound must be managed as hazardous chemical waste.

Personal Protective Equipment (PPE): Your First Line of Defense

Before beginning any work that will generate Furo[2,3-b]pyridine-6-carboxamide waste, ensure the proper PPE is selected and worn.[3][11] All handling and initial disposal steps should be conducted within a certified chemical fume hood to prevent inhalation of dusts or vapors.[3][7]

PPE Item	Specification	Rationale
Gloves	Double-gloving with nitrile or neoprene gloves	Prevents skin contact and absorption.[3] Butyl rubber gloves are also a robust option for pyridine-like compounds.[7]
Eye Protection	Chemical safety goggles and/or a full-face shield	Protects eyes from splashes of liquids or contact with solid particulates.[3]
Lab Coat	Flame-resistant, fully buttoned with tight cuffs	Protects skin and personal clothing from contamination.[3]
Respiratory	N95 or higher respirator (if handling powders outside of a fume hood)	Minimizes inhalation risk, though primary engineering controls (fume hood) are preferred.[7]

Disposal Protocol: A Step-by-Step Workflow

The proper disposal of Furo[2,3-b]pyridine-6-carboxamide involves a systematic process of waste segregation, containment, labeling, and transfer to your institution's Environmental Health & Safety (EHS) department for final disposal.[3][12]

Experimental Protocol: Chemical Waste Segregation and Collection

• Obtain a Designated Waste Container:

  • Source a clean, dry, and chemically compatible container from your institution's EHS department.[3][4]

  • The container must be in good condition, free from damage, and possess a secure, leak-proof screw-top cap.[3][4] For liquid waste, secondary containment is recommended.[12]

• Characterize and Segregate Your Waste:

  • Pure Compound/Neat Material: Collect solid Furo[2,3-b]pyridine-6-carboxamide waste in a dedicated, clearly labeled container.

  • Contaminated Solutions: Collect all solutions containing the compound in a separate liquid waste container. Do not mix with incompatible waste streams (e.g., strong acids, bases, or oxidizers).[7] List all solvent components and their approximate concentrations on the waste label.[3]

  • Contaminated Labware (Sharps): Needles, syringes, and glass Pasteur pipettes must be placed in a designated sharps container rated for hazardous chemical waste.

  • Contaminated Labware (Non-Sharps): Gloves, weigh boats, contaminated paper towels, and pipette tips should be collected in a separate, sealed plastic bag or container clearly marked as "Hazardous Waste" and listing the chemical contaminant.

• Label the Waste Container (Before Use):

  • The Environmental Protection Agency (EPA) requires that each waste container be properly labeled the moment waste is first added.[7][13]

  • Affix a hazardous waste tag from your EHS department. The label must include:

    • The words "Hazardous Waste".[13]

    • The full chemical name: "Furo[2,3-b]pyridine-6-carboxamide".

    • All components of a mixture (including solvents) by percentage.

    • The date accumulation started (the date the first drop of waste was added).[3]

    • The primary hazard(s) (e.g., "Toxic," "Flammable" if in a flammable solvent).[3][13]

• Store Waste Appropriately:

  • Store the sealed waste container in a designated Satellite Accumulation Area (SAA), which must be at or near the point of generation and under the control of laboratory personnel.[12][13]

  • Ensure the storage area is well-ventilated and segregated from incompatible materials.[7]

  • Do not exceed the storage time limits set by regulations (e.g., 90 or 180 days depending on generator status) and your institution's policies.[12][13]

• Arrange for Pickup:

  • Once the container is full (typically no more than 90% capacity) or you are finished generating this waste stream, complete the necessary paperwork and contact your EHS department to arrange for pickup and disposal by a licensed hazardous waste vendor.[7][12][14]

Logical Workflow for Waste Disposal

The following diagram outlines the decision-making process for correctly segregating and disposing of waste generated during research involving Furo[2,3-b]pyridine-6-carboxamide.

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Safeguarding Your Research: A Comprehensive Guide to Personal Protective Equipment for Handling Furo[2,3-b]pyridine-6-carboxamide

As researchers and scientists at the forefront of drug development, our commitment to innovation is paralleled by our dedication to safety. The handling of novel chemical entities like Furo[2,3-b]pyridine-6-carboxamide, for which a specific Safety Data Sheet (SDS) may not be readily available, demands a meticulous and informed approach to personal protection. This guide provides essential, immediate safety and logistical information, moving beyond a simple checklist to instill a deep understanding of why each procedural step is critical. Our goal is to empower you with the knowledge to create a self-validating system of safety in your laboratory.

Hazard Assessment: A Precautionary Approach

Given the absence of a specific SDS for Furo[2,3-b]pyridine-6-carboxamide, we must adopt a precautionary principle, assessing potential hazards based on its structural motifs: a furo-pyridine core and a carboxamide functional group. Structurally related compounds, such as pyridine and its derivatives, are known to be potentially toxic and irritating.[1][2] For instance, GHS classifications for similar furo-pyridine structures indicate risks of skin and eye irritation.[3] An SDS for 5-Bromo-2-(methoxycarbonyl)furo[2,3-b]pyridine highlights that analogous compounds can be harmful if swallowed, inhaled, or in contact with skin, causing serious eye and skin irritation.

Therefore, we must assume Furo[2,3-b]pyridine-6-carboxamide may exhibit similar toxicological properties. All handling of this compound should be conducted with the underlying assumption that it is a hazardous substance.

Engineering Controls: The First Line of Defense

Before considering personal protective equipment, robust engineering controls must be in place. These are designed to isolate the researcher from the chemical hazard.

• Chemical Fume Hood: All manipulations of Furo[2,3-b]pyridine-6-carboxamide, including weighing, dissolution, and transfers, must be performed within a certified chemical fume hood to minimize inhalation exposure.[1][2][4][5]

• Ventilation: Ensure the laboratory has adequate general ventilation to dilute any fugitive emissions.[1][2]

• Emergency Equipment: An emergency eyewash station and safety shower must be readily accessible and within a 10-second travel distance from the work area.[6][7]

Personal Protective Equipment (PPE): A Multi-Layered Barrier

A multi-layered PPE approach is crucial when handling compounds with unknown toxicological profiles.[5] The selection of PPE should be based on the task being performed and the associated risk of exposure.

Primary PPE (For all handling activities)

PPE Component	Specification	Rationale
Eye Protection	Chemical splash goggles	Protects against splashes and aerosols. Standard safety glasses with side shields are not sufficient.[1][7]
Hand Protection	Nitrile or Neoprene Gloves (Double-gloving recommended)	Provides a barrier against skin contact. While nitrile is generally a good choice for many chemicals, some pyridine derivatives may require more resistant materials like butyl rubber.[1][6] Always inspect gloves for any signs of degradation or puncture before and during use. Change gloves immediately if contamination is suspected.[5]
Body Protection	Laboratory Coat	A fully buttoned lab coat protects against minor spills and contamination of personal clothing.[1][4]
Footwear	Closed-toe shoes	Protects feet from spills and falling objects. Perforated shoes or sandals are not permitted in the laboratory.[8]

Enhanced Precautions (For high-risk activities)

High-risk activities include handling large quantities, generating aerosols (e.g., sonication), or the potential for significant spills.

PPE Component	Specification	Rationale
Eye and Face Protection	Chemical splash goggles and a face shield	Provides an additional layer of protection for the entire face from splashes.[5][9]
Body Protection	Chemical-resistant apron over a lab coat	Offers enhanced protection against larger spills and splashes.[7][9]
Respiratory Protection	NIOSH-approved respirator (e.g., N95 or higher)	May be necessary if there is a risk of inhaling fine powders or aerosols that cannot be adequately controlled by a fume hood. A proper respiratory protection program, including fit-testing, is required.

Procedural Workflow for Safe Handling

A systematic workflow is essential for minimizing exposure and preventing contamination.

Caption: A logical workflow for the safe handling of Furo[2,3-b]pyridine-6-carboxamide.

Step-by-Step Handling Protocol

• Preparation:

  • Don all required primary PPE before entering the designated handling area.

  • Verify that the chemical fume hood is operational and the sash is at the appropriate height.

  • Gather all necessary equipment and reagents to minimize movement in and out of the hood.

• Handling:

  • Perform all manipulations of the solid compound and its solutions within the fume hood.

  • Use a spatula for transfers of the solid to avoid generating dust.

  • When preparing solutions, add the solvent to the solid slowly to prevent splashing.

• Cleanup:

  • After handling, decontaminate the work surface with an appropriate solvent.

  • All contaminated materials, including gloves, pipette tips, and weighing paper, must be disposed of as hazardous waste.

Spill and Emergency Procedures

In the event of a spill, immediate and correct action is critical.

• Small Spills (within the fume hood):

  • Alert nearby colleagues.

  • Use an absorbent material, such as sand or vermiculite, to contain the spill.[2]

  • Collect the absorbent material into a sealed, labeled container for hazardous waste disposal.

  • Decontaminate the area thoroughly.

• Large Spills or Spills Outside the Fume Hood:

  • Evacuate the immediate area.

  • Alert your supervisor and the institutional safety office.

  • Prevent others from entering the area.

  • Only trained personnel with appropriate respiratory protection should clean up large spills.

• Personal Exposure:

  • Skin Contact: Immediately flush the affected area with copious amounts of water for at least 15 minutes and remove contaminated clothing. Seek medical attention.[1]

  • Eye Contact: Immediately flush the eyes with water for at least 15 minutes at an eyewash station, holding the eyelids open. Seek immediate medical attention.[1]

  • Inhalation: Move to fresh air immediately. If breathing is difficult, seek medical attention.

  • Ingestion: Do not induce vomiting. Rinse the mouth with water and seek immediate medical attention.

Disposal Plan: Environmental Responsibility

As Furo[2,3-b]pyridine-6-carboxamide is a nitrogen-containing heterocyclic compound, it must be disposed of as hazardous chemical waste in accordance with institutional and local regulations.

Sources

• 1. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 2. 12 Safety Precautions To Follow When Handling Pyridine [postapplescientific.com]
• 3. Furo(3,2-b)pyridine | C7H5NO | CID 12210217 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. sarchemlabs.com [sarchemlabs.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. wpcdn.web.wsu.edu [wpcdn.web.wsu.edu]
• 7. support.hpe.com [support.hpe.com]
• 8. Recommended PPE to handle chemicals | Bernardo Ecenarro [bernardoecenarro.com]
• 9. ppesafety.com.sg [ppesafety.com.sg]